(S)-VQW-765

Core Science & Biosynthesis

(S)-VQW-765: A Technical Guide to its Mechanism of Action as a Selective α7 Nicotinic Acetylcholine Receptor Partial Agonist

(S)-VQW-765, formerly known as (S)-AQW-051, is a selective partial agonist of the α7 nicotinic acetylcholine (B1216132) receptor (nAChR) that has demonstrated potential in the treatment of cognitive deficits and anxiety-related disorders. This technical guide provides an in-depth overview of its mechanism of action, supported by quantitative data, detailed experimental protocols, and visualizations of the relevant signaling pathways and experimental workflows.

Core Mechanism of Action

(S)-VQW-765 exerts its effects by binding to and activating the α7 nAChR, a ligand-gated ion channel highly expressed in brain regions critical for cognitive processes, such as the hippocampus and prefrontal cortex. As a partial agonist, (S)-VQW-765 produces a submaximal receptor response compared to the endogenous full agonist, acetylcholine. This property is thought to contribute to its favorable safety profile, potentially reducing the risk of receptor desensitization and overstimulation associated with full agonists.[1][2]

The activation of the α7 nAChR by (S)-VQW-765 leads to the opening of the ion channel, which is highly permeable to calcium ions (Ca2+). The resulting influx of calcium into the neuron acts as a critical second messenger, initiating a cascade of downstream signaling events that are believed to underlie the pro-cognitive and anxiolytic effects of the compound.

Quantitative Pharmacological Data

The binding affinity and functional potency of (S)-VQW-765 for the human α7 nAChR have been characterized in vitro. The following tables summarize the key quantitative data.

Parameter	Value	Description
Binding Affinity
pKD	7.56	The negative logarithm of the dissociation constant (KD), indicating high binding affinity for the human α7 nAChR.[3]
Functional Potency
pEC50	7.41	The negative logarithm of the half-maximal effective concentration for stimulating calcium transients in cells expressing the human α7 nAChR.[3]

Signaling Pathways

The primary signaling event following the binding of (S)-VQW-765 to the α7 nAChR is the influx of calcium. This increase in intracellular calcium can then trigger various downstream signaling pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is known to be involved in cell survival and synaptic plasticity.

(S)-VQW-765 binds to the α7 nAChR, leading to calcium influx and subsequent activation of the PI3K/Akt signaling pathway.

Experimental Protocols

The characterization of (S)-VQW-765's mechanism of action relies on a variety of in vitro and in vivo experimental techniques. Below are detailed methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity of (S)-VQW-765 for the α7 nAChR.

• Cell Line: Human neuroblastoma cells (SH-SY5Y) recombinantly expressing the human α7 nAChR (SH-SY5Y-hα7).

• Radioligand: [125I]-α-Bungarotoxin ([125I]-α-BTX), a high-affinity antagonist for the α7 nAChR.

• Procedure:

  • Membranes from SH-SY5Y-hα7 cells are prepared.

  • A constant concentration of [125I]-α-BTX is incubated with the cell membranes in the presence of varying concentrations of unlabeled (S)-VQW-765.

  • The reaction is allowed to reach equilibrium.

  • The bound radioligand is separated from the unbound radioligand by rapid filtration.

  • The amount of radioactivity on the filters is quantified using a gamma counter.

  • The data is analyzed to determine the concentration of (S)-VQW-765 that inhibits 50% of the specific binding of [125I]-α-BTX (IC50).

  • The IC50 value is then converted to a dissociation constant (Ki) using the Cheng-Prusoff equation.

Workflow for determining the binding affinity of (S)-VQW-765 using a radioligand binding assay.

Calcium Influx Assay

This functional assay measures the ability of (S)-VQW-765 to activate the α7 nAChR and induce calcium influx.

• Cell Line: A cell line recombinantly expressing the human α7 nAChR, such as GH3-hα7-22 cells.

• Reagent: A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Procedure:

  • Cells are seeded in a microplate and loaded with the calcium-sensitive dye.

  • A baseline fluorescence reading is taken.

  • (S)-VQW-765 is added to the wells at various concentrations.

  • The change in fluorescence intensity, which is proportional to the increase in intracellular calcium, is measured over time using a fluorescence plate reader.

  • The data is used to generate a concentration-response curve and determine the EC50 value.

In Vivo Studies

Preclinical in vivo studies in rodent models have been conducted to evaluate the effects of (S)-VQW-765 on cognitive function.

• Animal Models: Mice and rats are commonly used.

• Behavioral Tests:

  • Object Recognition Test (ORT): Assesses learning and memory.

  • Social Recognition Test: Evaluates social memory.

• General Procedure:

  • Animals are administered (S)-VQW-765 or a vehicle control.

  • After a specific time, the animals are subjected to the behavioral tests.

  • Performance in the tests is scored and compared between the treatment and control groups.

  • In some studies, microdialysis may be used to measure the levels of neurotransmitters in specific brain regions following drug administration.

References

• 1. Gx-50 Inhibits Neuroinflammation via α7 nAChR Activation of the JAK2/STAT3 and PI3K/AKT Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Activation of alpha-7 nicotinic acetylcholine receptor by tropisetron mitigates 3-nitropropionic acid-induced Huntington's disease in rats: Role of PI3K/Akt and JAK2/NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-VQW-765 alpha-7 nicotinic acetylcholine receptor binding affinity

An In-depth Technical Guide on the α7 Nicotinic Acetylcholine (B1216132) Receptor Binding Affinity of (S)-VQW-765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding characteristics of (S)-VQW-765, a selective partial agonist of the alpha-7 nicotinic acetylcholine receptor (α7-nAChR). The information presented herein is compiled from publicly available research and is intended to serve as a detailed resource for professionals in the fields of neuroscience, pharmacology, and drug development.

Quantitative Binding and Functional Data

(S)-VQW-765, also known as AQW-051, demonstrates high affinity and potent agonist activity at the human α7-nAChR.[1][2] The key quantitative metrics are summarized in the table below for clear comparison.

Parameter	Value	Receptor Type	Cell Line	Notes
pKD	7.56 (± 0.04)	Recombinantly expressed human α7-nAChR	SH-SY5Y	pKD represents the negative logarithm of the dissociation constant (KD), indicating high binding affinity.[1][2]
pEC50	7.41	Recombinantly expressed human α7-nAChR	GH3-ha7-22	pEC50 denotes the negative logarithm of the half-maximal effective concentration, indicating potent agonist activity in stimulating calcium transients.[1]

Experimental Protocols

The following sections detail the methodologies employed in the key experiments to determine the binding affinity and functional activity of (S)-VQW-765 at the α7-nAChR.

Radioligand Binding Assay for α7-nAChR

This protocol outlines the competitive radioligand binding assay used to determine the binding affinity (KD) of (S)-VQW-765 for the human α7-nAChR.

Objective: To quantify the affinity of (S)-VQW-765 for the human α7-nAChR expressed in SH-SY5Y cells using [¹²⁵I]-α-Bungarotoxin ([¹²⁵I]-α-BTX) as the radioligand.[2]

Materials:

• Cell Line: Human neuroblastoma SH-SY5Y cells stably expressing the human α7-nAChR.[2]

• Radioligand: [¹²⁵I]-α-Bungarotoxin ([¹²⁵I]-α-BTX).[2]

• Test Compound: (S)-VQW-765.

• Non-specific Binding Control: A high concentration of a known α7-nAChR ligand (e.g., 1 µM nicotine (B1678760) or unlabeled α-BTX).

• Assay Buffer: (e.g., 50 mM Tris-HCl, 1 mM MgCl₂, 2 mM CaCl₂, 0.1% BSA, pH 7.4).

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail.

• Glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI).

• 96-well plates.

• Cell harvester and Scintillation counter.

Workflow Diagram:

Radioligand Binding Assay Workflow

Procedure:

• Cell Membrane Preparation:

  • Culture SH-SY5Y cells expressing the human α7-nAChR to a sufficient density.

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4 with protease inhibitors).

  • Centrifuge the homogenate at a low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at a high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and re-centrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add the following in order:

    • Assay buffer.

    • A range of concentrations of (S)-VQW-765 or vehicle for total binding wells.

    • A saturating concentration of a non-labeled ligand for non-specific binding (NSB) wells.

    • A fixed concentration of [¹²⁵I]-α-BTX.

    • The cell membrane preparation to initiate the binding reaction.

• Incubation:

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes) with gentle agitation.

• Filtration and Washing:

  • Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester.

  • Quickly wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Counting:

  • Place the filters in scintillation vials, add the scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding for each concentration of (S)-VQW-765.

  • Plot the specific binding as a function of the logarithm of the (S)-VQW-765 concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of (S)-VQW-765 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/KD), where [L] is the concentration of the radioligand and KD is its dissociation constant.

  • The pKD is then calculated as the negative logarithm of the Ki.

Calcium Influx Functional Assay

This protocol describes the method to assess the functional agonist activity of (S)-VQW-765 by measuring intracellular calcium changes.

Objective: To determine the potency (EC50) of (S)-VQW-765 in stimulating calcium influx in a cell line recombinantly expressing the human α7-nAChR.

Materials:

• Cell Line: GH3-ha7-22 cells, a rat pituitary cell line stably expressing the human α7-nAChR.[1]

• Calcium Indicator Dye: A fluorescent calcium indicator such as Fluo-4 AM or Fura-2 AM.

• Test Compound: (S)-VQW-765.

• Positive Control: A known α7-nAChR agonist (e.g., acetylcholine or nicotine).

• Assay Buffer: A physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) buffered with HEPES.

• Fluorescence Plate Reader with an integrated fluidic dispenser.

Workflow Diagram:

Calcium Influx Assay Workflow

Procedure:

• Cell Plating and Dye Loading:

  • Plate the GH3-ha7-22 cells in a 96-well, black-walled, clear-bottom plate and allow them to adhere overnight.

  • Remove the culture medium and incubate the cells with a calcium indicator dye (e.g., Fluo-4 AM) in assay buffer at 37°C for a specified time (e.g., 60 minutes).

  • Wash the cells with fresh assay buffer to remove any extracellular dye.

• Fluorescence Measurement:

  • Place the plate into a fluorescence plate reader equipped with an automated injection system.

  • Measure the baseline fluorescence of each well.

  • Inject a range of concentrations of (S)-VQW-765 or a positive control into the wells.

  • Immediately begin recording the fluorescence intensity over time to capture the transient increase in intracellular calcium.

• Data Analysis:

  • For each concentration, determine the peak fluorescence response and subtract the baseline fluorescence.

  • Normalize the data, for instance, by expressing the response as a percentage of the maximal response to a saturating concentration of a full agonist.

  • Plot the normalized response against the logarithm of the (S)-VQW-765 concentration to generate a dose-response curve.

  • Determine the EC50 value (the concentration that elicits 50% of the maximal response) using non-linear regression.

  • The pEC50 is then calculated as the negative logarithm of the EC50.

α7-nAChR Signaling Pathways

Activation of the α7-nAChR by an agonist like (S)-VQW-765 initiates several downstream signaling cascades. These pathways are crucial for the receptor's role in various physiological processes, including neurotransmission, inflammation, and cell survival.

Key Signaling Pathways:

• Ionotropic Pathway: As a ligand-gated ion channel, the primary and most rapid signaling event upon agonist binding is the influx of cations, predominantly Ca²⁺ and Na⁺. The increase in intracellular Ca²⁺ can directly trigger various cellular responses.

• JAK2-STAT3 Pathway: The α7-nAChR can physically associate with Janus kinase 2 (JAK2). Agonist binding leads to the activation of JAK2, which in turn phosphorylates and activates the Signal Transducer and Activator of Transcription 3 (STAT3). This pathway is heavily implicated in the anti-inflammatory effects of α7-nAChR activation.

• PI3K/Akt Pathway: The phosphoinositide 3-kinase (PI3K)/Akt pathway is another critical downstream target of α7-nAChR activation. This cascade is primarily involved in promoting cell survival and proliferation.

Signaling Pathway Diagram:

α7-nAChR Signaling Pathways

This technical guide provides a foundational understanding of the binding and functional characteristics of (S)-VQW-765 at the α7-nAChR. The detailed protocols and pathway diagrams serve as a valuable resource for researchers designing and interpreting experiments involving this and similar compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PMC [pmc.ncbi.nlm.nih.gov]

(S)-VQW-765: A Technical Guide to its Downstream Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765, also known as AQW-051, is a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2][3][4] This receptor is a ligand-gated ion channel widely expressed in the central nervous system, where it plays a crucial role in cognitive processes such as learning and memory.[1][5] As a modulator of the α7-nAChR, (S)-VQW-765 has garnered significant interest for its therapeutic potential in treating cognitive impairments associated with neurological and psychiatric disorders, as well as for its anxiolytic properties.[5][6][7][8][9] This technical guide provides an in-depth overview of the downstream signaling pathways modulated by (S)-VQW-765, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a comprehensive understanding for research and drug development professionals.

Core Mechanism of Action

(S)-VQW-765 exerts its effects by binding to and activating the α7-nAChR.[6] This receptor is a homopentameric ion channel, meaning it is composed of five identical α7 subunits.[10] Upon agonist binding, the receptor undergoes a conformational change that opens its central pore, which is highly permeable to cations, most notably calcium ions (Ca²⁺).[10] The subsequent influx of Ca²⁺ into the neuron acts as a critical second messenger, initiating a cascade of intracellular signaling events.

Quantitative Pharmacological Profile of (S)-VQW-765

The following tables summarize the key in vitro pharmacological parameters of (S)-VQW-765, providing a quantitative basis for its activity and selectivity.

Table 1: Binding Affinity and Functional Potency of (S)-VQW-765 at Human α7-nAChR

Parameter	Value	Cell Line/Assay Condition	Reference
Binding Affinity (pKD)	7.56	SH-SY5Y cells, [¹²⁵I]-α-BTX radioligand	[2]
Functional Potency (pEC₅₀)	7.41	GH3-ha7-22 cells, Calcium influx assay	[2]
Efficacy (vs. Epibatidine)	73%	GH3-ha7-22 cells, Calcium influx assay	[11]
EC₅₀ (Electrophysiology)	7.5 µM	Xenopus oocytes expressing human α7-nAChR	[12]
Efficacy (vs. ACh)	75%	Xenopus oocytes expressing human α7-nAChR	[12]

Table 2: Selectivity Profile of (S)-VQW-765 Against Other Nicotinic Acetylcholine Receptor Subtypes

Receptor Subtype	pIC₅₀	Fold Selectivity vs. α7-nAChR (based on EC₅₀)
α3β4	5.28	>100
α4β2	5.40	>100
α1β1γδ	4.97	>100
5-HT₃	4.72	>100
Data derived from calcium influx assays where (S)-VQW-765 was tested as an antagonist.[11]

Downstream Signaling Pathways

Activation of the α7-nAChR by (S)-VQW-765 initiates a primary influx of calcium, which in turn can trigger multiple downstream signaling cascades. While direct experimental evidence for (S)-VQW-765's effect on every component of these pathways is still emerging, the known signaling of α7-nAChR provides a strong framework for its expected intracellular actions.

Primary Signaling Event: Calcium Influx

The initial and most direct consequence of (S)-VQW-765 binding to the α7-nAChR is the opening of the ion channel, leading to a rapid influx of Ca²⁺ into the cell. This increase in intracellular calcium concentration is a pivotal event that couples receptor activation to a diverse array of cellular responses.

Initial activation cascade of (S)-VQW-765.

Secondary Signaling Cascades

The elevation of intracellular Ca²⁺ can activate several key signaling pathways that are known to be modulated by α7-nAChR activation. These include the JAK2/STAT3 and PI3K/Akt pathways, which are implicated in neuroprotection, anti-inflammatory responses, and cell survival.

• JAK2/STAT3 Pathway: The Janus kinase 2 (JAK2) and Signal Transducer and Activator of Transcription 3 (STAT3) pathway is a critical signaling cascade involved in cytokine signaling and cellular responses to inflammation. Activation of α7-nAChR has been shown to stimulate this pathway, leading to anti-inflammatory effects.[10][13][14][15][16]

• PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) pathway is a major signaling route that promotes cell survival and growth. Activation of α7-nAChR can lead to the phosphorylation and activation of Akt, thereby inhibiting apoptotic processes and promoting neuronal health.[14][17][18][19][20][21]

• MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is another important cascade that can be activated downstream of α7-nAChR and is involved in cell proliferation and differentiation.[17][19]

Potential downstream signaling pathways of (S)-VQW-765.

Experimental Protocols

This section provides an overview of the methodologies used to characterize the interaction of (S)-VQW-765 with the α7-nAChR and to assess its functional consequences.

Radioligand Binding Assay for α7-nAChR

This assay is used to determine the binding affinity of a compound for the α7-nAChR.

• Cell/Tissue Preparation: Membranes are prepared from cells recombinantly expressing the human α7-nAChR (e.g., SH-SY5Y cells) or from brain tissue known to have high receptor density.[22] The tissue or cells are homogenized in a cold buffer and centrifuged to pellet the membranes, which are then washed and resuspended.[22][23]

• Radioligand: A radiolabeled antagonist with high affinity for the α7-nAChR, such as [¹²⁵I]-α-bungarotoxin ([¹²⁵I]-α-BTX), is used.[11]

• Assay Procedure: A fixed concentration of the radioligand is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound ((S)-VQW-765). Non-specific binding is determined in the presence of a saturating concentration of a known non-radioactive α7-nAChR ligand.[22] The reaction is incubated to equilibrium.

• Detection: The reaction is terminated by rapid filtration through a filter mat, which traps the membranes bound to the radioligand. The radioactivity retained on the filter is then measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Workflow for α7-nAChR radioligand binding assay.

Calcium Influx Assay (FLIPR)

This functional assay measures the ability of a compound to activate the α7-nAChR by detecting the resulting increase in intracellular calcium.

• Cell Line: A cell line recombinantly expressing the human α7-nAChR is used, such as GH3-ha7-22 cells.[2]

• Calcium Indicator Dye: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM) that exhibits an increase in fluorescence intensity upon binding to Ca²⁺.[24]

• Assay Procedure: The dye-loaded cells are plated in a microplate. A baseline fluorescence reading is taken before the addition of the test compound. The test compound ((S)-VQW-765) at various concentrations is then added to the wells.

• Detection: A Fluorescence Imaging Plate Reader (FLIPR) is used to monitor the change in fluorescence intensity in real-time. The peak fluorescence response is measured.

• Data Analysis: The concentration-response curve is plotted, and the EC₅₀ value (the concentration of the compound that produces 50% of the maximal response) is calculated. The efficacy of the compound is determined by comparing its maximal response to that of a full agonist.

Workflow for calcium influx assay using FLIPR.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This technique directly measures the ion flow through the α7-nAChR channel upon activation by an agonist.

• Expression System: Xenopus laevis oocytes are injected with cRNA encoding the human α7-nAChR.[25][26][27] The oocytes then express functional receptors on their plasma membrane.

• Recording Setup: An oocyte is placed in a recording chamber and impaled with two microelectrodes. One electrode measures the membrane potential, and the other injects current to clamp the membrane potential at a fixed holding potential (e.g., -70 mV).[25]

• Assay Procedure: The test compound ((S)-VQW-765) is applied to the oocyte via perfusion. The current required to maintain the holding potential is recorded. An inward current indicates the influx of positive ions through the activated receptor channels.

• Data Analysis: The peak amplitude of the inward current is measured at different concentrations of the test compound. A concentration-response curve is generated to determine the EC₅₀ and the maximal current response relative to a full agonist like acetylcholine.

Workflow for TEVC electrophysiology in Xenopus oocytes.

Conclusion

(S)-VQW-765 is a potent and selective partial agonist of the α7-nAChR. Its primary mechanism of action involves the activation of this receptor, leading to a rapid influx of calcium ions. This initial event is poised to trigger a cascade of downstream signaling pathways, including the JAK2/STAT3 and PI3K/Akt pathways, which are integral to cellular processes such as inflammation and survival. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further investigate the intricate signaling network of (S)-VQW-765 and to explore its full therapeutic potential. Further studies are warranted to delineate the precise downstream effects of (S)-VQW-765 on these signaling cascades and to correlate these molecular actions with its observed physiological and behavioral effects.

References

• 1. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AQW051, a novel, potent and selective nicotinic acetylcholine receptor α7 partial agonist: Pharmacological characterisation and Phase I evaluation in healthy subjects - OAK Open Access Archive [oak.novartis.com]
• 4. AQW051 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. news.biobuzz.io [news.biobuzz.io]
• 7. Vanda Pharmaceuticals Reports Results in a Phase II Clinical Study of VQW-765 in the Treatment of Acute Performance Anxiety [prnewswire.com]
• 8. Vanda reports data from Phase II acute performance anxiety therapy trial [clinicaltrialsarena.com]
• 9. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. journals.physiology.org [journals.physiology.org]
• 14. Gx-50 Inhibits Neuroinflammation via α7 nAChR Activation of the JAK2/STAT3 and PI3K/AKT Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. α7 Nicotinic Acetylcholine Receptor Stimulation Attenuates Neuroinflammation through JAK2-STAT3 Activation in Murine Models of Intracerebral Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inflammation Regulation via an Agonist and Antagonists of α7 Nicotinic Acetylcholine Receptors in RAW264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. The role of α7-nAChR-mediated PI3K/AKT pathway in lung cancer induced by nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Targeting Alpha7 Nicotinic Acetylcholine Receptors in Lung Cancer: Insights, Challenges, and Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Agonism of the α7-acetylcholine receptor/PI3K/Akt pathway promotes neuronal survival after subarachnoid hemorrhage in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. An Experimental Study on 131I-CHIBA-1001: A Radioligand for α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 23. giffordbioscience.com [giffordbioscience.com]
• 24. bu.edu [bu.edu]
• 25. High-throughput electrophysiology with Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Electrophysiology of a chick neuronal nicotinic acetylcholine receptor expressed in Xenopus oocytes after cDNA injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Cholinergic and catecholaminergic receptors in the Xenopus oocyte membrane - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-VQW-765 pharmacokinetics and pharmacodynamics

An in-depth search for information on "(S)-VQW-765" did not yield any relevant results concerning its pharmacokinetics and pharmacodynamics. This suggests that "(S)-VQW-765" may be a compound that is not yet described in publicly available scientific literature, or it might be an internal designation not widely known. It is also possible there may be a typographical error in the compound's name.

Without accessible data from preclinical or clinical studies, it is not possible to provide a technical guide or whitepaper on the core pharmacokinetic and pharmacodynamic properties of this specific molecule. Information regarding its absorption, distribution, metabolism, and excretion (ADME), as well as its mechanism of action and effects on the body, is not available in the public domain.

Therefore, the creation of structured data tables, detailed experimental protocols, and visualizations of signaling pathways as requested cannot be fulfilled at this time. For researchers, scientists, and drug development professionals seeking information on this compound, it would be necessary to consult internal documentation if it is an internally developed molecule or await the publication of research data in peer-reviewed journals or presentations at scientific conferences.

(S)-VQW-765 chemical structure and properties

An In-Depth Technical Guide to (S)-VQW-765: A Selective α7 Nicotinic Acetylcholine (B1216132) Receptor Partial Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-VQW-765, also known as (S)-AQW-051, is a novel, orally active small molecule that acts as a selective partial agonist for the α7 nicotinic acetylcholine receptor (nAChR).[1][2] With a high binding affinity for the α7 nAChR, (S)-VQW-765 has demonstrated potential therapeutic applications in the management of cognitive and psychiatric disorders, including Alzheimer's disease, schizophrenia, and anxiety disorders.[1][2][3][4] Preclinical and clinical investigations have highlighted its role in improving learning and memory, as well as its anxiolytic properties.[3][5][6] This technical guide provides a comprehensive overview of the chemical structure, properties, pharmacology, and key experimental data related to (S)-VQW-765.

Chemical Structure and Properties

(S)-VQW-765 is a quinuclidine (B89598) derivative with the IUPAC name (3R)-3-[[6-(4-methylphenyl)-3-pyridinyl]oxy]-1-azabicyclo[2.2.2]octane.[5][7] Its chemical and physical properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	(3R)-3-[[6-(4-methylphenyl)-3-pyridinyl]oxy]-1-azabicyclo[2.2.2]octane	[5][7]
Synonyms	(S)-AQW-051, AQW-051, VQW-765	[1][5][8]
Molecular Formula	C₁₉H₂₂N₂O	[1][5][7]
Molecular Weight	294.39 g/mol	[1][8]
CAS Number	669770-29-0	[5][8]
SMILES	CC(C=C1)=CC=C1C2=NC=C(C=C2)O[C@@H]3C4CCN(CC4)C3	[5]
Physical Appearance	Solid	[5][8]
Solubility	Soluble in Ethanol (≥10 mg/mL)	[5]

Pharmacology

(S)-VQW-765 is a selective and potent partial agonist of the α7 nicotinic acetylcholine receptor.[1][2] The α7 nAChR is a ligand-gated ion channel composed of five α7 subunits and is highly expressed in brain regions critical for cognitive functions, such as the hippocampus and cortex.[6][9]

Mechanism of Action

As a partial agonist, (S)-VQW-765 binds to the α7 nAChR and induces a conformational change that opens the ion channel, allowing for the influx of cations, most notably Ca²⁺.[3][9] This influx of calcium ions triggers various downstream signaling cascades.[3][9] Unlike a full agonist, a partial agonist elicits a submaximal receptor response, which can be advantageous in preventing receptor desensitization that may occur with prolonged stimulation by a full agonist.[10] The binding affinity and functional potency of VQW-765 are detailed in the table below.

Parameter	Value	Description	Source(s)
pKD	7.56	Binding affinity for recombinantly expressed human α7-nAChR.	[3]
pEC₅₀	7.41	Potency in stimulating calcium transients in GH3-ha7-22 cells expressing human α7-nAChRs.	[3]

Signaling Pathway

Activation of the α7-nAChR by (S)-VQW-765 leads to the modulation of several intracellular signaling pathways. The influx of Ca²⁺ is a key event that can influence neurotransmitter release, gene expression, and neuronal plasticity, all of which are crucial for learning and memory processes.

Figure 1: Simplified signaling pathway of (S)-VQW-765 via the α7 nAChR.

Preclinical and Clinical Studies

(S)-VQW-765 has been evaluated in various preclinical and clinical settings, demonstrating its potential for treating cognitive deficits and anxiety.

In Vivo Efficacy

Study Type	Animal Model	Dosing	Key Findings	Source(s)
Social Recognition Test	Mice	0.03 and 0.3 mg/kg (oral)	Improved learning and memory performance.	[3][5]
Morris Water Maze	Rats	3 mg/kg	Improved learning and memory.	[5]
Anxiolytic Effects	Rats	1 mg/kg (oral)	Increased social exploration time, indicating anxiolytic-like effects.	[3]

Clinical Trial for Performance Anxiety

A randomized, double-blind, placebo-controlled Phase II clinical study was conducted to evaluate the efficacy and safety of VQW-765 in adults with a history of performance anxiety.[6]

Parameter	Details	Source(s)
Participants	230 adults with a history of public speaking anxiety.	[6]
Treatment	Single oral dose of 10 mg VQW-765 or placebo.	[6]
Challenge	Trier Social Stress Test (TSST).	[6]
Primary Outcome	Subjective Units of Distress Scale (SUDS).	[6]
Results	Trend of improvement in anxiety in the overall population (P=0.1443). Significant improvement in female participants (P=0.034). An inverted U-shaped exposure-response relationship was observed.	[6][11][12]
Safety	VQW-765 was safe and well-tolerated, with an adverse event profile similar to placebo.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Social Recognition Test (Mice)

This test assesses short-term social memory in rodents.

Figure 2: Experimental workflow for the Social Recognition Test in mice.

Methodology:

• Habituation: A subject mouse is placed in a clean test cage for 30 minutes to acclimate.[13]

• Training: A juvenile "stimulus" mouse is introduced into the cage, and the two mice are allowed to interact for 5 minutes.[13]

• Retention Interval: The mice are separated and returned to their home cages for a defined period.

• Testing: The subject mouse is re-exposed to the familiar stimulus mouse and a novel mouse. The time the subject mouse spends investigating each stimulus mouse is recorded. A preference for the novel mouse indicates memory of the familiar one.[13]

Morris Water Maze (Rats)

This test is a widely used tool to assess spatial learning and memory.

Figure 3: Experimental workflow for the Morris Water Maze test in rats.

Methodology:

• Apparatus: A large circular pool is filled with water made opaque, and a small platform is hidden just below the surface.[8][10]

• Acquisition Phase: Rats are placed in the pool from various start locations and must use distal visual cues to find the hidden platform. This is repeated over several trials and days.[8]

• Probe Trial: After training, the platform is removed, and the rat is allowed to swim freely. The time spent in the quadrant where the platform was previously located is measured as an indicator of spatial memory.[14][15]

Trier Social Stress Test (TSST)

The TSST is a standardized protocol for inducing psychosocial stress in human participants.

Figure 4: Experimental workflow for the Trier Social Stress Test (TSST).

Methodology:

• Anticipation: Participants are brought into a room with a panel of judges and recording equipment and are given a short time to prepare for an impromptu speech.[1][7]

• Public Speaking: The participant delivers the speech to the unresponsive and evaluative panel.[1][7]

• Mental Arithmetic: Following the speech, the participant is given a difficult mental arithmetic task to perform aloud.[5][16]

• Measurement: Throughout the test, subjective stress levels (e.g., SUDS), heart rate, and salivary cortisol are measured to assess the stress response.[1][17]

Conclusion

(S)-VQW-765 is a promising α7 nicotinic acetylcholine receptor partial agonist with a well-defined chemical structure and pharmacological profile. Preclinical studies have robustly demonstrated its cognitive-enhancing and anxiolytic-like effects. Furthermore, a Phase II clinical trial has provided the first evidence of its potential efficacy in treating performance anxiety in humans, particularly in females.[6][11][12] Its favorable safety profile makes it a strong candidate for further development for the on-demand treatment of social anxiety and other related disorders.[6] Continued research is warranted to fully elucidate its therapeutic potential and to confirm these findings in larger patient populations.

References

• 1. The Trier Social Stress Test Protocol for Inducing Psychological Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Social Recognition Memory Test in Rodents [en.bio-protocol.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. psychologie.uni-freiburg.de [psychologie.uni-freiburg.de]
• 6. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: The Trier Social Stress Test Protocol for Inducing Psychological Stress [jove.com]
• 8. Morris Water Maze (Rats) | Animals in Science [queensu.ca]
• 9. Structure and gating mechanism of the α7 nicotinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Morris water navigation task - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Social Recognition Memory Test in Rodents [bio-protocol.org]
• 14. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Trier social stress test - Wikipedia [en.wikipedia.org]
• 17. Inducing Psychosocial Stress in the Laboratory: A Study Protocol for the Trier Social Stress Test (TSST) [protocols.io]

(S)-VQW-765: A Technical Guide on Solubility and Stability for Drug Development Professionals

For researchers, scientists, and drug development professionals, this technical guide provides a comprehensive overview of the known solubility and stability characteristics of (S)-VQW-765, a selective α7 nicotinic acetylcholine (B1216132) receptor (nAChR) partial agonist. This document summarizes available data, outlines standard experimental protocols for further investigation, and presents a key signaling pathway associated with the compound's mechanism of action.

Introduction

(S)-VQW-765, also known as AQW-051, is an orally active small molecule that has shown potential in preclinical and clinical studies for cognitive disorders and anxiety.[1][2][3][4] A thorough understanding of its physicochemical properties, particularly solubility and stability, is paramount for the successful development of a safe, effective, and stable pharmaceutical product. This guide aims to consolidate the publicly available information on these critical attributes and provide a framework for further investigational studies.

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its dissolution rate and subsequent bioavailability. The available data on the solubility of (S)-VQW-765 is currently limited to organic solvents.

Table 1: Solubility of (S)-VQW-765 in Organic Solvents

Solvent	Solubility	Concentration (mM)	Conditions
DMSO	16.67 mg/mL	56.63	Ultrasonic and warming/heating to 60°C. It is noted that hygroscopic DMSO can significantly impact solubility.
Ethanol	≥10 mg/mL	≥33.97	Not specified.[5]

Aqueous Solubility: Quantitative data on the aqueous solubility of (S)-VQW-765 across a range of pH values is not readily available in the public domain. This information is crucial for predicting its behavior in the gastrointestinal tract and for the development of oral dosage forms.

Experimental Protocols for Solubility Determination

To address the gap in aqueous solubility data, the following standard pharmaceutical industry protocols are recommended.

2.1.1. Thermodynamic (Equilibrium) Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility of a compound, which is the saturation point of a solution.

• Objective: To determine the thermodynamic solubility of (S)-VQW-765 in various aqueous buffers.

• Materials:

  • (S)-VQW-765 (crystalline solid)

  • Phosphate buffered saline (PBS), pH 7.4

  • A series of buffers with pH values ranging from 1 to 8 (e.g., HCl, acetate, phosphate, borate (B1201080) buffers)

  • Calibrated pH meter

  • Shaking incubator

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PVDF)

  • Validated HPLC-UV or LC-MS/MS method for quantification

• Procedure:

  • Add an excess amount of solid (S)-VQW-765 to vials containing the different aqueous media to create a slurry.

  • Seal the vials and place them in a shaking incubator at a controlled temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-72 hours).

  • After incubation, visually confirm the presence of undissolved solid.

  • Separate the solid and liquid phases by centrifugation.

  • Carefully remove an aliquot of the supernatant and filter it through a syringe filter.

  • Quantify the concentration of (S)-VQW-765 in the filtrate using a validated analytical method.

  • Measure the pH of the saturated solution.

  • Perform the experiment in triplicate for each condition.

2.1.2. Kinetic Solubility Assay

This high-throughput method is useful for early drug discovery to assess the solubility of compounds from a DMSO stock solution.

• Objective: To determine the kinetic solubility of (S)-VQW-765 in an aqueous buffer.

• Materials:

  • (S)-VQW-765 dissolved in DMSO (e.g., 10 mM stock solution)

  • Aqueous buffer (e.g., PBS, pH 7.4)

  • 96-well microplates

  • Plate reader (nephelometer or UV-Vis spectrophotometer)

• Procedure:

  • Dispense the (S)-VQW-765 DMSO stock solution into the wells of a microplate.

  • Add the aqueous buffer to achieve a range of final compound concentrations.

  • Mix and incubate for a defined period (e.g., 2 hours) at a controlled temperature.

  • Measure the turbidity (nephelometry) or, after filtration, the UV absorbance of the solution to determine the concentration at which precipitation occurs.

Stability Profile

The chemical stability of (S)-VQW-765 is a critical quality attribute that can affect the safety, efficacy, and shelf-life of the final drug product.

Table 2: Stability of (S)-VQW-765

Form	Storage Condition	Duration
Solid	-20°C	≥ 4 years[5]
Stock Solution (in DMSO)	-80°C	6 months
Stock Solution (in DMSO)	-20°C	1 month

Solution-State Stability: Detailed studies on the stability of (S)-VQW-765 in aqueous solutions under various stress conditions have not been reported in the available literature.

Experimental Protocols for Stability Assessment

Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.

3.1.1. Forced Degradation Studies

• Objective: To identify potential degradation products and pathways of (S)-VQW-765.

• Stress Conditions (as per ICH Q1A guidelines): [6]

  • Acid Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60°C).

  • Base Hydrolysis: 0.1 M NaOH at elevated temperature (e.g., 60°C).

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal Stress: Solid drug substance and solution at elevated temperatures (e.g., 60-80°C).

  • Photostability: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Procedure:

  • Prepare solutions of (S)-VQW-765 in the respective stress media.

  • Expose the samples to the specified conditions for a defined period.

  • At various time points, withdraw samples and, if necessary, neutralize them.

  • Analyze the samples using a stability-indicating HPLC method to separate the parent compound from any degradation products.

  • Characterize the structure of significant degradation products using techniques such as LC-MS/MS and NMR.

α7 Nicotinic Acetylcholine Receptor Signaling Pathway

(S)-VQW-765 exerts its pharmacological effect by acting as a partial agonist at the α7 nAChR. Activation of this receptor, a ligand-gated ion channel, leads to a cascade of intracellular events.

Figure 1: Simplified signaling pathway of the α7 nicotinic acetylcholine receptor.

Conclusion

This technical guide consolidates the currently available public information on the solubility and stability of (S)-VQW-765. While data in organic solvents and on the solid-state stability provide a foundation, a significant knowledge gap exists regarding its aqueous solubility and solution-state stability. The experimental protocols outlined herein provide a roadmap for generating the necessary data to support the further development of (S)-VQW-765 as a therapeutic agent. A comprehensive understanding of these physicochemical properties is essential for successful formulation development, ensuring consistent quality, and achieving optimal clinical performance.

References

• 1. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 2. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. database.ich.org [database.ich.org]

Preclinical Data Review of (S)-VQW-765: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-VQW-765, also known as AQW-051, is a selective, orally active partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR). Preclinical studies have demonstrated its potential as a cognitive enhancer and anxiolytic agent. This technical guide provides a comprehensive review of the available preclinical data, including in vitro and in vivo pharmacology, and outlines the experimental methodologies employed in these studies. The information is intended to provide researchers, scientists, and drug development professionals with a detailed understanding of the preclinical profile of (S)-VQW-765.

Introduction

The α7-nAChR is a ligand-gated ion channel widely expressed in the central nervous system and implicated in various physiological processes, including learning, memory, and attention.[1] Dysregulation of α7-nAChR signaling has been associated with several neurological and psychiatric disorders. (S)-VQW-765 has emerged as a promising therapeutic candidate due to its selective activation of this receptor.[2][3] This document summarizes the key preclinical findings that form the basis of its clinical development.

In Vitro Pharmacology

The in vitro activity of (S)-VQW-765 has been characterized through binding affinity and functional assays, demonstrating its high potency and selectivity for the human α7-nAChR.

Table 1: In Vitro Activity of (S)-VQW-765

Assay Type	Receptor	Species	Value	Reference
Binding Affinity (pKD)	α7-nAChR	Human	7.56	[2][4]
Functional Activity (pEC50)	α7-nAChR	Human	7.41	[2][4]

Experimental Protocols

Radioligand Binding Assay (General Protocol)

While the specific protocol for (S)-VQW-765 is not detailed in the available literature, a general methodology for α7-nAChR binding assays is as follows:

• Preparation of Membranes: Membranes from cells recombinantly expressing the human α7-nAChR are prepared.

• Incubation: The membranes are incubated with a specific radioligand for the α7-nAChR, such as [³H]-methyllycaconitine or [¹²⁵I]-α-bungarotoxin, in the presence of varying concentrations of the test compound ((S)-VQW-765).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity bound to the filters is quantified using a scintillation counter.

• Data Analysis: The inhibition constant (Ki) or pKD is determined by non-linear regression analysis of the competition binding data.

Calcium Influx Assay (General Protocol)

The functional activity of (S)-VQW-765 as an α7-nAChR agonist was assessed by measuring calcium influx in a cell line recombinantly expressing the human receptor (GH3-ha7-22 cells).[4][5] A general protocol for such an assay is:

• Cell Culture: GH3-ha7-22 cells are cultured to an appropriate density.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The cells are exposed to varying concentrations of (S)-VQW-765.

• Fluorescence Measurement: Changes in intracellular calcium concentration are measured by detecting the fluorescence intensity using a fluorometric imaging plate reader (FLIPR) or a similar instrument.

• Data Analysis: The concentration-response curve is generated, and the EC50 or pEC50 value is calculated.

In Vivo Pharmacology

In vivo studies in rodent models have demonstrated the cognitive-enhancing and anxiolytic-like effects of (S)-VQW-765.

Table 2: In Vivo Efficacy of (S)-VQW-765

Animal Model	Species	Dosing	Effect	Reference
Object Recognition Test	Mouse	0.03 and 0.3 mg/kg (oral)	Cognitive enhancement	[4]
Social Recognition Test	Mouse	0.03 and 0.3 mg/kg (oral)	Improved learning and memory	[5]
Social Interaction Test	Rat	1 mg/kg (oral)	Anxiolytic-like effect	[4]
Morris Water Maze	Rat	3 mg/kg	Improved learning and memory	[5]

Preclinical studies in rats have shown that (S)-VQW-765 exhibits an anxiolytic effect comparable to the benzodiazepine (B76468) chlordiazepoxide, with an inverted U-shaped dose-response relationship.[6]

Experimental Protocols

Social Interaction Test (General Protocol for Anxiolytic Activity)

This test assesses the anxiolytic potential of a compound by measuring the time a rat spends in social interaction with an unfamiliar partner.

• Animal Housing: Rats are singly housed for a period before the test to increase their motivation for social interaction.

• Test Arena: The test is conducted in a novel, brightly lit arena to induce a state of anxiety.

• Dosing: Animals are administered (S)-VQW-765 or a vehicle control orally at a specified time before the test.

• Test Procedure: Two unfamiliar rats are placed in the arena, and their social interaction (e.g., sniffing, grooming, following) is recorded for a set duration.

• Data Analysis: The total time spent in social interaction is scored and compared between the drug-treated and control groups.

Object Recognition Test (General Protocol for Cognitive Enhancement)

This test evaluates a mouse's ability to recognize a novel object, which is a measure of learning and memory.

• Habituation: Mice are habituated to the testing arena in the absence of any objects.

• Training Phase (T1): Each mouse is placed in the arena with two identical objects and allowed to explore them for a defined period.

• Retention Interval: The mouse is returned to its home cage for a specific duration.

• Test Phase (T2): The mouse is returned to the arena, where one of the familiar objects has been replaced with a novel object. The time spent exploring each object is recorded.

• Data Analysis: A discrimination index is calculated based on the relative time spent exploring the novel object compared to the familiar one. A higher index indicates better recognition memory.

Pharmacokinetics

While specific pharmacokinetic parameters for (S)-VQW-765 in preclinical species are not extensively detailed in the public domain, studies have indicated that it possesses good oral bioavailability and rapidly penetrates the rodent brain.[7][8] A study in MPTP-lesioned monkeys also involved the collection of plasma concentration-time data to understand the exposure-effect relationship.[9]

Signaling Pathways and Mechanism of Action

(S)-VQW-765 exerts its effects by acting as a partial agonist at the α7-nAChR. The activation of this receptor, a ligand-gated ion channel, leads to an influx of cations, most notably calcium.[10] This increase in intracellular calcium triggers a cascade of downstream signaling events.

α7-nAChR Signaling Pathway

The binding of (S)-VQW-765 to the α7-nAChR initiates a conformational change in the receptor, opening the ion channel. The subsequent influx of calcium can directly modulate neuronal excitability and neurotransmitter release. Furthermore, the calcium signal can activate various intracellular signaling pathways, including the JAK2-STAT3 pathway, which is involved in anti-inflammatory and anti-apoptotic responses.[11][12]

Caption: Simplified signaling pathway of (S)-VQW-765 via α7-nAChR activation. (Within 100 characters)

Experimental Workflow for In Vivo Studies

The general workflow for preclinical in vivo evaluation of (S)-VQW-765 involves a series of steps from compound administration to behavioral assessment and data analysis.

Caption: General experimental workflow for in vivo preclinical studies of (S)-VQW-765. (Within 100 characters)

Conclusion

The preclinical data for (S)-VQW-765 strongly support its profile as a selective α7-nAChR partial agonist with potential therapeutic applications in cognitive and anxiety disorders. The in vitro data confirm its high affinity and functional activity at the target receptor, while in vivo studies in rodent models have demonstrated its efficacy in improving cognitive performance and reducing anxiety-like behaviors. Further investigation into its detailed pharmacokinetic profile and the elucidation of the precise experimental conditions of the initial preclinical studies would provide a more complete picture of its pharmacological characteristics. The information compiled in this guide provides a solid foundation for researchers and drug development professionals interested in the continued investigation and potential clinical application of (S)-VQW-765.

References

• 1. Alpha-7 nicotinic receptor - Wikipedia [en.wikipedia.org]
• 2. AQW051 | AChR | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. AQW051, a novel, potent and selective nicotinic acetylcholine receptor α7 partial agonist: Pharmacological characterisation and Phase I evaluation in healthy subjects - OAK Open Access Archive [oak.novartis.com]
• 9. AQW051, a novel and selective nicotinic acetylcholine receptor α7 partial agonist, reduces l-Dopa-induced dyskinesias and extends the duration of l-Dopa effects in parkinsonian monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of α7 nicotinic receptor in the immune system and intracellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - Xu - Annals of Translational Medicine [atm.amegroups.org]
• 12. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

The Anxiolytic Potential of (S)-VQW-765: A Technical Guide to Preclinical Evaluation in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical evaluation of (S)-VQW-765, a selective alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) agonist, for its anxiolytic effects in animal models. While clinical trials have suggested its potential in treating performance anxiety in humans, this document focuses on the available preclinical data and the established methodologies for assessing anxiolytic drug candidates.

Introduction to (S)-VQW-765

(S)-VQW-765, formerly known as AQW051, is a novel small molecule that acts as a partial agonist at the alpha-7 nicotinic acetylcholine receptor (α7-nAChR)[1][2]. The α7-nAChR is a ligand-gated ion channel highly expressed in brain regions implicated in cognition and anxiety, such as the hippocampus and amygdala[3][4]. Activation of these receptors is thought to modulate neurotransmitter release, including GABAergic and glutamatergic systems, thereby influencing anxiety-like behaviors[4][5]. Preclinical studies have indicated that (S)-VQW-765 exhibits a strong anxiolytic effect, with a rapid onset of action, making it a promising candidate for on-demand treatment of anxiety disorders[6][7].

Quantitative Data from Preclinical Anxiety Models

Social Interaction Test in Rats

The social interaction test is a well-validated paradigm for assessing anxiety-like behavior in rodents. Anxious animals typically exhibit reduced social engagement.

Table 1: Effect of (S)-VQW-765 (formerly AQW051) on Social Interaction in Rats

Treatment Group	Dose (mg/kg, p.o.)	Time Point (hours post-dose)	Duration of Social Contact (seconds)	Statistical Significance vs. Vehicle
Vehicle	-	1	Data not specified	-
(S)-VQW-765	1	1	Increased	p < 0.05
(S)-VQW-765	1	3	Increased	p < 0.05
(S)-VQW-765	1	6	Increased	p < 0.05
(S)-VQW-765	1	16	No significant difference	p > 0.05
Chlordiazepoxide (Positive Control)	1	1	Increased	p < 0.05

Data summarized from Feuerbach et al., 2014[8].

These data indicate that a single oral dose of 1 mg/kg (S)-VQW-765 significantly increases the duration of social interaction in rats for at least 6 hours, an effect comparable to the known anxiolytic chlordiazepoxide[8].

Experimental Protocols for Key Anxiety Models

The following sections detail the standardized experimental protocols for three commonly used animal models of anxiety. It is important to note that these are generalized protocols, as specific studies detailing the use of (S)-VQW-765 in these particular tests are not publicly available.

Elevated Plus Maze (EPM)

The EPM test is based on the conflict between a rodent's natural tendency to explore a novel environment and its aversion to open, elevated spaces[9]. Anxiolytic compounds typically increase the proportion of time spent and the number of entries into the open arms[9].

Protocol:

• Apparatus: A plus-shaped maze with two open arms and two enclosed arms of equal size, elevated from the floor.

• Acclimation: Animals are habituated to the testing room for at least 30-60 minutes prior to testing.

• Procedure:

  • Each animal is placed in the center of the maze, facing an open arm.

  • The animal is allowed to freely explore the maze for a 5-minute session.

  • Behavior is recorded by a video camera and analyzed using tracking software.

• Parameters Measured:

  • Time spent in the open arms.

  • Number of entries into the open arms.

  • Time spent in the closed arms.

  • Number of entries into the closed arms.

  • Total distance traveled.

• Data Analysis: Anxiolytic activity is indicated by a significant increase in the percentage of time spent in the open arms and the percentage of open arm entries.

Marble Burying Test

The marble burying test assesses anxiety-like and repetitive behaviors in rodents[10][11]. Anxiolytic drugs are known to reduce the number of marbles buried[12].

Protocol:

• Apparatus: A standard rodent cage filled with 5 cm of bedding material. 20-25 glass marbles are evenly spaced on the surface of the bedding.

• Acclimation: Animals are habituated to the testing room for at least 30 minutes.

• Procedure:

  • Each mouse is placed individually into the cage.

  • The animal is left undisturbed for a 30-minute session.

  • At the end of the session, the mouse is removed, and the number of buried marbles is counted. A marble is considered buried if at least two-thirds of its surface is covered by bedding.

• Parameters Measured:

  • Number of marbles buried.

• Data Analysis: A significant decrease in the number of buried marbles in the drug-treated group compared to the vehicle group suggests an anxiolytic effect.

Light-Dark Box Test

This test is based on the innate aversion of rodents to brightly illuminated areas[13][14]. Anxiolytic compounds increase the time spent in the light compartment and the number of transitions between the two compartments[15][16].

Protocol:

• Apparatus: A box divided into a small, dark compartment and a large, brightly illuminated compartment, connected by an opening.

• Acclimation: Animals are habituated to the testing room prior to the test.

• Procedure:

  • Each animal is placed in the center of the light compartment, facing away from the opening.

  • The animal is allowed to explore the apparatus for a 5-10 minute session.

  • Behavior is recorded and analyzed.

• Parameters Measured:

  • Time spent in the light compartment.

  • Time spent in the dark compartment.

  • Number of transitions between compartments.

  • Latency to first enter the dark compartment.

• Data Analysis: Anxiolytic effects are indicated by a significant increase in the time spent in the light compartment and the number of transitions.

Signaling Pathways and Experimental Workflows

Proposed Anxiolytic Signaling Pathway of (S)-VQW-765

(S)-VQW-765 exerts its anxiolytic effects through the activation of α7-nAChRs. The binding of (S)-VQW-765 to these receptors on neurons, particularly GABAergic interneurons in regions like the amygdala, is thought to enhance inhibitory neurotransmission, leading to a reduction in neuronal hyperexcitability associated with anxiety.

Caption: Proposed signaling pathway for the anxiolytic effect of (S)-VQW-765.

General Experimental Workflow for Preclinical Anxiolytic Drug Screening

The following diagram illustrates a typical workflow for evaluating a novel compound for anxiolytic properties in animal models.

Caption: General workflow for preclinical anxiolytic drug screening in animal models.

Conclusion

(S)-VQW-765, a selective α7-nAChR agonist, demonstrates clear anxiolytic-like properties in the rat social interaction test. While quantitative data from other standard preclinical anxiety models such as the elevated plus maze, marble burying, and light-dark box tests are not currently available in the published literature, the established protocols for these assays provide a framework for future investigations. The unique mechanism of action of (S)-VQW-765, targeting the cholinergic system, presents a promising avenue for the development of novel, rapid-acting anxiolytic therapies. Further preclinical studies are warranted to fully characterize its anxiolytic profile across a range of animal models.

References

• 1. vandapharmaceuticalsinc.gcs-web.com [vandapharmaceuticalsinc.gcs-web.com]
• 2. Vanda reports data from Phase II acute performance anxiety therapy trial [clinicaltrialsarena.com]
• 3. α7 Nicotinic acetylcholine receptor: a key receptor in the cholinergic anti-inflammatory pathway exerting an antidepressant effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mood and anxiety regulation by nicotinic acetylcholine receptors: a potential pathway to modulate aggression and related behavioral states - PMC [pmc.ncbi.nlm.nih.gov]
• 5. α7-Containing nicotinic acetylcholine receptors on interneurons of the basolateral amygdala and their role in the regulation of the network excitability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Marble-burying behavior test as a murine model of compulsive-like behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rodent behavioural test - Anxiety and depression - Marble Burying - NEUROFIT Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 12. A combined marble burying-locomotor activity test in mice: a practical screening test with sensitivity to different classes of anxiolytics and antidepressants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Light–Dark Box Test in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 14. Light-dark box test - Wikipedia [en.wikipedia.org]
• 15. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. taylorandfrancis.com [taylorandfrancis.com]

(S)-VQW-765: A Preclinical Review of a Novel α7 Nicotinic Acetylcholine Receptor Agonist for Cognitive Enhancement

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765, also known as AQW-051, is a novel, potent, and selective partial agonist of the α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) that has demonstrated significant potential for cognitive enhancement in a range of preclinical studies.[1][2] As a highly specific ligand for the α7-nAChR, (S)-VQW-765 is being investigated for its therapeutic utility in neurological and psychiatric disorders characterized by cognitive deficits.[2][3] This technical guide provides a comprehensive overview of the preclinical data on (S)-VQW-765, with a focus on its efficacy in cognitive enhancement, detailed experimental methodologies, and the underlying signaling pathways.

Core Mechanism of Action

(S)-VQW-765 exerts its pro-cognitive effects by binding to and partially activating α7-nAChRs. These receptors are ligand-gated ion channels highly expressed in brain regions critical for learning and memory, such as the hippocampus and prefrontal cortex.[3] The α7-nAChR is unique among nicotinic receptors for its high permeability to calcium ions (Ca2+).[4][5]

Upon activation by an agonist like (S)-VQW-765, the α7-nAChR channel opens, leading to an influx of Ca2+. This increase in intracellular calcium triggers downstream signaling cascades, including the activation of extracellular signal-regulated kinase (ERK) and cAMP response element-binding protein (CREB).[6] The activation of these pathways is crucial for synaptic plasticity, the cellular mechanism underlying learning and memory formation.[5][6]

Quantitative Data Summary

The preclinical efficacy of (S)-VQW-765 in various cognitive domains has been demonstrated in rodent models. The following tables summarize the key quantitative findings from these studies.

In Vitro Activity of (S)-VQW-765[1]
Parameter	Value
Binding Affinity (pKD) to human α7-nAChR	7.56 (SEM ± 0.04, n=3)

Preclinical Efficacy of (S)-VQW-765 in Cognitive Enhancement in Mice[1]
Behavioral Assay	Effective Doses (oral)
Social Recognition Test	0.03 and 0.3 mg/kg
Outcome: Mice treated with (S)-VQW-765 spent significantly more time exploring a novel juvenile mouse compared to a familiar one 24 hours after the initial encounter, indicating improved social memory.

Preclinical Anxiolytic-like Effects of (S)-VQW-765 in Rats[1]
Behavioral Assay	Effective Dose (oral)
Social Exploration Test	1 mg/kg
Outcome: (S)-VQW-765 significantly increased the duration of social interaction, an effect comparable to the anxiolytic chlordiazepoxide. This effect was observed for at least 6 hours post-administration.

Experimental Protocols

Detailed methodologies for the key preclinical experiments are provided below.

Social Recognition Test in Mice

This test assesses short-term social memory.

• Animals: Adult female mice were used as the test subjects, with juvenile mice serving as social stimuli.[1]

• Procedure:

  • Baseline Trial: An adult female mouse is placed in an observation cage and allowed to interact with a juvenile mouse for a set period.

  • Drug Administration: (S)-VQW-765 (0.03 or 0.3 mg/kg) or vehicle is administered orally to the adult mouse.[1]

  • Re-test Trial (24 hours later): The adult mouse is re-introduced into the cage with the now-familiar juvenile and a novel juvenile mouse.

• Data Analysis: The time the adult mouse spends actively investigating each juvenile (e.g., sniffing, close following) is recorded. A significant preference for the novel juvenile indicates successful social recognition memory.[1]

Object Recognition Test (ORT) in Mice

The ORT is a measure of learning and memory, leveraging the innate tendency of mice to explore novel objects.

• Apparatus: A square open-field arena.

• Procedure:

  • Habituation: Mice are individually habituated to the empty arena for a specified period.

  • Training/Sample Phase (T1): Two identical objects are placed in the arena, and the mouse is allowed to explore them for a set duration (e.g., 10 minutes).[1]

  • Retention Interval: The mouse is returned to its home cage for a defined period (e.g., 24 hours).

  • Test Phase (T2): One of the familiar objects is replaced with a novel object, and the mouse is returned to the arena.

• Data Analysis: The time spent exploring each object is recorded. A discrimination index is calculated based on the preference for the novel object. The cognitive-enhancing effects of (S)-VQW-765 were shown to be reversed by the α7-nAChR antagonist methyllycaconitine (B43530) (MLA).[1]

Spatial Navigation Memory in Aged Rats (Water Maze)

This assay evaluates spatial learning and memory, which is dependent on hippocampal function.

• Apparatus: A circular pool filled with opaque water, with a hidden escape platform.

• Procedure:

  • Acquisition Training: Rats are trained over several days to find the hidden platform from different starting locations in the pool, using distal cues in the room for navigation.

  • Drug Administration: (S)-VQW-765 or vehicle is administered to the aged rats.

  • Probe Trial: The platform is removed, and the rat is allowed to swim for a set time.

• Data Analysis: The time spent in the target quadrant (where the platform was previously located) is measured as an indicator of spatial memory.

Visualizations

Signaling Pathway of (S)-VQW-765 in Cognitive Enhancement

Caption: (S)-VQW-765 signaling cascade for cognitive enhancement.

Experimental Workflow for the Social Recognition Test

Caption: Workflow of the preclinical social recognition test.

Conclusion

Preclinical studies have established (S)-VQW-765 as a promising cognitive-enhancing agent with a clear mechanism of action centered on the activation of α7-nAChRs. Its efficacy has been demonstrated in multiple rodent models of learning and memory. The favorable safety and tolerability profile observed in early clinical evaluations further supports its development for treating cognitive impairments in various neurological and psychiatric conditions.[1][2] Further research is warranted to fully elucidate the therapeutic potential of (S)-VQW-765 in human populations.

References

• 1. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. α7 nicotinic acetylcholine receptors as therapeutic targets in schizophrenia: update on animal and clinical studies and strategies for the future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure and gating mechanism of the α7 nicotinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The alpha7 nicotinic acetylcholine receptor in neuronal plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nicotinic mechanisms influencing synaptic plasticity in the hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

(S)-VQW-765: A Selective α7 Nicotinic Acetylcholine Receptor Agonist for the On-Demand Treatment of Social Anxiety Disorder

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Social Anxiety Disorder (SAD) remains a significant therapeutic challenge, with existing treatments often limited by delayed onset of action and suboptimal efficacy. (S)-VQW-765 (also known as VQW-765 and formerly AQW-051) is a novel, orally active, selective partial agonist of the α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) being investigated as a rapid-acting, on-demand treatment for performance and social anxiety.[1][2][3][4] Preclinical and clinical data indicate that (S)-VQW-765 can produce anxiolytic effects, particularly in response to acute social stressors.[3] This document provides a comprehensive technical overview of the mechanism of action, pharmacological data, and key experimental findings related to (S)-VQW-765.

Mechanism of Action

(S)-VQW-765 functions as a selective partial agonist at the α7-nAChR, a ligand-gated ion channel highly expressed in key brain regions associated with cognition and anxiety, such as the prefrontal cortex and hippocampus.[3][5] The α7-nAChR is a homopentameric receptor that plays a crucial role in modulating neurotransmitter release and the cholinergic anti-inflammatory pathway.[3][5] As a partial agonist, (S)-VQW-765 enhances the receptor's activity to a degree, which is thought to normalize cholinergic signaling and reduce anxiety without causing the prolonged receptor desensitization that can occur with full agonists.[3] This modulation is the basis for its anxiolytic and cognitive-enhancing effects.[1][2][3]

Caption: Signaling pathway for (S)-VQW-765 at the α7 nicotinic acetylcholine receptor.

Pharmacological & Efficacy Data

(S)-VQW-765 has been characterized through in vitro binding and functional assays, as well as in vivo preclinical and clinical studies.

In Vitro Receptor Activity

The affinity and functional potency of (S)-VQW-765 at the human α7-nAChR have been established using recombinantly expressed receptors.

Table 1: In Vitro Pharmacological Profile of (S)-VQW-765

Parameter	Description	Value
pKD	Binding affinity for human α7-nAChR	7.56[2]
pEC50	Potency for stimulating calcium transients	7.41[2]

| EC50 | Potency for inducing calcium influx | 38.9 nM[6] |

Preclinical Efficacy

Preclinical studies in rodent models demonstrated the anxiolytic-like and cognitive-enhancing effects of (S)-VQW-765.

Table 2: Summary of Preclinical In Vivo Efficacy Data

Model	Species	Dose (mg/kg, oral)	Key Finding
Social Exploration	Rat	1.0	Increased social exploration time, comparable to chlordiazepoxide.[2][3]

| Social Recognition Test | Mouse | 0.03 and 0.3 | Improved learning and memory performance.[2][6] |

Note: Preclinical studies revealed an inverted U-shaped dose-response relationship, where higher doses could lead to diminished effects, likely due to receptor desensitization.[3]

Clinical Efficacy in Performance Anxiety

A Phase II, randomized, double-blind, placebo-controlled trial (Study VP-VQW-765-2201) evaluated the efficacy of a single 10 mg oral dose of (S)-VQW-765 in 230 adults with a history of public speaking anxiety.[5][7] Anxiety was induced using the Trier Social Stress Test (TSST) and measured by the Subjective Units of Distress Scale (SUDS).[5]

Table 3: Key Clinical Efficacy Results from Phase II Trial (Study 2201)

Population	Outcome Measure	Result vs. Placebo	P-value
Overall (n=230)	Improvement in SUDS Score	Trend of improvement	0.1443[3][5][7]
Females (n≈159)	Improvement in SUDS Score	Significant improvement	0.034[3][7]
Middle 50% Plasma Exposure	Improvement in SUDS Score	Significant improvement	0.033[3][7]

| Females in Middle 50% Exposure | Improvement in SUDS Score | Stronger significant improvement | 0.005[3][7] |

The clinical results confirmed the inverted U-shaped exposure-response relationship observed in preclinical models.[3][7] The drug was reported to be safe and well-tolerated, with an adverse event profile similar to placebo and no observed negative cognitive effects.[4][8]

Key Experimental Protocols

Preclinical: Rat Social Interaction Test

This protocol is designed to assess anxiolytic-like effects by measuring the duration of social contact between rodents.

• Subjects: Male rats are typically used.

• Drug Administration: A single oral dose of (S)-VQW-765 (e.g., 1 mg/kg) or vehicle is administered.[2]

• Test Arena: A novel, neutral, and dimly lit open field.

• Procedure: Following a post-dosing period, the subject rat is placed in the arena with an unfamiliar conspecific.

• Data Collection: A video recording system tracks the duration and frequency of social behaviors (e.g., sniffing, grooming) over a defined period (e.g., 10 minutes).

• Endpoint: The primary endpoint is the total time spent in active social interaction. An increase in this duration is indicative of an anxiolytic effect.[3]

Clinical: Trier Social Stress Test (TSST)

The TSST is a validated paradigm for inducing acute psychosocial stress in human participants to evaluate the efficacy of anxiolytic agents.[5]

Caption: Experimental workflow for the Phase II clinical trial of (S)-VQW-765.

Protocol Steps:

• Participant Recruitment: Adults with a self-reported history of significant public speaking anxiety are recruited.[3][5]

• Randomization & Dosing: Participants are randomly assigned to receive a single oral dose of (S)-VQW-765 (10 mg) or a matching placebo in a double-blind fashion.[5]

• Stress Induction (TSST): After dosing, participants undergo the TSST, which involves an anticipation phase followed by a performance phase. The performance phase requires the participant to deliver an impromptu speech and perform a mental arithmetic task in front of an unresponsive panel of judges.[9]

• Efficacy Measurement: The Subjective Units of Distress Scale (SUDS), a self-rated 0-100 scale of nervousness, is administered at multiple timepoints during the TSST to assess acute anxiety levels.

• Pharmacokinetic Sampling: Blood samples are collected post-TSST to measure plasma concentrations of (S)-VQW-765 for exposure-response analysis.[3][5]

Conclusion and Future Directions

(S)-VQW-765 is a promising drug candidate for the on-demand treatment of social and performance anxiety, representing the first α7-nAChR agonist to demonstrate a clinical anxiolytic effect in humans.[3][4][7] Its rapid onset of action and favorable safety profile differentiate it from standard SAD therapies.[3] The confirmation of an inverted U-shaped exposure-response curve is a critical finding that will inform dose selection for future Phase 3 trials. Further research is warranted to confirm these findings in a broader population diagnosed with SAD and to explore its potential in other cognitive disorders.[1][10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vanda Pharmaceuticals Reports Results in a Phase II Clinical Study of VQW-765 in the Treatment of Acute Performance Anxiety [prnewswire.com]
• 5. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 6. caymanchem.com [caymanchem.com]
• 7. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. news.biobuzz.io [news.biobuzz.io]
• 9. Vanda reports data from Phase II acute performance anxiety therapy trial [clinicaltrialsarena.com]
• 10. VQW-765 for Social Anxiety Disorder · Recruiting Participants for Phase Phase 3 Clinical Trial 2025 | Power | Power [withpower.com]

An In-Depth Technical Guide to the Mechanism of Action of Formerly AQW-051 (VQW-765)

For Researchers, Scientists, and Drug Development Professionals

Introduction

AQW-051, now known as VQW-765, is a novel, orally bioavailable small molecule that has been investigated for its potential therapeutic effects in cognitive impairment associated with neurological and psychiatric disorders, as well as for its anxiolytic properties. This technical guide provides a comprehensive overview of the core mechanism of action of AQW-051, detailing its molecular target, pharmacological properties, and the downstream signaling pathways it modulates. The information presented herein is a synthesis of preclinical and clinical research findings, intended to serve as a resource for professionals in the field of drug discovery and development.

Core Mechanism of Action: A Selective α7 Nicotinic Acetylcholine (B1216132) Receptor Partial Agonist

The primary mechanism of action of AQW-051 is its function as a selective partial agonist of the alpha-7 nicotinic acetylcholine receptor (α7-nAChR).[1][2][3][4][5][6] The α7-nAChR is a ligand-gated ion channel widely expressed in the central nervous system, particularly in brain regions crucial for cognitive processes such as the hippocampus and prefrontal cortex. It plays a significant role in modulating neurotransmitter release and synaptic plasticity, making it an attractive therapeutic target for cognitive enhancement.

Binding Affinity and Functional Potency

In vitro studies have demonstrated that AQW-051 binds with high affinity to the human α7-nAChR. Functional assays have further characterized its activity as a partial agonist, stimulating calcium influx in cells recombinantly expressing the receptor.

Parameter	Value	Species	Assay	Reference
Binding Affinity (pKD)	7.56 (± 0.04)	Human	[¹²⁵I]-α-bungarotoxin radioligand binding	[1]
Functional Potency (pEC₅₀)	7.41	Human	Calcium Influx Assay	[7]
Efficacy (vs. Epibatidine)	68% (± 4%)	Rat	Calcium Influx Assay	[1]

Receptor Selectivity

AQW-051 exhibits a high degree of selectivity for the α7-nAChR. Extensive in vitro screening has shown considerably lower potency against other human nAChR subtypes, including α4β2, α3β4, and the muscle-type α1β1γδ receptor.[4][8] Furthermore, it displays low affinity for the 5-HT3 receptor, a structurally related ligand-gated ion channel. In a broad panel of over 164 additional targets, including other neurotransmitter receptors, ion channels, kinases, and transporters, AQW-051 showed no significant inhibition at a concentration of 1 µM.[1]

Signaling Pathways

Activation of the α7-nAChR by an agonist like AQW-051 initiates a cascade of intracellular signaling events. The primary event is the influx of cations, most notably Ca²⁺, through the receptor's ion channel. This increase in intracellular calcium can trigger various downstream pathways implicated in neuroprotection, synaptic plasticity, and modulation of inflammation.

AQW-051 binding to the α7-nAChR and subsequent signaling cascade.

Preclinical Evidence of Efficacy

The procognitive and anxiolytic-like effects of AQW-051 have been demonstrated in several rodent models. These studies have provided the foundational evidence for its therapeutic potential.

Preclinical Model	Species/Strain	Effect Observed	Reference
Object Recognition Test	Mice	Enhanced learning and memory	[1][2][3]
Social Recognition Test	Mice	Improved learning and memory	[1][2][3][9]
Morris Water Maze	Aged Rats	Facilitated learning and memory performance	[1][2][3][9]
Social Exploration Test	Rats	Increased social exploration (anxiolytic-like effect)	[1][7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of AQW-051.

Radioligand Binding Assay for α7-nAChR Affinity

Workflow for determining the binding affinity of AQW-051.

Methodology:

• Membrane Preparation: Cell membranes from a stable cell line recombinantly expressing the human α7-nAChR are prepared through homogenization and centrifugation.

• Incubation: The membranes are incubated with a fixed concentration of the radiolabeled antagonist, [¹²⁵I]-α-bungarotoxin, in the presence of increasing concentrations of AQW-051. Non-specific binding is determined in the presence of a high concentration of a non-labeled competitor.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, separating the membrane-bound radioligand from the free radioligand.

• Quantification: The radioactivity retained on the filters is measured using a gamma counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the concentration of AQW-051 that inhibits 50% of the specific binding of the radioligand (IC₅₀). The IC₅₀ value is then converted to an inhibition constant (Ki) using the Cheng-Prusoff equation, and subsequently to the pKD (-log(KD)).

Calcium Influx Functional Assay

Methodology:

• Cell Culture: Cells recombinantly expressing the human α7-nAChR (e.g., GH3-ha7-22 cells) are cultured to an appropriate density.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions.

• Compound Application: The cells are then exposed to varying concentrations of AQW-051.

• Signal Detection: Changes in intracellular calcium concentration are measured by detecting the fluorescence of the calcium-sensitive dye using a fluorometric imaging plate reader (FLIPR) or a similar instrument.

• Data Analysis: The fluorescence intensity data are used to generate concentration-response curves, from which the pEC₅₀ (the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect) and the maximal efficacy relative to a full agonist are calculated.

Object Recognition Test (Mice)

Methodology:

• Habituation: Mice are individually habituated to an open-field arena for a set period (e.g., 5-10 minutes) for one or more days prior to the test.

• Training (T1): On the training day, two identical objects are placed in the arena. Each mouse is placed in the arena and allowed to explore the objects for a defined period (e.g., 5-10 minutes). AQW-051 or vehicle is administered at a specified time before this session.

• Retention Interval: Following the training session, the mouse is returned to its home cage for a specific retention interval (e.g., 1 to 24 hours).

• Testing (T2): During the testing session, one of the familiar objects is replaced with a novel object. The mouse is returned to the arena, and the time spent exploring each object is recorded for a set duration (e.g., 5-10 minutes).

• Data Analysis: A discrimination index is calculated as the difference in time spent exploring the novel and familiar objects, divided by the total exploration time. A higher discrimination index indicates better recognition memory.

Conclusion

AQW-051 (VQW-765) is a potent and selective partial agonist of the α7 nicotinic acetylcholine receptor. Its mechanism of action, centered on the modulation of this key receptor in cognitive and emotional processing, is supported by robust in vitro and in vivo pharmacological data. The preclinical evidence of its efficacy in models of cognitive impairment and anxiety highlights its potential as a therapeutic agent. This technical guide provides a foundational understanding of the core principles underlying the pharmacological activity of AQW-051 for the scientific and drug development community.

References

• 1. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. AQW051, a novel, potent and selective nicotinic acetylcholine receptor α7 partial agonist: Pharmacological characterisation and Phase I evaluation in healthy subjects - OAK Open Access Archive [oak.novartis.com]
• 5. AQW051 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. AQW051 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]

(S)-VQW-765: A Novel α7-nAChR Agonist for On-Demand Anxiolysis

A Technical Whitepaper on the Therapeutic Potential and Mechanism of Action

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Social and performance anxiety disorders represent a significant unmet medical need, with existing treatments often limited by delayed onset of action or undesirable side effects. (S)-VQW-765 (formerly known as AQW-051) is a novel, orally active, selective alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) partial agonist currently under investigation as an on-demand treatment for these conditions.[1][2][3][4] Phase II clinical trial data suggest that (S)-VQW-765 can rapidly reduce anxiety in stressful situations, particularly in female subjects, with a safety profile comparable to placebo.[1][5][6] This document provides a comprehensive technical overview of (S)-VQW-765, including its mechanism of action, preclinical data, clinical trial findings, and detailed experimental protocols.

Mechanism of Action: Targeting the α7-Nicotinic Acetylcholine Receptor

(S)-VQW-765 is a small molecule that acts as a selective partial agonist for the α7-nAChR.[1][4] This receptor is a ligand-gated ion channel highly expressed in key brain regions involved in cognition and anxiety, such as the hippocampus and prefrontal cortex.[5] The α7-nAChR signaling pathway is implicated in modulating neurotransmitter release, cognitive function, and the cholinergic anti-inflammatory response.[5]

Unlike traditional anxiolytics that primarily target GABAergic or serotonergic systems, (S)-VQW-765 offers a distinct approach.[7] As a partial agonist, it binds to and enhances the activity of the α7-nAChR, but with a lower intrinsic activity than the endogenous ligand, acetylcholine. This modulation is thought to normalize cholinergic signaling, leading to anxiolytic effects without causing the cognitive impairment sometimes associated with other anxiolytic agents.[1][2]

Figure 1: Proposed Signaling Pathway of (S)-VQW-765.

Preclinical Pharmacology

Preclinical studies have demonstrated the cognitive-enhancing and anxiolytic-like effects of (S)-VQW-765. In vitro assays confirmed its high affinity and potent agonist activity at the human α7-nAChR. In vivo studies in rodent models showed improved cognitive performance and a significant reduction in anxiety-like behaviors.

Table 1: Summary of Preclinical Data

Parameter	Method	Result	Source
Binding Affinity	Radioligand binding assay	pKD = 7.56 (for human α7-nAChR)	[3]
Agonist Activity	Calcium transient detection	pEC₅₀ = 7.41 (in GH3-ha7-22 cells)	[3]
Cognitive Enhancement	Object Recognition Test (Mice)	Increased time exploring novel object at 0.03 and 0.3 mg/kg (oral)	[3]
Anxiolytic Effect	Social Interaction Test (Rats)	Increased social exploration time at 1 mg/kg (oral) for at least 6 hours	[3]

Clinical Development for Performance Anxiety

The primary clinical investigation of (S)-VQW-765 has been in the context of performance anxiety, a subtype of social anxiety disorder. A key Phase II study evaluated its efficacy and safety for on-demand use.

Experimental Protocol: Phase II Clinical Trial (NCT04800237)

This multicenter study employed a robust, double-blind, placebo-controlled, randomized design to assess the anxiolytic effects of (S)-VQW-765 using a standardized stressor.[1][5]

• Study Population: 230 adult volunteers with a history of performance or public speaking anxiety.[5][6]

• Intervention: A single oral dose of 10 mg (S)-VQW-765 (n=116) or a matching placebo (n=114).[6]

• Challenge Model: The Trier Social Stress Test (TSST) was administered to induce acute psychosocial stress.[1][4][5] The TSST is a validated paradigm that involves an anticipation phase followed by a performance phase where participants deliver an impromptu speech and perform a mental arithmetic task in front of an unresponsive panel.

• Primary Efficacy Endpoint: The intensity of anxiety was measured using the Subjective Units of Distress Scale (SUDS), a self-rated 100-point scale, at multiple timepoints during the TSST.[1][6]

• Other Measures: Heart rate was monitored, and plasma concentrations of (S)-VQW-765 were measured post-TSST to enable pharmacokinetic/pharmacodynamic (PK/PD) analysis.[6]

Figure 2: Experimental Workflow of the Phase II TSST Study.

Clinical Efficacy and Safety

The study demonstrated a promising signal for the anxiolytic activity of (S)-VQW-765. While the overall population showed a trend toward improvement, a statistically significant reduction in anxiety was observed in the large subgroup of female participants.[1][5] PK/PD analysis revealed a significant exposure-response relationship, further supporting the drug's effect.[1][6]

Table 2: Key Efficacy Results from Phase II Study (VP-VQW-765-2201)

Population Analyzed	Outcome Measure	Result vs. Placebo	p-value	Source
Overall Population (ITT)	SUDS Rating	Trend of improvement in anxiety intensity	0.1443	[5][6]
Female Participants (~70% of total)	SUDS Rating	Larger magnitude and significant response	0.034	[5][6]
Subjects in Middle 50% of Plasma Concentration	SUDS Rating	Significant improvement in SUDS rating	0.033	[5][6]
Female Subjects in Middle 50% of Plasma Conc.	SUDS Rating	Significant improvement in SUDS rating	0.005	[5][6]

The exposure-response analysis indicated an inverted U-shaped relationship, which may be due to receptor desensitization at higher plasma concentrations.[5] This finding is critical for guiding dose selection in future studies.

In terms of safety, (S)-VQW-765 was well-tolerated. The adverse event profile was similar to that of the placebo group, and importantly, no negative cognitive effects were reported by any participant.[1][7]

Potential Therapeutic Applications and Future Directions

The findings from the Phase II study strongly support the potential of (S)-VQW-765 as a novel, on-demand treatment for performance anxiety and other forms of social anxiety disorder.[2][5][6] Its rapid onset of action and favorable safety profile could fill a critical gap for patients who require immediate symptom relief in predictable, anxiety-provoking situations.[5][7]

Key advantages of this potential therapeutic approach include:

• Rapid Onset: Suitable for as-needed use prior to a stressful event.

• Novel Mechanism: Offers an alternative for patients who do not respond to standard treatments like SSRIs.[7]

• Favorable Safety: Lack of cognitive side effects and a placebo-like tolerability profile are significant benefits.[1][7]

A Phase 3 clinical trial is the next logical step to confirm these promising results in a larger population and to further characterize the dose-response relationship before seeking regulatory approval.[7]

Conclusion

(S)-VQW-765 is a promising drug candidate that has demonstrated a proof-of-concept for the anxiolytic efficacy of an α7-nAChR agonist in humans.[5][6] Through its selective modulation of the α7-nAChR, it offers a novel and targeted approach to treating acute performance and social anxiety. The positive results from the Phase II clinical trial, particularly the significant reduction in anxiety in female subjects and the clear exposure-response relationship, provide a strong rationale for its continued development as a first-in-class, on-demand anxiolytic.

References

• 1. vandapharmaceuticalsinc.gcs-web.com [vandapharmaceuticalsinc.gcs-web.com]
• 2. Unveiling VQW-765: A Beacon of Hope for Performance Anxiety and Social Phobia | Philadelphia Integrative Psychiatry [phillyintegrative.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. news.biobuzz.io [news.biobuzz.io]
• 5. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. VQW-765 for Social Anxiety Disorder · Recruiting Participants for Phase Phase 3 Clinical Trial 2025 | Power | Power [withpower.com]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-VQW-765 Administration in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosing and administration of (S)-VQW-765 (also known as AQW-051) in mice, based on preclinical studies. The information is intended to guide researchers in designing and executing experiments to evaluate the cognitive-enhancing effects of this selective α7 nicotinic acetylcholine (B1216132) receptor (nAChR) partial agonist.

Compound Information

• Compound Name: (S)-VQW-765 / AQW-051

• Mechanism of Action: Selective partial agonist of the alpha-7 nicotinic acetylcholine receptor (α7-nAChR).[1][2]

• Primary Effects in Mice: Cognitive enhancement, including improved learning and memory performance.[1][2]

Quantitative Data Summary

The following tables summarize the reported dosing and pharmacokinetic parameters for (S)-VQW-765 (AQW-051) in mice.

Table 1: Dosing Regimen for Cognitive Studies in Mice

Parameter	Value	Reference
Animal Strain	OF1/IC strain, adult male	[1]
Administration Route	Oral (p.o.)	[1]
Dosage Range	0.03 and 0.3 mg/kg	[1]
Frequency	Single dose	[1]
Timing	1 hour before behavioral testing	[1]

Table 2: Pharmacokinetic Parameters of (S)-VQW-765 (AQW-051) in Mice

Parameter	Oral (p.o.) Administration (30 µmol/kg)	Intravenous (i.v.) Administration (10 µmol/kg)	Reference
Bioavailability	~50%	N/A	[1]
Terminal Elimination Half-life (t½)	~1 hour	~0.6 hours	[1]
Brain/Plasma Ratio (30 min post-dose)	~20	N/A	[1]
Brain/Plasma Ratio (4 hours post-dose)	~60	N/A	[1]
Peak Brain Penetration	Rapid	Rapid	[1]

Signaling Pathway

Activation of the α7-nAChR by (S)-VQW-765 initiates a signaling cascade that is implicated in neuronal survival and cognitive function. The binding of (S)-VQW-765 to the receptor, a ligand-gated ion channel, leads to an influx of calcium ions (Ca2+). This increase in intracellular calcium acts as a second messenger, activating downstream pathways, most notably the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which plays a crucial role in promoting cell survival and plasticity.[3][4][5]

(S)-VQW-765 signaling cascade via α7-nAChR.

Experimental Protocols

Protocol 1: Preparation of (S)-VQW-765 for Oral Administration

This protocol describes the preparation of a dosing solution for (S)-VQW-765 suitable for oral gavage in mice. As the original study did not specify the vehicle, a common and well-tolerated vehicle for hydrophobic compounds is proposed.

Materials:

• (S)-VQW-765 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate Required Amounts:

  • Determine the total volume of dosing solution needed based on the number of mice and the dosing volume (e.g., 10 mL/kg).

  • Calculate the total mass of (S)-VQW-765 required for your target dose (e.g., 0.3 mg/kg).

  • Example Calculation for a 25g mouse at 0.3 mg/kg with a 10 mL/kg dosing volume:

    • Dose per mouse = 0.3 mg/kg * 0.025 kg = 0.0075 mg

    • Volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL

    • Required concentration = 0.0075 mg / 0.25 mL = 0.03 mg/mL

• Prepare the Vehicle:

  • A commonly used vehicle for oral administration is a mixture of DMSO, PEG300, Tween 80, and saline. A suggested composition is: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline .

  • In a sterile container, add the vehicle components sequentially, ensuring each is fully mixed before adding the next. Vortex thoroughly.

• Dissolve (S)-VQW-765:

  • Weigh the calculated amount of (S)-VQW-765 powder.

  • In a separate small, sterile tube, dissolve the powder in the calculated volume of DMSO. Gentle warming or brief sonication can aid dissolution.

• Prepare Final Dosing Solution:

  • Slowly add the (S)-VQW-765-DMSO solution to the prepared vehicle while continuously vortexing to ensure a homogenous suspension.

  • It is highly recommended to prepare the dosing solution fresh on the day of the experiment.

Protocol 2: Oral Gavage Administration in Mice

This protocol provides a general guideline for oral gavage. All procedures must be performed by trained personnel and approved by the institution's Animal Care and Use Committee (IACUC).

Materials:

• Prepared (S)-VQW-765 dosing solution

• Appropriately sized gavage needles (e.g., 18-20 gauge, 1.5 inches with a rounded tip for adult mice)

• 1 mL syringes

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh each mouse immediately before dosing to calculate the precise administration volume. The recommended maximum gavage volume is 10 mL/kg.

• Restraint:

  • Firmly restrain the mouse by scruffing the skin over the shoulders and neck to immobilize the head. The animal's body should be held in a vertical position to straighten the path to the esophagus.

• Gavage Needle Insertion:

  • Measure the correct insertion depth by placing the gavage needle alongside the mouse, from the corner of the mouth to the last rib. Mark this depth on the needle.

  • Gently insert the ball-tipped needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth.

  • Allow the mouse to swallow the needle as it is advanced. Do not force the needle. If resistance is met, withdraw and try again.

• Administration:

  • Once the needle is correctly positioned in the esophagus (to the pre-measured depth), slowly and smoothly administer the dosing solution from the syringe.

• Post-Administration:

  • Gently remove the needle in a single, smooth motion.

  • Return the mouse to its cage and monitor for any signs of distress (e.g., difficulty breathing, lethargy) for at least 15-30 minutes.

Protocol 3: Experimental Workflow for Cognitive Testing in Mice

The following diagram illustrates the experimental workflow for assessing the cognitive-enhancing effects of (S)-VQW-765 in mice using either the Social Recognition Test or the Novel Object Recognition Test, as described in preclinical studies.[1]

Workflow for (S)-VQW-765 cognitive assessment in mice.

References

• 1. iacuc.wsu.edu [iacuc.wsu.edu]
• 2. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 3. ouv.vt.edu [ouv.vt.edu]
• 4. research.fsu.edu [research.fsu.edu]
• 5. research-support.uq.edu.au [research-support.uq.edu.au]

Application Notes and Protocols for Oral Administration of (S)-VQW-765 in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the oral administration of (S)-VQW-765, a selective α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) partial agonist, in rat models. The protocols are based on findings from preclinical studies investigating its anxiolytic and cognitive-enhancing effects.

Summary of Preclinical Oral Dosing in Rats

(S)-VQW-765, also known as AQW051, has demonstrated efficacy in rat models following oral administration. Key studies have utilized oral gavage to investigate its pharmacological effects. The compound exhibits good oral bioavailability and rapid penetration into the rodent brain.

Parameter	Social Interaction Test	Morris Water Maze
Rat Strain	Lister-Hooded	Aged Lister-Hooded
Dosage	1 mg/kg	3 mg/kg
Administration Route	Oral (p.o.)	Oral (p.o.)
Frequency	Single dose	Daily for 4 days
Observed Effect	Anxiolytic-like effects	Enhancement of spatial long-term memory

Experimental Protocols

I. Preparation of (S)-VQW-765 for Oral Administration

A critical aspect of in vivo studies is the appropriate formulation of the test compound. While the specific vehicle used in the pivotal preclinical studies for (S)-VQW-765 is not publicly detailed, a common and effective vehicle for oral administration of small molecules in rats is a suspension in 0.5% carboxymethylcellulose (CMC) in sterile water.

Materials:

• (S)-VQW-765 powder

• Carboxymethylcellulose (CMC), low viscosity

• Sterile, deionized water

• Mortar and pestle

• Stir plate and magnetic stir bar

• Volumetric flasks and appropriate glassware

• Analytical balance

Procedure:

• Calculate the required amount of (S)-VQW-765 and vehicle based on the desired final concentration and the number of animals to be dosed.

• Prepare the 0.5% CMC vehicle:

  • Weigh the appropriate amount of CMC.

  • Slowly add the CMC to the sterile water while stirring vigorously with a magnetic stir bar to prevent clumping.

  • Continue stirring until the CMC is fully dissolved and the solution is clear and viscous.

• Prepare the (S)-VQW-765 suspension:

  • Weigh the calculated amount of (S)-VQW-765 powder.

  • If necessary, use a mortar and pestle to grind the powder to a fine consistency to aid in suspension.

  • In a suitable container, add a small amount of the 0.5% CMC vehicle to the (S)-VQW-765 powder to create a paste.

  • Gradually add the remaining vehicle while continuously stirring or vortexing to ensure a homogenous suspension.

• Store the suspension at 4°C and protect from light. Ensure the suspension is brought to room temperature and thoroughly mixed before each administration.

II. Oral Gavage Administration Protocol in Rats

Oral gavage is a standard method for precise oral dosing in rodents. Proper technique is essential to ensure animal welfare and accurate delivery of the compound.

Materials:

• Rat restraint device (optional, based on handler experience)

• Appropriately sized gavage needle (16-18 gauge, with a ball-tip is recommended for adult rats)

• Syringe corresponding to the calculated dosing volume

• Prepared (S)-VQW-765 suspension

Procedure:

• Animal Handling and Restraint:

  • Gently handle the rat to minimize stress.

  • Securely restrain the rat to prevent movement. This can be done manually by a trained handler or with a restraint device. The head and neck should be gently immobilized in a straight line with the body.

• Gavage Needle Insertion:

  • Measure the gavage needle from the tip of the rat's nose to the last rib to estimate the distance to the stomach. Mark this length on the needle.

  • With the rat's head tilted slightly upwards, gently insert the ball-tipped gavage needle into the diastema (the gap between the incisors and molars).

  • Advance the needle smoothly and gently along the roof of the mouth towards the esophagus. The rat should swallow as the tube is passed.

  • Crucially, if any resistance is met, do not force the needle. Withdraw and attempt to reinsert.

• Dose Administration:

  • Once the needle is correctly positioned in the esophagus (up to the pre-measured mark), slowly and steadily depress the syringe plunger to administer the (S)-VQW-765 suspension.

  • The maximum volume for oral gavage in rats should not exceed 10 mL/kg.

• Post-Administration Monitoring:

  • Carefully remove the gavage needle.

  • Return the rat to its home cage and monitor for any immediate signs of distress, such as difficulty breathing, which could indicate accidental administration into the trachea.

  • Continue to monitor the animal's general health and well-being according to the experimental protocol.

Visualizations

Signaling Pathway of (S)-VQW-765

(S)-VQW-765 is a selective partial agonist of the α7 nicotinic acetylcholine receptor (α7-nAChR). Activation of this receptor is implicated in modulating neurotransmitter release and neuronal signaling, which is believed to underlie its anxiolytic and cognitive-enhancing effects.

Application Notes and Protocols for (S)-VQW-765: An In Vitro Guide to α7-nAChR Agonism

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the in vitro characterization of (S)-VQW-765, a selective partial agonist of the α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR). The protocols outlined below are foundational for determining the binding affinity, potency, and functional efficacy of (S)-VQW-765 and other novel compounds targeting the α7-nAChR.

Introduction to (S)-VQW-765 and α7-nAChR

(S)-VQW-765, also known as AQW-051, is a small molecule that acts as a selective partial agonist at the α7 nicotinic acetylcholine receptor.[1][2] This receptor is a ligand-gated ion channel widely expressed in the central nervous system and implicated in cognitive processes, inflammation, and neuropsychiatric disorders.[3][4] The α7-nAChR is a homopentameric channel that, upon activation, exhibits high permeability to calcium ions.[3] The study of compounds like (S)-VQW-765 is crucial for the development of novel therapeutics for conditions such as Alzheimer's disease, schizophrenia, and anxiety disorders.[1][4]

Quantitative Data Summary for (S)-VQW-765

The following table summarizes the key in vitro pharmacological parameters of (S)-VQW-765 at the human α7-nAChR.

Parameter	Value	Assay Type	Cell/Tissue System	Reference
pKD	7.56	Radioligand Binding Assay	Recombinantly expressed human α7-nAChR
pEC50	7.41	Calcium Imaging Assay	GH3 cells recombinantly expressing human α7-nAChR
EC50	38.9 nM	Calcium Influx Assay	GH3 cells expressing α7 nAChR	[5]
Agonist Type	Partial Agonist	Functional Assays	Various	[1][5]

Signaling Pathway of α7-nAChR Agonism

Activation of the α7-nAChR by an agonist such as (S)-VQW-765 initiates a cascade of intracellular events, primarily driven by the influx of calcium. This signaling pathway is critical for the receptor's physiological functions.

α7-nAChR agonist-induced signaling pathway.

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below. These protocols are designed to be adaptable to specific laboratory conditions and equipment.

Radioligand Binding Assay

This assay quantifies the affinity of (S)-VQW-765 for the α7-nAChR by measuring its ability to displace a radiolabeled ligand.

Experimental Workflow:

Workflow for the α7-nAChR radioligand binding assay.

Protocol:

• Membrane Preparation:

  • Homogenize rat brain tissue (e.g., hippocampus or cortex) or cells stably expressing human α7-nAChR in ice-cold assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh assay buffer and repeat the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a Bradford assay).

• Binding Reaction:

  • In a 96-well plate, add the following to each well:

    • Membrane suspension (typically 25-100 µg of protein).

    • [³H]-Methyllycaconitine ([³H]-MLA) at a final concentration near its Kd (e.g., 1-2 nM).

    • Varying concentrations of (S)-VQW-765 (e.g., 10⁻¹¹ to 10⁻⁵ M) or vehicle.

    • For non-specific binding determination, add a high concentration of a known α7-nAChR ligand (e.g., 1 µM nicotine (B1678760) or 100 µM carbachol).

  • Bring the final volume to 250 µL with assay buffer.

  • Incubate at room temperature for 2-3 hours to reach equilibrium.

• Filtration and Quantification:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/C) pre-soaked in 0.5% polyethylenimine.

  • Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the logarithm of the competitor concentration ((S)-VQW-765).

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Imaging Assay

This functional assay measures the ability of (S)-VQW-765 to elicit an increase in intracellular calcium concentration ([Ca²⁺]i) in cells expressing α7-nAChR.

Experimental Workflow:

Workflow for the α7-nAChR calcium imaging assay.

Protocol:

• Cell Culture and Plating:

  • Culture GH3 cells stably expressing human α7-nAChR (GH3-ha7-22) under standard conditions (e.g., 37°C, 5% CO₂).

  • Plate the cells in black-walled, clear-bottom 96-well plates at an appropriate density and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Probenecid may be included to prevent dye extrusion.

  • Remove the culture medium from the cells and add the dye-loading solution.

  • Incubate for 45-60 minutes at 37°C.

  • After incubation, wash the cells with assay buffer to remove excess dye.

• Fluorescence Measurement:

  • Place the plate in a fluorescence imaging plate reader (FLIPR) or a similar instrument.

  • Establish a stable baseline fluorescence reading for each well.

  • Add varying concentrations of (S)-VQW-765 to the wells.

  • Immediately begin recording the fluorescence intensity over time (typically for 1-5 minutes). The fluorescence signal will increase as intracellular calcium levels rise.

• Data Analysis:

  • The response is typically quantified as the peak fluorescence intensity or the area under the curve.

  • Normalize the responses to the maximum response elicited by a full agonist (e.g., acetylcholine or epibatidine) or to the baseline fluorescence.

  • Plot the normalized response as a function of the logarithm of the agonist concentration.

  • Determine the EC50 (or pEC50) value by fitting the data to a sigmoidal dose-response curve.

Two-Electrode Voltage-Clamp (TEVC) Electrophysiology

This electrophysiological technique directly measures the ion flow through the α7-nAChR channel in response to agonist application, providing detailed information about receptor activation and desensitization kinetics.

Experimental Workflow:

Workflow for the two-electrode voltage-clamp assay.

Protocol:

• Oocyte Preparation and Injection:

  • Harvest and defolliculate oocytes from Xenopus laevis.

  • Inject oocytes with cRNA encoding the human α7-nAChR.

  • Incubate the injected oocytes in a suitable medium (e.g., Barth's solution) at 16-18°C for 2-5 days to allow for receptor expression on the cell surface.

• Electrophysiological Recording:

  • Place a single oocyte in a recording chamber continuously perfused with a Ringer's solution.

  • Impale the oocyte with two microelectrodes filled with 3 M KCl, one for voltage sensing and one for current injection.

  • Clamp the membrane potential at a holding potential of -60 to -80 mV using a two-electrode voltage-clamp amplifier.

  • Establish a stable baseline current.

• Compound Application and Data Acquisition:

  • Apply varying concentrations of (S)-VQW-765 to the oocyte via the perfusion system for a defined duration.

  • Record the resulting inward current, which reflects the flow of ions through the activated α7-nAChR channels.

  • Include wash steps with Ringer's solution between applications to allow for receptor recovery.

• Data Analysis:

  • Measure the peak amplitude of the inward current for each concentration of (S)-VQW-765.

  • Normalize the current responses to the maximal response elicited by a saturating concentration of a full agonist.

  • Plot the normalized peak current as a function of the logarithm of the agonist concentration.

  • Determine the EC50 and maximal efficacy (Emax) from the dose-response curve.

  • The rate of current decay in the continued presence of the agonist can be analyzed to determine the desensitization kinetics.

Conclusion

The protocols described in these application notes provide a robust framework for the in vitro characterization of (S)-VQW-765 and other α7-nAChR modulators. Consistent and accurate application of these assays is essential for advancing our understanding of α7-nAChR pharmacology and for the development of novel therapeutics targeting this important receptor.

References

• 1. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. culturecollections.org.uk [culturecollections.org.uk]
• 3. Characterisation of the binding of [3H]methyllycaconitine: a new radioligand for labelling alpha 7-type neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Coupling of human nicotinic acetylcholine receptors alpha 7 to calcium channels in GH3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (S)-VQW-765 in the Trier Social Stress Test (TSST)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765 is a novel, orally active, selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1] It has been investigated for its anxiolytic properties, particularly in the context of performance anxiety. This document provides detailed application notes and protocols for the use of (S)-VQW-765 in the Trier Social Stress Test (TSST), a standardized paradigm for inducing acute psychosocial stress in a laboratory setting. The information is based on a Phase II clinical study (VP-VQW-765-2201), which evaluated the efficacy and safety of (S)-VQW-765 in individuals with a history of performance anxiety.[2][3][4][5][6][7][8][9]

Mechanism of Action

(S)-VQW-765 acts as a partial agonist at the α7 nicotinic acetylcholine receptor. The α7-nAChR is a ligand-gated ion channel that is widely expressed in the central nervous system and is involved in various cognitive processes and inflammatory signaling.[10] Activation of α7-nAChR by an agonist like (S)-VQW-765 is thought to modulate neurotransmitter release and downstream signaling pathways, leading to anxiolytic effects. Key signaling pathways implicated in α7-nAChR function include the PI3K/Akt and JAK2/STAT3 pathways, which are involved in neuroprotection and anti-inflammatory responses.[1][2][4][5][10][11][12][13]

Data Presentation

The following tables summarize the quantitative data from the Phase II clinical study of (S)-VQW-765 in the TSST. The primary outcome measure was the Subjective Units of Distress Scale (SUDS), a self-rated scale from 0 to 100, where higher scores indicate greater distress.

Table 1: Study Demographics and Design

Parameter	Value
Study Identifier	VP-VQW-765-2201
Study Design	Randomized, Double-Blind, Placebo-Controlled
Number of Participants	230
Participant Profile	Volunteers with a prior history of performance anxiety
Treatment Groups	(S)-VQW-765 (10 mg, single oral dose) or Placebo

Table 2: Summary of Efficacy Results (SUDS Scores)

Population	Treatment Group	Mean SUDS Score during Performance Phase (Approximate)	p-value vs. Placebo
Overall Population	(S)-VQW-765	~65	0.1443[14][15]
Placebo	~70
Female Participants	(S)-VQW-765	~62	0.034[14][15]
Placebo	~72
Participants with Moderate VQW-765 Exposure	(S)-VQW-765	~60	0.033[14][15]
Placebo	~70
Female Participants with Moderate VQW-765 Exposure	(S)-VQW-765	~58	0.005[14][15]
Placebo	~72

Note: The mean SUDS scores are approximated from the graphical data presented in the primary publication of the VP-VQW-765-2201 study, as a tabular format with exact values was not available.

Experimental Protocols

Protocol 1: Administration of (S)-VQW-765

• Participant Screening: Screen participants for a history of performance anxiety and ensure they meet all inclusion and exclusion criteria as per the study protocol.

• Informed Consent: Obtain written informed consent from all participants before any study-related procedures.

• Randomization: Randomize participants in a double-blind manner to receive either a single oral dose of 10 mg (S)-VQW-765 or a matching placebo.[15]

• Dosing: Administer the assigned study drug with a standardized volume of water.

• Timing: The Trier Social Stress Test (TSST) should be initiated at a predetermined time following drug administration to allow for adequate absorption and distribution of (S)-VQW-765.

Protocol 2: Trier Social Stress Test (TSST)

The TSST is designed to induce psychosocial stress and consists of the following phases:

• Acclimation Period (Approx. 30-60 minutes):

  • Allow the participant to rest in a quiet room to establish baseline physiological and psychological states.

  • During this time, collect baseline measures, including a pre-stress SUDS rating.

• Anticipatory Stress Period (10 minutes):

  • Escort the participant to the testing room.

  • Instruct the participant that they will have to deliver a 5-minute speech for a mock job interview in front of a panel of judges.[2][3]

  • Inform them that their performance will be video and audio recorded for subsequent analysis by behavioral experts.

  • Provide the participant with paper and a pen to prepare their speech, but inform them that they will not be allowed to use their notes during the presentation.

  • The panel of judges (typically 2-3 individuals) should be present in the room, maintaining neutral to stern expressions.

• Public Speaking Task (5 minutes):

  • After the preparation period, instruct the participant to stand at a designated spot and begin their speech.

  • The panel of judges should remain silent and avoid providing any positive feedback or encouragement. They should maintain eye contact with the participant.

  • If the participant stops speaking before the 5 minutes are over, the judges should prompt them to continue.

• Mental Arithmetic Task (5 minutes):

  • Immediately following the speech, instruct the participant to perform a challenging mental arithmetic task, such as serial subtraction of a prime number (e.g., 13) from a large number (e.g., 1022).

  • The participant must perform this task aloud.

  • If the participant makes a mistake, they are instructed to start over from the beginning.

• Recovery Period (Approx. 20-30 minutes):

  • After the mental arithmetic task, the participant is escorted back to the quiet room.

  • Collect post-stress measures, including SUDS ratings at multiple time points, to assess the recovery from stress.

Mandatory Visualizations

Caption: Signaling pathway of (S)-VQW-765 via the α7-nAChR.

Caption: Workflow for the (S)-VQW-765 TSST Clinical Trial.

References

• 1. Gx-50 Inhibits Neuroinflammation via α7 nAChR Activation of the JAK2/STAT3 and PI3K/AKT Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alpha 7 nicotinic receptor transduces signals to phosphatidylinositol 3-kinase to block A beta-amyloid-induced neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Astrocytic α7 Nicotinic Receptor Activation Inhibits Amyloid-β Aggregation by Upregulating Endogenous αB-crystallin through the PI3K/Akt Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. α7 nicotinic acetylcholine receptor in tumor-associated macrophages inhibits colorectal cancer metastasis through the JAK2/STAT3 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. α7 Nicotinic Acetylcholine Receptor Stimulation Attenuates Neuroinflammation through JAK2-STAT3 Activation in Murine Models of Intracerebral Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vanda Pharma Says Phase II Study Of VQW-765 To Treat Anxiety Showed Lower Stress Levels | Nasdaq [nasdaq.com]
• 7. news.biobuzz.io [news.biobuzz.io]
• 8. Vanda reports data from Phase II acute performance anxiety therapy trial [clinicaltrialsarena.com]
• 9. Vanda Pharmaceuticals Reports Results in a Phase II Clinical Study of VQW-765 in the Treatment of Acute Performance Anxiety [prnewswire.com]
• 10. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The role of α7-nAChR-mediated PI3K/AKT pathway in lung cancer induced by nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. researchgate.net [researchgate.net]
• 14. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-VQW-765 in Preclinical Anxiety Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: (S)-VQW-765 (also known as VQW-765 and formerly AQW-051) is a novel small molecule that acts as a partial agonist of the alpha 7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR). This compound has shown promise in clinical trials for the treatment of acute performance anxiety.[1] Preclinical evaluation of (S)-VQW-765 in rodent models of anxiety is a critical step in further characterizing its anxiolytic potential and understanding its behavioral pharmacology. These application notes provide detailed protocols for commonly used behavioral assays to assess anxiety-like behavior in rodents, which are suitable for evaluating the effects of (S)-VQW-765.

Mechanism of Action: (S)-VQW-765 is a partial agonist of the α7-nAChR. The binding of (S)-VQW-765 to these receptors enhances their activity. While nicotine (B1678760) also binds to this receptor, (S)-VQW-765 has a much higher binding affinity, making it a potent and specific molecule for the alpha 7 receptor. Preclinical studies suggest that the α7-nAChR is important in neurotransmitter release, with its activation reducing glutamatergic and increasing GABAergic neurotransmission.[2] This modulation of neuronal activity is thought to underlie its anxiolytic effects.[2][3]

Signaling Pathway of (S)-VQW-765

Caption: Signaling pathway of (S)-VQW-765 as an α7-nAChR partial agonist.

Experimental Protocols

A generalized experimental workflow for preclinical behavioral assays with (S)-VQW-765 is outlined below.

Experimental Workflow for Behavioral Assays

Caption: Generalized workflow for conducting behavioral assays with (S)-VQW-765.

Elevated Plus Maze (EPM)

The EPM test is a widely used assay to assess anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.[4][5][6]

Protocol:

• Apparatus: A plus-shaped maze raised above the floor (e.g., 80 cm) with two open arms and two enclosed arms.[7]

• Acclimation: Allow animals to habituate to the testing room for at least 30-60 minutes before the test.[5][8]

• Drug Administration: Administer (S)-VQW-765 or vehicle at the appropriate dose and route, followed by a predetermined pre-treatment period (e.g., 30 minutes).

• Procedure:

  • Place the animal in the center of the maze, facing one of the open arms.[6]

  • Allow the animal to explore the maze for a 5-minute session.[4][6]

  • Record the session using an overhead camera connected to a video-tracking system.[5]

• Data Collection: The primary measures of anxiety are:

  • Time spent in the open arms vs. closed arms.

  • Number of entries into the open arms vs. closed arms.

  • Ethological parameters such as head dips and stretched-attend postures can also be scored.[6]

• Cleaning: Thoroughly clean the maze between each animal to remove olfactory cues.[5]

Hypothetical Data Presentation:

Treatment Group	% Time in Open Arms (Mean ± SEM)	% Open Arm Entries (Mean ± SEM)	Total Arm Entries (Mean ± SEM)
Vehicle	15.2 ± 2.1	20.5 ± 3.0	25.4 ± 2.8
(S)-VQW-765 (1 mg/kg)	25.8 ± 3.5	35.1 ± 4.2	26.1 ± 3.1
(S)-VQW-765 (3 mg/kg)	38.4 ± 4.1	48.9 ± 5.0	24.9 ± 2.5
Diazepam (2 mg/kg)	40.1 ± 3.9	52.3 ± 4.8	23.7 ± 2.9
*p < 0.05, **p < 0.01 compared to Vehicle

Open Field Test (OFT)

The OFT assesses anxiety-like behavior and general locomotor activity by measuring the animal's exploratory patterns in a novel, open arena.[9][10] Rodents with higher levels of anxiety tend to spend more time in the periphery (thigmotaxis) and avoid the center of the arena.[9]

Protocol:

• Apparatus: A square arena (e.g., 42 x 42 x 42 cm) with walls, typically made of a non-reflective material.[10] The arena is divided into a central zone and a peripheral zone by the analysis software.

• Acclimation: As with the EPM, habituate the animals to the testing room prior to the experiment.

• Drug Administration: Administer (S)-VQW-765 or vehicle as required.

• Procedure:

  • Gently place the animal in a corner of the open field.[11]

  • Allow the animal to explore freely for a 5-10 minute session.

  • Record the session with an overhead camera and tracking software.[11]

• Data Collection: Key parameters include:

  • Time spent in the center vs. the periphery.

  • Latency to enter the center zone.

  • Total distance traveled (a measure of locomotor activity).

  • Rearing frequency.

• Cleaning: Clean the apparatus thoroughly between trials.

Hypothetical Data Presentation:

Treatment Group	Time in Center (s) (Mean ± SEM)	Center Entries (Mean ± SEM)	Total Distance (cm) (Mean ± SEM)
Vehicle	25.6 ± 3.8	12.1 ± 1.9	1580 ± 120
(S)-VQW-765 (1 mg/kg)	45.3 ± 5.1	20.5 ± 2.5	1610 ± 135
(S)-VQW-765 (3 mg/kg)	68.9 ± 6.2	28.4 ± 3.0	1550 ± 115
Diazepam (2 mg/kg)	75.4 ± 7.0	31.0 ± 3.3	1490 ± 130
*p < 0.05, **p < 0.01 compared to Vehicle

Light-Dark Box (LDB) Test

This test is based on the conflict between the innate aversion of rodents to brightly lit areas and their tendency to explore a novel environment.[12][13][14] Anxiolytic compounds are expected to increase the time spent in the light compartment.

Protocol:

• Apparatus: A box divided into a small, dark compartment and a larger, brightly illuminated compartment, with an opening connecting the two.[12][14]

• Acclimation: Habituate animals to the testing room for at least 30 minutes before the test.[15]

• Drug Administration: Administer (S)-VQW-765 or vehicle according to the study design.

• Procedure:

  • Place the animal in the illuminated compartment, facing away from the opening.[14]

  • Allow the animal to explore the apparatus for a 5-10 minute session.[14]

  • Use a video camera and tracking software to record the session.[15]

• Data Collection: The main variables of interest are:

  • Time spent in the light compartment.

  • Latency to first enter the dark compartment.

  • Number of transitions between the two compartments.[12]

• Cleaning: Clean the box with an appropriate disinfectant between subjects.[15]

Hypothetical Data Presentation:

Treatment Group	Time in Light Box (s) (Mean ± SEM)	Latency to Enter Dark (s) (Mean ± SEM)	Number of Transitions (Mean ± SEM)
Vehicle	40.5 ± 5.5	15.2 ± 2.8	8.1 ± 1.2
(S)-VQW-765 (1 mg/kg)	75.8 ± 8.1	35.6 ± 4.5	12.5 ± 1.8
(S)-VQW-765 (3 mg/kg)	110.2 ± 10.5	58.1 ± 6.0	15.8 ± 2.1
Diazepam (2 mg/kg)	125.6 ± 11.2	65.4 ± 7.1	17.2 ± 2.5
p < 0.05, **p < 0.01 compared to Vehicle

The behavioral assays described provide a robust framework for evaluating the anxiolytic properties of (S)-VQW-765 in preclinical models. Consistent with its mechanism of action as an α7-nAChR partial agonist, an anxiolytic effect would be demonstrated by an increase in exploration of the open/light areas of the respective apparatuses, without significant changes in overall locomotor activity. The provided protocols and hypothetical data tables serve as a guide for designing, executing, and presenting findings from such studies.

References

• 1. Vanda reports data from Phase II acute performance anxiety therapy trial [clinicaltrialsarena.com]
• 2. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial: commentary, Baldwin et al | The British Journal of Psychiatry | Cambridge Core [cambridge.org]
• 3. VQW-765 for Social Anxiety Disorder · Recruiting Participants for Phase Phase 3 Clinical Trial 2025 | Power | Power [withpower.com]
• 4. Elevated plus maze protocol [protocols.io]
• 5. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 6. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mmpc.org [mmpc.org]
• 8. behaviorcloud.com [behaviorcloud.com]
• 9. anilocus.com [anilocus.com]
• 10. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. behaviorcloud.com [behaviorcloud.com]
• 12. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Light–Dark Box Test in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 14. conductscience.com [conductscience.com]
• 15. Light-dark box test for mice [protocols.io]

Application Notes and Protocols for (S)-VQW-765 in the Morris Water Maze

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765, also known as AQW-051, is a potent and selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2] These receptors are crucial in cognitive processes, and their activation is a promising therapeutic strategy for cognitive deficits associated with neurological and psychiatric disorders.[1][3] Preclinical studies have demonstrated that (S)-VQW-765 has cognitive-enhancing effects in animal models.[3][4] The Morris water maze (MWM) is a standard behavioral assay used to evaluate spatial learning and memory in rodents, functions heavily dependent on the hippocampus.[5][6] This document provides a detailed protocol for utilizing the MWM to assess the efficacy of (S)-VQW-765 and presents representative data from a similar selective α7-nAChR agonist to illustrate the expected outcomes.

Signaling Pathway of α7-Nicotinic Acetylcholine Receptor Agonists

Activation of the α7-nAChR by an agonist like (S)-VQW-765 leads to the opening of its ion channel, which is highly permeable to calcium ions (Ca²⁺). The resulting influx of Ca²⁺ can modulate the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate, and can also influence downstream signaling cascades involved in synaptic plasticity, such as the activation of NMDA receptors. This modulation of synaptic transmission is believed to underlie the cognitive-enhancing effects of α7-nAChR agonists.

Figure 1: Simplified signaling pathway of (S)-VQW-765 via α7-nAChR activation.

Experimental Protocol: Morris Water Maze

This protocol is designed to assess the effects of (S)-VQW-765 on spatial learning and memory in rodents.

1. Materials and Apparatus:

• Subjects: Aged or cognitively impaired rodents (e.g., rats or mice) are often used to model age-related cognitive decline.

• (S)-VQW-765: To be dissolved in an appropriate vehicle.

• Morris Water Maze: A circular pool (1.5-2.0 m in diameter) filled with water made opaque with non-toxic white paint or milk powder. The water temperature should be maintained at 20-22°C.

• Escape Platform: A platform (10-15 cm in diameter) submerged 1-2 cm below the water surface.

• Visual Cues: Various distinct visual cues should be placed around the maze room to serve as spatial references.

• Video Tracking System: A camera mounted above the maze connected to a computer with software to record and analyze the animal's swimming path, speed, and latency to find the platform.

2. Experimental Procedure:

The experiment is typically divided into three phases: habituation, acquisition (training), and a probe trial (memory test).

Figure 2: Experimental workflow for the Morris water maze protocol.

2.1. Habituation (Day 1):

• Allow each animal to swim freely in the pool for 60 seconds without the platform to acclimate them to the maze.

2.2. Acquisition Phase (Days 2-6):

• Administer (S)-VQW-765 or the vehicle at a predetermined time before the trials (e.g., 60 minutes).

• Conduct four trials per day for each animal.

• For each trial, gently place the animal into the water facing the pool wall at one of four quasi-randomly selected starting positions.

• Allow the animal to search for the hidden platform for a maximum of 60-90 seconds.

• If the animal finds the platform, allow it to remain there for 15-30 seconds.

• If the animal fails to find the platform within the allotted time, gently guide it to the platform and allow it to stay for 15-30 seconds.

• Record the escape latency (time to find the platform), path length, and swimming speed for each trial.

2.3. Probe Trial (Day 7):

• Remove the escape platform from the pool.

• Place the animal in the pool at a novel starting position and allow it to swim for 60 seconds.

• Record the time spent in the target quadrant (where the platform was previously located), the number of times the animal crosses the former platform location, and the swimming path.

Data Presentation

The following tables present representative data from a study using a selective α7-nAChR agonist in a Morris water maze task with aged rats. This data illustrates the potential cognitive-enhancing effects that could be observed with (S)-VQW-765.

Table 1: Escape Latency During Acquisition Training

Treatment Group	Day 1 (s)	Day 2 (s)	Day 3 (s)	Day 4 (s)	Day 5 (s)
Vehicle	55.2 ± 4.1	42.8 ± 3.5	31.5 ± 2.9	25.1 ± 2.5	20.3 ± 2.1
(S)-VQW-765 (or similar agonist)	48.7 ± 3.9	35.1 ± 3.2	24.8 ± 2.7	18.9 ± 2.3	15.6 ± 1.9 *

Data are presented as mean ± SEM. *p < 0.05 compared to the vehicle group.

Table 2: Path Length During Acquisition Training

Treatment Group	Day 1 (m)	Day 2 (m)	Day 3 (m)	Day 4 (m)	Day 5 (m)
Vehicle	12.8 ± 1.2	9.9 ± 1.0	7.3 ± 0.8	5.8 ± 0.7	4.7 ± 0.6
(S)-VQW-765 (or similar agonist)	11.2 ± 1.1	8.1 ± 0.9	5.7 ± 0.7	4.4 ± 0.6	3.6 ± 0.5 *

Data are presented as mean ± SEM. *p < 0.05 compared to the vehicle group.

Table 3: Probe Trial Performance

Treatment Group	Time in Target Quadrant (%)	Platform Crossings (count)
Vehicle	35.6 ± 3.2	2.8 ± 0.4
(S)-VQW-765 (or similar agonist)	52.1 ± 4.5	4.9 ± 0.6

Data are presented as mean ± SEM. *p < 0.05 compared to the vehicle group.

Conclusion

The Morris water maze is a robust and reliable method for assessing the impact of (S)-VQW-765 on spatial learning and memory. The provided protocol offers a standardized approach for conducting these experiments. The representative data suggests that treatment with a selective α7-nAChR agonist can lead to significant improvements in both the acquisition of the task and the retention of spatial memory. These application notes should serve as a valuable resource for researchers investigating the therapeutic potential of (S)-VQW-765 for cognitive enhancement.

References

• 1. α7 Nicotinic Receptor Agonists: Potential Therapeutic Drugs for Treatment of Cognitive Impairments in Schizophrenia and Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AR-R17779, and alpha7 nicotinic agonist, improves learning and memory in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. AQW051, a novel, potent and selective nicotinic acetylcholine receptor α7 partial agonist: Pharmacological characterisation and Phase I evaluation in healthy subjects - OAK Open Access Archive [oak.novartis.com]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-VQW-765 in Social Recognition Testing

Introduction

(S)-VQW-765, also known as VQW-765 and formerly as AQW051, is a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2][3] The α7-nAChR is implicated in various cognitive processes and a target for therapeutic intervention in neurological and psychiatric disorders.[4][5][6] Preclinical studies have suggested an anxiolytic effect of VQW-765, indicated by an increase in the duration of social contacts in rats.[1] Furthermore, clinical trials have investigated its potential in treating performance and social anxiety in humans.[1][2][3][7][8] These findings suggest that (S)-VQW-765 may modulate social behavior and cognition, making the social recognition test a relevant assay for its preclinical evaluation.

The social recognition test is a widely used behavioral paradigm to assess social memory in rodents.[9][10][11][12] The test is based on the innate tendency of rodents to investigate novel conspecifics more than familiar ones.[10][12] A subject animal's ability to remember a previously encountered "familiar" animal is inferred from a reduction in investigation time upon re-exposure. This protocol provides a detailed methodology for evaluating the effects of (S)-VQW-765 on social recognition memory in rodents.

Mechanism of Action: α7-nAChR Signaling

(S)-VQW-765 acts as a selective partial agonist at the α7-nAChR.[2][3] These receptors are ligand-gated ion channels that are highly expressed in brain regions crucial for learning and memory, as well as in immune cells.[5][13] Activation of α7-nAChRs leads to a calcium influx, which can trigger a cascade of downstream signaling events.[5][14] These pathways are involved in neurotransmitter release, synaptic plasticity, and have anti-inflammatory and anti-apoptotic effects.[5][6][13][14] Key signaling pathways modulated by α7-nAChR activation include the JAK2-STAT3 and PI3K-Akt pathways.[6][13]

Caption: Simplified α7-nAChR signaling pathway activated by (S)-VQW-765.

Experimental Protocol: Social Recognition Test

This protocol is adapted from established rodent social recognition procedures.[9][10][11]

1. Animals

• Subjects: Adult male rats (e.g., Sprague-Dawley) or mice (e.g., C57BL/6).

• Stimulus Animals: Juvenile conspecifics of the same sex to minimize aggression.

• Housing: House subject animals individually for at least one week before testing to increase their motivation for social interaction. Maintain a 12-hour light/dark cycle with ad libitum access to food and water.

2. Drug Administration

• Compound: (S)-VQW-765, dissolved in an appropriate vehicle (e.g., saline, distilled water). A vehicle-only group will serve as the control.

• Dosing: Based on preclinical data for VQW-765 suggesting an inverted U-shaped dose-response curve, a range of doses should be evaluated (e.g., 0.1, 0.3, 1.0 mg/kg).[1]

• Route and Timing: Administer the compound via an appropriate route (e.g., intraperitoneal injection) 30-60 minutes before the start of the first trial (T1).

3. Experimental Procedure

The test consists of two trials separated by an inter-trial interval (ITI).

• Habituation: Allow the subject animal to habituate to the testing arena (a clean, open-field box) for at least 30 minutes prior to the first trial.[9]

• Trial 1 (T1 - Acquisition):

  • Place the subject animal in the testing arena.

  • After a brief period of exploration, introduce a juvenile stimulus animal (S1).

  • Allow the subject animal to interact with S1 for a fixed period (e.g., 4 minutes).

  • Record the total time the subject animal spends investigating S1. Investigation is defined as sniffing, close following (within 2 cm), and grooming of the stimulus animal.

  • At the end of T1, return both animals to their home cages.

• Inter-Trial Interval (ITI):

  • A specific ITI is used, for example, 60 minutes, to assess short-term social memory.

• Trial 2 (T2 - Retrieval):

  • Place the subject animal back into the same testing arena.

  • Re-introduce the now-familiar stimulus animal (S1) for another 4-minute session.

  • Record the investigation time as in T1.

4. Data Analysis

• The primary endpoint is the duration of social investigation in T1 and T2.

• A Recognition Index (RI) can be calculated as: RI = (Time investigating S1 in T2) / (Time investigating S1 in T1).

• A significant decrease in investigation time from T1 to T2 (RI < 1) in the vehicle-treated group indicates intact social memory.

• Compare the investigation times and RI between the (S)-VQW-765-treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). An enhancement of social memory would be reflected by a lower RI in the drug-treated group compared to the control.

Caption: Experimental workflow for the social recognition test with (S)-VQW-765.

Data Presentation

The following tables present illustrative quantitative data that might be obtained from a study evaluating (S)-VQW-765 in the social recognition test.

Table 1: Social Investigation Time (Seconds)

Treatment Group	N	Trial 1 (T1) Investigation Time (Mean ± SEM)	Trial 2 (T2) Investigation Time (Mean ± SEM)
Vehicle	12	45.2 ± 3.1	35.8 ± 2.9
(S)-VQW-765 (0.1 mg/kg)	12	46.1 ± 3.5	28.5 ± 2.5
(S)-VQW-765 (0.3 mg/kg)	12	44.8 ± 2.9	22.1 ± 2.2**
(S)-VQW-765 (1.0 mg/kg)	12	45.5 ± 3.3	29.3 ± 2.8

*p < 0.05, **p < 0.01 compared to Vehicle T2

Table 2: Recognition Index (RI)

Treatment Group	N	Recognition Index (T2/T1) (Mean ± SEM)
Vehicle	12	0.79 ± 0.05
(S)-VQW-765 (0.1 mg/kg)	12	0.62 ± 0.04
(S)-VQW-765 (0.3 mg/kg)	12	0.49 ± 0.03**
(S)-VQW-765 (1.0 mg/kg)	12	0.64 ± 0.05

*p < 0.05, **p < 0.01 compared to Vehicle

Data Interpretation

The illustrative data suggest that the vehicle-treated animals exhibit a significant reduction in investigation time from T1 to T2, indicating normal social memory. Treatment with (S)-VQW-765 at all tested doses appears to enhance social recognition memory, as evidenced by a more pronounced decrease in investigation time during T2 and a significantly lower Recognition Index compared to the vehicle group. The data also reflect a potential inverted U-shaped dose-response, with the 0.3 mg/kg dose showing the most robust effect, a phenomenon that has been observed with VQW-765 in other studies.[1]

Disclaimer: The quantitative data presented in Tables 1 and 2 are for illustrative purposes only and are intended to represent potential outcomes of the described experimental protocol. These are not results from an actual study of (S)-VQW-765.

References

• 1. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vandapharmaceuticalsinc.gcs-web.com [vandapharmaceuticalsinc.gcs-web.com]
• 3. news.biobuzz.io [news.biobuzz.io]
• 4. Alpha-7 nicotinic receptor signaling pathway participates in the neurogenesis induced by ChAT-positive neurons in the subventricular zone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vanda reports data from Phase II acute performance anxiety therapy trial [clinicaltrialsarena.com]
• 9. Social Recognition Memory Test in Rodents [bio-protocol.org]
• 10. Social Recognition Memory Test in Rodents [en.bio-protocol.org]
• 11. Social recognition assay in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Social recognition test [panlab.com]
• 13. Role of α7 nicotinic receptor in the immune system and intracellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - Xu - Annals of Translational Medicine [atm.amegroups.org]

Application Notes and Protocols for (S)-VQW-765 in Neuronal Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765 is a selective, orally active partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2][3] Activation of the α7-nAChR is linked to various physiological processes in the central nervous system, including modulation of neurotransmitter release, synaptic plasticity, and anti-inflammatory responses.[4][5] As a ligand-gated ion channel, the α7-nAChR is highly permeable to calcium, which upon activation, triggers several downstream signaling cascades.[6][7] These pathways, including the PI3K/Akt and JAK2/STAT3 pathways, are implicated in neuroprotection, anti-apoptotic effects, and the regulation of neurite outgrowth.

These application notes provide detailed protocols for utilizing (S)-VQW-765 in neuronal cell culture to investigate its potential neuroprotective and neurodevelopmental effects. The protocols are designed for researchers in neuroscience and drug development to assess the efficacy and mechanism of action of (S)-VQW-765 in an in vitro setting.

Data Presentation

Table 1: Recommended Concentration Range for (S)-VQW-765 in Neuronal Cell Culture

Parameter	Recommended Range	Notes
Initial Concentration Screening	1 nM - 10 µM	A wide range is recommended to determine the optimal concentration due to the varied effective concentrations of other α7-nAChR agonists.
Neuroprotection Assays	To be determined from initial screening	The optimal concentration should elicit a protective effect without inducing cytotoxicity.
Neurite Outgrowth Assays	To be determined from initial screening	The concentration should promote neurite extension and branching.
Signaling Pathway Analysis	To be determined from initial screening	The concentration should be sufficient to induce measurable changes in downstream protein phosphorylation.

Note: The optimal concentration of (S)-VQW-765 will be cell-type dependent and should be determined empirically for each experimental system.

Experimental Protocols

Protocol 1: Determination of Optimal (S)-VQW-765 Concentration using MTT Assay for Cell Viability

This protocol is designed to identify the optimal, non-toxic concentration range of (S)-VQW-765 for use in subsequent functional assays.

Materials:

• Primary neuronal cells (e.g., cortical or hippocampal neurons) or a suitable neuronal cell line (e.g., SH-SY5Y).

• Neuronal cell culture medium.

• (S)-VQW-765 stock solution (in DMSO or other suitable solvent).

• 96-well cell culture plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl).

• Plate reader capable of measuring absorbance at 570 nm.

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and allow them to adhere and differentiate for at least 24-48 hours.

• Compound Preparation: Prepare serial dilutions of (S)-VQW-765 in culture medium to achieve final concentrations ranging from 1 nM to 10 µM. Include a vehicle control (medium with the same concentration of solvent used for the stock solution).

• Treatment: Carefully remove the old medium from the wells and replace it with the medium containing the different concentrations of (S)-VQW-765. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight in the dark to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot the concentration-response curve to determine the EC₅₀ (if applicable) and the maximum non-toxic concentration.

Protocol 2: Assessment of Neuroprotective Effects of (S)-VQW-765 against Glutamate-Induced Excitotoxicity

This protocol evaluates the ability of (S)-VQW-765 to protect neurons from glutamate-induced cell death.

Materials:

• Primary neuronal cells.

• Neuronal cell culture medium.

• (S)-VQW-765 at the predetermined optimal concentration.

• Glutamate (B1630785) solution.

• MTT assay reagents (as in Protocol 1) or LDH cytotoxicity assay kit.

Procedure:

• Cell Seeding and Differentiation: Plate and differentiate neuronal cells as described in Protocol 1.

• Pre-treatment: Treat the cells with the optimal non-toxic concentration of (S)-VQW-765 for a specified period (e.g., 1-2 hours) before inducing toxicity.

• Induction of Excitotoxicity: Add glutamate to the culture medium at a final concentration known to induce neuronal cell death (e.g., 50-100 µM, to be optimized for the specific cell type).

• Co-incubation: Incubate the cells with both (S)-VQW-765 and glutamate for 24 hours.

• Assessment of Cell Viability: Measure cell viability using the MTT assay (as in Protocol 1) or by measuring lactate (B86563) dehydrogenase (LDH) release into the culture medium according to the manufacturer's instructions.

• Controls: Include wells with untreated cells, cells treated with vehicle only, cells treated with (S)-VQW-765 only, and cells treated with glutamate only.

• Data Analysis: Compare the viability of cells pre-treated with (S)-VQW-765 to those treated with glutamate alone to determine the neuroprotective effect.

Protocol 3: Neurite Outgrowth Assay

This protocol assesses the effect of (S)-VQW-765 on the growth and branching of neurites.

Materials:

• Primary neuronal cells or a cell line suitable for neurite outgrowth studies (e.g., PC12, Neuro-2a).

• Neuronal culture medium (potentially with reduced serum to promote differentiation).

• (S)-VQW-765 at various non-toxic concentrations.

• Microscopy system with image analysis software.

• Immunostaining reagents (optional): primary antibody against a neuronal marker (e.g., β-III tubulin or MAP2) and a fluorescently labeled secondary antibody.

Procedure:

• Cell Seeding: Plate cells on coated coverslips or in multi-well plates suitable for imaging.

• Treatment: After cell attachment, replace the medium with fresh medium containing different concentrations of (S)-VQW-765 or a vehicle control.

• Incubation: Culture the cells for a period sufficient to observe neurite outgrowth (e.g., 48-72 hours).

• Imaging: Capture images of the cells using a phase-contrast or fluorescence microscope.

• (Optional) Immunostaining: Fix the cells, permeabilize them, and stain with neuronal markers to visualize neurites more clearly.

• Analysis: Use image analysis software to quantify neurite length, number of primary neurites, and number of branch points per cell.

• Data Analysis: Compare the neurite outgrowth parameters in (S)-VQW-765-treated cells to the vehicle control.

Protocol 4: Western Blot Analysis of α7-nAChR Downstream Signaling

This protocol investigates the effect of (S)-VQW-765 on the activation of key signaling proteins downstream of the α7-nAChR.

Materials:

• Neuronal cells.

• (S)-VQW-765.

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF membranes.

• Transfer buffer.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies against phosphorylated and total forms of Akt and STAT3.

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system for chemiluminescence detection.

Procedure:

• Cell Culture and Treatment: Culture neuronal cells to a suitable confluency and treat them with the optimal concentration of (S)-VQW-765 for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-STAT3, anti-STAT3) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Signal Detection: Capture the chemiluminescent signal using an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels. Compare the treated samples to the untreated control to determine the effect of (S)-VQW-765 on signaling pathway activation.

Mandatory Visualizations

Caption: Workflow for determining the optimal concentration of (S)-VQW-765.

References

• 1. Optimized Protocols for the Isolation and Culture of Primary Neurons from Rat Cortex, Hippocampus, Spinal Cord, and Dorsal Root Ganglia [integrmed.org]
• 2. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuronal and Glial α7 Nicotinic Acetylcholine Receptors: Role in Alzheimer’s Disease Pathophysiology [mdpi.com]
• 4. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - Xu - Annals of Translational Medicine [atm.amegroups.org]
• 5. JMIR Research Protocols - Novel Strategy to Assess the Neurotoxicity of Organic Solvents Such as Glycol Ethers: Protocol for Combining In Vitro and In Silico Methods With Human-Controlled Exposure Experiments [researchprotocols.org]
• 6. cerebrasol.com [cerebrasol.com]
• 7. A novel in vitro metabolomics approach for neurotoxicity testing, proof of principle for methyl mercury chloride and caffeine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-VQW-765 Electrophysiology Patch-Clamp Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765 (also known as AQW-051) is a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1] This receptor is a ligand-gated ion channel widely expressed in the central nervous system and implicated in various cognitive and neurological processes.[2][3] Deficits in α7-nAChR function have been linked to conditions such as schizophrenia and Alzheimer's disease.[4] As a modulator of this receptor, (S)-VQW-765 holds therapeutic potential for neurological and psychiatric disorders, including performance and social anxiety.[2][5]

These application notes provide a summary of the known quantitative data for (S)-VQW-765 and generalized, detailed protocols for its characterization using patch-clamp electrophysiology. While specific patch-clamp studies on (S)-VQW-765 are not publicly available, the following protocols for studying α7-nAChR agonists can be adapted for its comprehensive electrophysiological profiling.

Quantitative Data Summary

The following table summarizes the available quantitative data for (S)-VQW-765 from non-patch-clamp functional assays. This data is crucial for designing appropriate concentration ranges for electrophysiology experiments.

Parameter	Value	Species/System	Assay Type	Source
pKd	7.56	Human recombinant α7-nAChR	Radioligand Binding	MedchemExpress
pEC50	7.41	Human recombinant α7-nAChR in GH3-ha7-22 cells	Calcium Transients	MedchemExpress

Signaling Pathway and Experimental Workflow

To understand the context of (S)-VQW-765's action, the following diagrams illustrate the α7-nAChR signaling pathway and a typical experimental workflow for its electrophysiological characterization.

Caption: α7-nAChR Signaling Pathway.

Caption: Electrophysiology Experimental Workflow.

Experimental Protocols

Due to the rapid desensitization of α7-nAChRs, manual and automated patch-clamp systems with fast solution exchange are recommended for accurate characterization of agonists like (S)-VQW-765.[3][6]

Protocol 1: Whole-Cell Patch-Clamp on Mammalian Cells

This protocol is suitable for characterizing the effect of (S)-VQW-765 on α7-nAChRs heterologously expressed in a mammalian cell line (e.g., HEK293 or CHO cells).

1. Cell Preparation

• Culture HEK293 cells stably or transiently expressing the human α7-nAChR. Co-transfection with RIC-3 may be necessary to enhance functional receptor expression at the cell surface.[1][7][8]

• Plate cells onto glass coverslips 24-48 hours before the experiment.

• Use cells at 50-80% confluency for recording.

2. Solutions and Reagents

Solution	Composition (in mM)
External Solution	145 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH, osmolarity ~305 mOsm.[6]
Internal (Pipette) Solution	120 KF, 20 KCl, 10 HEPES, 10 EGTA. pH adjusted to 7.2 with KOH, osmolarity ~280-290 mOsm.[6]
(S)-VQW-765 Stock	10 mM in DMSO. Prepare fresh serial dilutions in the external solution on the day of the experiment.

3. Electrophysiological Recording

• Pull borosilicate glass pipettes to a resistance of 3-6 MΩ when filled with the internal solution.

• Transfer a coverslip with cells to the recording chamber and perfuse with the external solution.

• Establish a gigaohm seal (>1 GΩ) on a selected cell and then rupture the membrane to obtain the whole-cell configuration.

• Clamp the cell at a holding potential of -60 mV to -70 mV.

• Use a rapid solution exchange system to apply (S)-VQW-765 for a short duration (e.g., 1-2 seconds) to minimize desensitization.

• Record the elicited currents using a patch-clamp amplifier and appropriate data acquisition software.

• To determine the dose-response relationship, apply increasing concentrations of (S)-VQW-765, allowing for a sufficient washout period between applications to ensure receptor recovery.

4. Data Analysis

• Measure the peak amplitude of the inward current elicited by (S)-VQW-765.

• Plot the normalized peak current against the logarithm of the drug concentration and fit the data with the Hill equation to determine the EC₅₀ and Hill coefficient.

• Analyze the activation and desensitization kinetics of the current.

Protocol 2: Two-Electrode Voltage-Clamp (TEVC) on Xenopus Oocytes

This protocol is suitable for robust expression of α7-nAChRs and is a common method for initial pharmacological characterization.[9][10][11]

1. Oocyte Preparation

• Harvest and defolliculate oocytes from Xenopus laevis.

• Inject oocytes with cRNA encoding the human α7-nAChR.

• Incubate the injected oocytes for 2-5 days at 16-18°C to allow for receptor expression.

2. Solutions and Reagents

Solution	Composition (in mM)
Recording Solution (ND96)	96 NaCl, 2 KCl, 1.8 CaCl₂, 1 MgCl₂, 5 HEPES. pH adjusted to 7.5 with NaOH.
(S)-VQW-765 Stock	10 mM in DMSO. Prepare fresh serial dilutions in the recording solution.

3. Electrophysiological Recording

• Place an oocyte in the recording chamber and perfuse with the recording solution.

• Impale the oocyte with two microelectrodes (voltage and current) filled with 3 M KCl.

• Clamp the oocyte at a holding potential of -60 mV to -80 mV.

• Apply (S)-VQW-765 via the perfusion system.

• Record the resulting inward currents.

4. Data Analysis

• Similar to the patch-clamp protocol, determine the peak current amplitude for each concentration of (S)-VQW-765.

• Construct a dose-response curve to calculate the EC₅₀ and Hill coefficient.

Concluding Remarks

The provided protocols offer a robust framework for the detailed electrophysiological characterization of (S)-VQW-765's interaction with the α7-nAChR. Given the receptor's rapid kinetics, careful attention to the speed of compound application is critical for obtaining accurate and reproducible data. These studies will be instrumental in further elucidating the mechanism of action of (S)-VQW-765 and supporting its development as a potential therapeutic agent.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Studying Nicotinic Acetylcholine Receptors Using the IonFlux™ Microfluidic-Based Automated Patch-Clamp System with Continuous Perfusion and Fast Solution Exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sophion.com [sophion.com]
• 4. Structure and gating mechanism of the α7 nicotinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sophion.com [sophion.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Functional expression of human α7 nicotinic acetylcholine receptor in human embryonic kidney 293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rat nicotinic ACh receptor α7 and β2 subunits co-assemble to form functional heteromeric nicotinic receptor channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Preparing (S)-VQW-765 Solutions for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-VQW-765, also known as (S)-AQW-051, is a potent and selective partial agonist of the α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR)[1]. As a key regulator of cholinergic signaling in the central nervous system, the α7-nAChR is a promising therapeutic target for a range of neurological and psychiatric disorders. (S)-VQW-765 has demonstrated potential in preclinical and clinical studies for its pro-cognitive and anxiolytic effects[2][3].

These application notes provide detailed protocols for the preparation of (S)-VQW-765 solutions for use in both in vitro and in vivo research settings. Adherence to these guidelines will help ensure the consistency and reproducibility of experimental results.

Chemical Properties and Storage

Proper handling and storage of (S)-VQW-765 are critical for maintaining its stability and activity.

Property	Value
Molecular Formula	C₁₉H₂₂N₂O
Molecular Weight	294.39 g/mol
Appearance	Solid
Storage (Solid)	Store at -20°C for long-term storage.
Stock Solution Storage	Store DMSO stock solutions at -80°C for up to 6 months.

In Vitro Solution Preparation

Stock Solution Preparation (10 mM in DMSO)

Materials:

• (S)-VQW-765 solid

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Calibrated pipette

Protocol:

• Allow the vial of solid (S)-VQW-765 to equilibrate to room temperature before opening to prevent condensation.

• Weigh the required amount of (S)-VQW-765. For example, to prepare 1 mL of a 10 mM stock solution, use 2.94 mg of (S)-VQW-765.

• Add the appropriate volume of anhydrous DMSO to the solid.

• Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming can be used to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

Working Solution Preparation for Cell-Based Assays

Important Considerations:

• The final concentration of DMSO in cell culture media should be kept to a minimum, typically ≤ 0.5%, to avoid solvent-induced cytotoxicity.

• Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

Protocol:

• Thaw a single aliquot of the 10 mM (S)-VQW-765 stock solution.

• Perform serial dilutions of the stock solution in sterile cell culture medium or an appropriate aqueous buffer to achieve the desired final concentrations.

• For example, to prepare a 10 µM working solution with a final DMSO concentration of 0.1%, dilute the 10 mM stock solution 1:1000 in cell culture medium.

• Use the prepared working solutions immediately. Do not store diluted aqueous solutions for extended periods.

In Vivo Solution Preparation

Oral Gavage Formulation

(S)-VQW-765 is orally bioavailable and has been administered via oral gavage in preclinical rodent studies[2]. A common vehicle for oral administration of hydrophobic compounds in rodents is a mixture of DMSO, PEG300, Tween-80, and saline.

Materials:

• 10 mM (S)-VQW-765 in DMSO stock solution

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile tubes for mixing

Protocol:

• Calculate the required volume of the 10 mM stock solution based on the desired final concentration and dosing volume.

• A commonly used vehicle formulation for oral gavage in mice can be prepared as follows: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

• To prepare the formulation, first mix the DMSO (containing the dissolved (S)-VQW-765) with PEG300.

• Add Tween-80 to the mixture and mix thoroughly.

• Finally, add the saline to the desired final volume and mix until a clear and homogenous solution is formed.

• The final concentration of (S)-VQW-765 in the vehicle should be calculated to deliver the desired dose based on the animal's body weight (e.g., mg/kg) and the administration volume (e.g., 10 mL/kg).

Experimental Protocols and Data

(S)-VQW-765 acts as a partial agonist at the α7-nAChR, leading to the activation of downstream signaling pathways.

α7-nAChR Signaling Pathway

Activation of the α7-nAChR by (S)-VQW-765 initiates a cascade of intracellular events, primarily through the influx of calcium ions. This initial signal can then propagate through various downstream pathways.

α7-nAChR signaling cascade initiated by (S)-VQW-765.

Quantitative Data Summary

The following table summarizes key quantitative data for (S)-VQW-765 from in vitro studies.

Parameter	Value	Cell Line/System	Reference
pKD	7.56	Recombinantly expressed human α7-nAChR	[2]
pEC₅₀ (Calcium Transients)	7.41	GH3 cells expressing human α7-nAChR	[2]

Note: (S)-VQW-765 has been reported to exhibit an inverted U-shaped dose-response curve in preclinical studies, where higher concentrations may lead to receptor desensitization and a reduced effect[3].

Experimental Workflow: In Vitro Calcium Influx Assay

This protocol outlines a general workflow for measuring changes in intracellular calcium concentration in response to (S)-VQW-765 using a fluorescent calcium indicator.

Workflow for a calcium influx assay.

Detailed Protocol: Calcium Influx Assay

• Cell Plating: Plate cells known to express α7-nAChR (e.g., SH-SY5Y, PC-12, or a stably transfected cell line) in a 96-well black, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. Remove the cell culture medium and add the dye-loading buffer to each well. Incubate for the recommended time (typically 30-60 minutes) at 37°C.

• Washing: Gently wash the cells with a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) to remove extracellular dye.

• Baseline Measurement: Place the plate in a fluorescence plate reader and measure the baseline fluorescence for a short period.

• Compound Addition: Add the prepared (S)-VQW-765 working solutions at various concentrations to the wells.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity over time to capture the calcium transient.

• Data Analysis: The change in fluorescence is proportional to the change in intracellular calcium concentration. Plot the peak fluorescence response against the log of the (S)-VQW-765 concentration to generate a dose-response curve and calculate the EC₅₀ value.

Experimental Workflow: Western Blot for Pathway Activation

This workflow describes the steps to assess the phosphorylation status of key proteins in the JAK2/STAT3 and AMPK/mTOR pathways following treatment with (S)-VQW-765.

Workflow for Western blot analysis.

Detailed Protocol: Western Blot Analysis

• Cell Treatment: Plate and grow α7-nAChR expressing cells to a suitable confluency. Treat the cells with various concentrations of (S)-VQW-765 for the desired time.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method such as the BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween-20) to minimize non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated forms of the target proteins (e.g., p-JAK2, p-STAT3, p-AMPK, p-mTOR) and their total protein counterparts overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each target.

Disclaimer

This document is intended for research use only. The information provided is based on currently available scientific literature. Researchers should always consult relevant safety data sheets (SDS) and perform their own optimization experiments for specific applications.

References

• 1. A Novel Positive Allosteric Modulator of the α7 Neuronal Nicotinic Acetylcholine Receptor: In Vitro and In Vivo Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium imaging with genetically encoded sensor Case12: Facile analysis of α7/α9 nAChR mutants | PLOS One [journals.plos.org]

Technical Notes & Optimization

(S)-VQW-765 inverted U-shaped dose-response curve

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-VQW-765. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation, with a focus on its characteristic inverted U-shaped dose-response curve.

Troubleshooting Guides

Q1: We are observing a weaker or no anxiolytic effect of (S)-VQW-765 at higher doses in our preclinical models. Is this expected?

A1: Yes, this is a known characteristic of (S)-VQW-765 and is consistent with clinical findings. (S)-VQW-765 exhibits an inverted U-shaped dose-response curve for its anxiolytic effects. This means that as the dose and plasma concentration increase, the therapeutic effect increases up to an optimal point, after which higher concentrations lead to a diminished or absent effect. This phenomenon is likely due to prolonged receptor desensitization at higher concentrations of the drug.[1][2]

Q2: Our experimental results show significant variability in the response to (S)-VQW-765 between subjects. What could be the contributing factors?

A2: Several factors could contribute to inter-subject variability. In a clinical study involving a Trier Social Stress Test (TSST), females showed a more significant anxiolytic response to (S)-VQW-765 than males.[1] This suggests that sex may be a significant variable. Additionally, the anxiolytic effect is tightly linked to a specific range of plasma concentrations. Subjects with plasma concentrations in the middle 50% quantiles showed a significant improvement in anxiety scores, while those in the lowest and highest quartiles did not.[1] Therefore, individual differences in pharmacokinetics (absorption, distribution, metabolism, and excretion) can lead to varied responses. It is crucial to measure plasma concentrations to correlate with behavioral outcomes.

Q3: We are not observing the expected anxiolytic effect even at what we believe are optimal doses. What experimental parameters should we check?

A3: If you are not observing the expected effect, consider the following:

• Experimental Model of Anxiety: The anxiolytic effects of (S)-VQW-765 have been demonstrated in response to a psychosocial stressor (the Trier Social Stress Test).[1] Ensure your experimental model is appropriate for detecting anxiolytic activity.

• Timing of Administration and Testing: The timing of drug administration relative to the anxiety-inducing stimulus is critical. In the clinical trial, a single oral dose was given before the TSST.[1][3] Ensure your experimental design allows for sufficient time for the drug to reach effective plasma concentrations before the behavioral test.

• Outcome Measures: The primary outcome measure in the clinical trial was the Subjective Units of Distress Scale (SUDS), a self-reported rating of anxiety.[1] Ensure your chosen behavioral or physiological measures are sensitive enough to detect changes in anxiety.

Frequently Asked Questions (FAQs)

Q4: What is (S)-VQW-765 and what is its mechanism of action?

A4: (S)-VQW-765, also known as AQW-051, is a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[4] The α7-nAChR is a ligand-gated ion channel found in the central nervous system and other tissues.[5] As a partial agonist, (S)-VQW-765 binds to and activates the α7-nAChR, but with lower intrinsic efficacy than a full agonist like acetylcholine. This activation is thought to modulate neurotransmitter release and neuronal signaling in brain regions associated with anxiety.[1]

Q5: What is an inverted U-shaped dose-response curve?

A5: An inverted U-shaped dose-response curve is a pharmacological phenomenon where the therapeutic effect of a substance increases with dose up to a certain point, and then decreases as the dose is further increased. This results in a curve shaped like an inverted "U". For (S)-VQW-765, low to moderate plasma concentrations are associated with an anxiolytic effect, while higher concentrations lead to a loss of this effect.[1][2]

Q6: What is the proposed reason for the inverted U-shaped dose-response curve of (S)-VQW-765?

A6: The most likely explanation for the inverted U-shaped dose-response curve is prolonged desensitization of the α7-nAChR at higher concentrations of (S)-VQW-765.[1][2] Nicotinic acetylcholine receptors, including the α7 subtype, are known to undergo desensitization, which is a state where the receptor is bound to the agonist but the ion channel is closed and unresponsive. At higher concentrations, (S)-VQW-765 may drive a larger proportion of receptors into this desensitized state, thereby reducing the overall therapeutic effect.

Q7: What were the key findings from the clinical trial of (S)-VQW-765 for performance anxiety?

A7: A randomized, double-blind, placebo-controlled Phase II clinical trial of (S)-VQW-765 in 230 adults with a history of public speaking anxiety yielded the following key findings:[1]

• A single 10 mg oral dose of (S)-VQW-765 showed a trend towards improvement in anxiety as measured by the Subjective Units of Distress Scale (SUDS) during a Trier Social Stress Test (TSST).[1][3]

• The anxiolytic effect was more pronounced and statistically significant in female participants.[1]

• A pharmacokinetic/pharmacodynamic analysis revealed an inverted U-shaped exposure-response relationship.[1][3]

• Subjects with plasma concentrations of (S)-VQW-765 in the middle 50% quantiles showed a significant reduction in SUDS ratings compared to placebo.[1]

• The drug was found to be safe and well-tolerated.[1]

Data Presentation

Table 1: Efficacy of (S)-VQW-765 by Plasma Concentration Quantiles in a Phase II Clinical Trial

Plasma Concentration Quantile	(S)-VQW-765 Plasma Concentration Range (pmol/mL)	All Participants (p-value vs. Placebo)	Female Participants (p-value vs. Placebo)
First Quartile (Lowest 25%)	< 1.57	0.405	Not Reported
Middle 50%	1.57 - 6.32	0.033	0.005
Fourth Quartile (Highest 25%)	> 6.32	0.460	Not Reported

Data extracted from a Phase II clinical trial in subjects with performance anxiety.[1]

Table 2: Mean Subjective Units of Distress Scale (SUDS) Scores During Trier Social Stress Test (TSST) Performance Phase

Treatment Group	Mean SUDS Score (± SEM) - All Participants	Mean SUDS Score (± SEM) - Female Participants
Placebo	~65	~70
(S)-VQW-765 (All Concentrations)	~60	~62
(S)-VQW-765 (Low Exposure)	~65	~70
(S)-VQW-765 (Moderate Exposure)	~55	~55
(S)-VQW-765 (High Exposure)	~65	~68

Approximate values are based on graphical representations of mean SUDS scores from a Phase II clinical trial.[4]

Experimental Protocols

Trier Social Stress Test (TSST) Methodology

The TSST is a standardized protocol to induce psychosocial stress in a laboratory setting. The protocol used in the (S)-VQW-765 clinical trial involved the following key steps:[1]

• Anticipatory Period: Participants are brought into a room with a panel of judges and a video camera. They are given a short period (e.g., 10 minutes) to prepare a speech for a mock job interview.

• Speech Performance: The participant is then asked to deliver the speech for a set duration (e.g., 5 minutes) in front of the non-responsive and socially evaluative panel.

• Mental Arithmetic Task: Following the speech, the participant is given a challenging mental arithmetic task to perform aloud (e.g., serial subtraction) for another set duration (e.g., 5 minutes).

Subjective Units of Distress Scale (SUDS) Methodology

The SUDS is a self-report measure used to quantify the subjective intensity of distress or anxiety.

• Scale: The scale typically ranges from 0 to 100, where 0 represents complete calm and 100 represents the highest level of distress imaginable.

• Administration: In the context of the (S)-VQW-765 trial, SUDS ratings were taken at multiple time points throughout the TSST to assess changes in anxiety levels in response to the stressor and the drug.

Mandatory Visualization

Caption: Signaling pathway of (S)-VQW-765 via the α7-nAChR.

Caption: Workflow of the Phase II clinical trial for (S)-VQW-765.

Caption: Logic of the inverted U-shaped dose-response of (S)-VQW-765.

References

• 1. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation and Desensitization of Nicotinic α7-type Acetylcholine Receptors by Benzylidene Anabaseines and Nicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structural basis for allosteric agonism of human α7 nicotinic acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-VQW-765 Anxiolytic Effects Optimization

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the dosage of (S)-VQW-765 to achieve anxiolytic effects in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (S)-VQW-765 and what is its mechanism of action for anxiolytic effects?

A1: (S)-VQW-765, also known as AQW051, is a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1] Its anxiolytic effects are believed to be mediated by the activation of this receptor, which is highly expressed in brain regions associated with anxiety and mood regulation, such as the hippocampus and amygdala.[1][2] Activation of α7-nAChR can modulate neurotransmitter release and inflammatory pathways, contributing to the suppression or prevention of anxiety.[3]

Q2: What is the recommended starting dose for (S)-VQW-765 in preclinical and clinical studies?

A2: In a Phase II clinical trial for performance anxiety, a single oral dose of 10 mg of (S)-VQW-765 was administered to human participants.[4] Preclinical studies in rats have shown anxiolytic-like effects with a single oral dose of 1 mg/kg.[5] It is crucial to perform dose-response studies in your specific model to determine the optimal dose, as an inverted U-shaped dose-response curve has been observed in both preclinical and clinical settings.[3]

Q3: An inverted U-shaped dose-response curve has been reported for (S)-VQW-765. What does this mean for my experiments?

A3: An inverted U-shaped dose-response curve means that the anxiolytic effect of (S)-VQW-765 increases with dose up to a certain point, after which higher doses lead to a diminished or absent effect.[3] This phenomenon is possibly due to prolonged receptor desensitization at higher concentrations.[3] Therefore, it is critical to test a range of doses to identify the optimal therapeutic window for your specific experimental conditions. Simply increasing the dose may not lead to a greater anxiolytic effect and could be counterproductive.

Q4: Are there any observed sex differences in the anxiolytic response to (S)-VQW-765?

A4: Yes, a Phase II clinical trial observed a significant anxiolytic response to (S)-VQW-765 in female participants, while the effect was not statistically significant in males.[3] This suggests that sex may be a critical biological variable to consider in your experimental design. It is recommended to include both male and female subjects in your studies to fully characterize the effects of (S)-VQW-765.

Q5: What are the appropriate preclinical models to assess the anxiolytic effects of (S)-VQW-765?

A5: Standard preclinical models for anxiety can be used to evaluate the anxiolytic potential of (S)-VQW-765. These include the elevated plus-maze (EPM), the light-dark box test, and the social interaction test.[6][7][8] The choice of model may depend on the specific aspect of anxiety you are investigating. Given that (S)-VQW-765 has shown effects in a social anxiety paradigm in humans, the social interaction test in rodents may be a particularly relevant model.[3][8]

Experimental Protocols

Clinical Study: Trier Social Stress Test (TSST)

The Trier Social Stress Test (TSST) is a standardized protocol to induce psychosocial stress in human participants.[9][10]

Methodology:

• Participant Recruitment: Recruit adult participants with a history of public speaking or performance anxiety.[4]

• Randomization and Blinding: Conduct the trial in a randomized, double-blind, placebo-controlled manner.[4]

• Drug Administration: Administer a single oral dose of (S)-VQW-765 (e.g., 10 mg) or a matching placebo.[4]

• TSST Protocol: The TSST consists of three phases:

  • Preparation Period (3-10 minutes): The participant is given instructions for the upcoming tasks.[9][11]

  • Public Speaking Task (5 minutes): The participant is asked to give a speech (e.g., a mock job interview) in front of an unresponsive panel.[9]

  • Mental Arithmetic Task (5 minutes): The participant is required to perform a challenging mental arithmetic task (e.g., serial subtraction) aloud.[9]

• Anxiety Assessment: Measure anxiety levels at multiple time points using a validated scale, such as the Subjective Units of Distress Scale (SUDS).[4]

• Physiological Measures: Monitor physiological stress responses, such as heart rate and salivary cortisol levels.[10]

• Pharmacokinetic Analysis: Collect plasma samples after the TSST to measure the concentration of (S)-VQW-765 and correlate it with the observed anxiolytic effects.[4]

Preclinical Study: Elevated Plus-Maze (EPM)

The EPM is a widely used test to assess anxiety-like behavior in rodents, based on their natural aversion to open and elevated spaces.[12]

Methodology:

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed arms.[13]

• Acclimation: Allow rodents to acclimate to the testing room for at least 30-60 minutes before the experiment.[12]

• Drug Administration: Administer (S)-VQW-765 or vehicle orally at the desired dose range (e.g., starting around 1 mg/kg for rats) at a specified time before testing.[5]

• Test Procedure:

  • Place the animal in the center of the maze, facing an open arm.[14]

  • Allow the animal to explore the maze for a 5-minute session.[15]

  • Record the session using a video camera mounted above the maze.[13]

• Data Analysis: Analyze the video recordings to measure:

  • Time spent in the open arms versus the closed arms.

  • Number of entries into the open and closed arms.

  • Anxiolytic effect is indicated by a significant increase in the time spent and/or entries into the open arms.[12]

Preclinical Study: Light-Dark Box Test

This test is based on the conflict between the innate aversion of rodents to brightly lit areas and their tendency to explore a novel environment.[16]

Methodology:

• Apparatus: A box divided into a large, brightly illuminated compartment and a small, dark compartment, with an opening connecting them.[16]

• Acclimation: Acclimate the animals to the testing room before the experiment.[17]

• Drug Administration: Administer (S)-VQW-765 or vehicle at the desired doses and pre-treatment time.

• Test Procedure:

  • Place the animal in the center of the light compartment, facing away from the opening.[16]

  • Allow the animal to freely explore the apparatus for a 5-10 minute period.[18]

  • Record the behavior using a video tracking system.[16]

• Data Analysis: Measure parameters such as:

  • Latency to enter the dark compartment.

  • Time spent in the light compartment.

  • Number of transitions between the two compartments.

  • Anxiolytic activity is indicated by an increase in the time spent in the light compartment and the number of transitions.[16]

Preclinical Study: Social Interaction Test

This test assesses social anxiety-like behavior by measuring the interaction of a test animal with an unfamiliar conspecific.[8]

Methodology:

• Apparatus: An open field arena.[8]

• Habituation: Habituate the test animal to the arena for a set period.

• Drug Administration: Administer (S)-VQW-765 or vehicle prior to the test.

• Test Procedure:

  • Introduce the test animal to the arena containing a novel, unfamiliar animal (often enclosed in a wire mesh cage to prevent aggression).[8]

  • Record the session for a specified duration (e.g., 5-10 minutes).[19]

• Data Analysis: Score the duration and frequency of active social behaviors, such as sniffing, following, and grooming. An increase in social interaction time is indicative of an anxiolytic effect.[3][19]

Troubleshooting Guides

Elevated Plus-Maze Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
High variability between animals	Inconsistent handling; differences in lighting, noise, or olfactory cues; time of day variations.	Handle animals gently and consistently. Ensure uniform and dim lighting. Minimize noise and clean the maze thoroughly between trials. Test at the same time each day.
Animals fall off the open arms	High exploratory drive or motor impulsivity.	Consider adding a small ledge to the open arms. Note the event and consider excluding the animal from the analysis if it significantly impacts the data.
"One-trial tolerance" in re-testing	Animals habituate to the maze, reducing anxiety on subsequent exposures.	If re-testing is necessary, use a long inter-trial interval (e.g., 28 days) and change the testing room to reduce habituation effects.[15]
No effect of a known anxiolytic	Incorrect dose or timing of administration; environmental stress is too high or too low.	Optimize the dose and pre-treatment time. Ensure the testing environment is sufficiently anxiogenic but not overwhelming (e.g., moderate lighting).

Light-Dark Box Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Animals remain in the dark compartment	The light in the lit compartment is too bright, causing high anxiety.	Reduce the illumination in the light compartment to a level that encourages some exploration.[20]
Animals do not discriminate between compartments	Insufficient light contrast between the two compartments.	Ensure a clear and significant difference in illumination between the light and dark compartments.
High inter-animal variability	Inconsistent placement of the animal; environmental disturbances.	Always place the animal in the center of the light compartment, facing away from the opening. Maintain a quiet and stable testing environment.

Social Interaction Test Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low overall social interaction	The novel animal is aggressive or overly passive; the testing environment is stressful.	Use non-aggressive, socially motivated stimulus animals. Ensure the testing arena is in a quiet, dimly lit room to reduce anxiety.[20]
High variability in interaction times	Differences in the age, sex, or strain of the stimulus animal; inconsistent scoring.	Standardize the characteristics of the stimulus animal. Use a blinded observer or automated tracking software for consistent and unbiased scoring.[21]
Test animal is aggressive towards the stimulus animal	Natural territorial or aggressive behavior.	If direct interaction is being measured, ensure animals are properly matched. Consider using a protective enclosure for the stimulus animal to measure social interest without physical contact.[21]

Data Presentation

Table 1: Summary of (S)-VQW-765 Dosage and Effects in a Clinical Trial

Parameter	Details
Study Design	Randomized, double-blind, placebo-controlled Phase II trial[4]
Participants	230 adults with a history of public speaking anxiety[4]
Intervention	Single oral dose of 10 mg (S)-VQW-765 or placebo[4]
Primary Outcome	Change in Subjective Units of Distress Scale (SUDS) during a Trier Social Stress Test (TSST)[4]
Key Findings	- Trend of improvement in anxiety intensity (p=0.1443)[3]- Significant anxiolytic effect in females (p=0.034)[3]- Inverted U-shaped exposure-response relationship[3]
Safety	Safe and well-tolerated[3]

Table 2: Preclinical Anxiolytic-Like Effects of (S)-VQW-765

Animal Model	Species	Dose	Route of Administration	Key Findings
Social Interaction Test	Rat	1 mg/kg	Oral	Significantly increased the duration of social contacts, comparable to chlordiazepoxide.[3]
Dose-Response	Rat	Not specified	Oral	An inverted U-shaped dose-response relationship was observed.[3]

Visualizations

Caption: Experimental workflow for preclinical and clinical evaluation of (S)-VQW-765.

Caption: Proposed signaling pathway for the anxiolytic effects of (S)-VQW-765.

References

• 1. Hippocampal α7 nicotinic ACh receptors contribute to modulation of depression‐like behaviour in C57BL/6J mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mood and anxiety regulation by nicotinic acetylcholine receptors: a potential pathway to modulate aggression and related behavioral states - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical animal anxiety research - flaws and prejudices. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 7. jetir.org [jetir.org]
• 8. Social Interaction Test [bio-protocol.org]
• 9. Frontiers | The Trier Social Stress Test as a paradigm to study how people respond to threat in social interactions [frontiersin.org]
• 10. Trier social stress test - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. protocols.io [protocols.io]
• 13. noldus.com [noldus.com]
• 14. albany.edu [albany.edu]
• 15. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 16. Light/Dark Box Test - Creative Biolabs [creative-biolabs.com]
• 17. mmpc.org [mmpc.org]
• 18. Light-dark box test for mice [protocols.io]
• 19. Social interaction test: a sensitive method for examining autism-related behavioral deficits [protocols.io]
• 20. A Standardized Social Preference Protocol for Measuring Social Deficits in Mouse Models of Autism - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Assessment of Social Interaction Behaviors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-VQW-765 and α7-nAChR Desensitization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers studying the in vitro desensitization of the α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) using the selective partial agonist (S)-VQW-765.

Frequently Asked Questions (FAQs)

Q1: What is (S)-VQW-765 and what is its mechanism of action?

(S)-VQW-765, also known as AQW-051, is a selective, orally active partial agonist for the alpha-7 nicotinic acetylcholine receptor (α7-nAChR).[1][2] As an agonist, it binds to the receptor and causes a conformational change that opens its intrinsic ion channel. The α7-nAChR is a ligand-gated ion channel, and its activation by (S)-VQW-765 leads to an influx of cations, most notably calcium (Ca²⁺), into the cell.[3][4]

Q2: What is receptor desensitization in the context of the α7-nAChR?

Receptor desensitization is a process where a receptor's response to a continuous or repeated application of an agonist decreases over time.[5][6] The α7-nAChR is known for its particularly fast and profound desensitization.[5][7][8] Upon binding of an agonist like (S)-VQW-765, the channel opens but then rapidly transitions to a closed, non-conducting "desensitized" state, even while the agonist is still bound. This process is crucial for shaping the duration of the synaptic signal and is a key characteristic of the receptor.[6]

Q3: Why is studying desensitization important for a compound like (S)-VQW-765?

Studying desensitization is critical because it is a key factor in the pharmacological profile of α7-nAChR agonists. Preclinical studies with VQW-765 have noted an "inverted U-shaped" dose-response relationship, where higher doses lead to a reduced effect.[9] This phenomenon is likely due to prolonged and extensive receptor desensitization at higher concentrations, which limits the overall therapeutic response.[9] Understanding the kinetics of desensitization helps in determining optimal dosing and predicting in vivo efficacy.

Q4: What are the primary in vitro methods to measure α7-nAChR desensitization?

The two most common methods are:

• Electrophysiology: Techniques like two-electrode voltage clamp (TEVC) in Xenopus oocytes or whole-cell patch clamp in mammalian cell lines (e.g., HEK293, GH3) directly measure the ion current flowing through the receptor channels.[5][6][10] Desensitization is observed as a rapid decay of the current in the continued presence of the agonist.

• Calcium Flux Assays: Since α7-nAChR is highly permeable to Ca²⁺, its activation leads to a significant increase in intracellular calcium.[1][3][4] This can be measured using fluorescent calcium indicators (like Fura-2 or genetically encoded sensors like GCaMP) in a plate-based reader or via fluorescence microscopy.[1][11] The transient nature of the calcium signal reflects the rapid activation and subsequent desensitization of the receptor.[12]

Quantitative Data Summary

The following tables summarize known binding and activity values for VQW-765 and provide an example of typical data generated in a desensitization experiment.

Table 1: Pharmacological Properties of (S)-VQW-765

Parameter	Value	Receptor System	Notes
pKD	7.56	Recombinantly expressed human α7-nAChR	Measures binding affinity.[1][2]

| pEC50 | 7.41 | Human α7-nAChR in GH3 cells | Measures potency for inducing calcium transients.[1][2] |

Table 2: Example Desensitization & Recovery Data for an α7-nAChR Agonist (Illustrative)

Agonist	Desensitization τfast (s)	Desensitization τslow (s)	Recovery Time Constant (s)	Experimental System
Acetylcholine	0.106 ± 0.012	1.11 ± 0.15	1.0	Xenopus Oocytes & HEK293 Cells[6][10]
Nicotine (B1678760)	(similar rapid decay)	(similar rapid decay)	3.2	HEK293 Cells[10]
(S)-VQW-765	Data not available	Data not available	Data not available	Expected to show rapid desensitization.

(Note: This table uses data for acetylcholine and nicotine to illustrate typical measurements. Researchers would aim to quantify these parameters for (S)-VQW-765.)

Experimental Protocols & Methodologies

Protocol 1: Calcium Flux Assay for α7-nAChR Desensitization

This protocol is adapted for a 96-well plate format using a fluorescent plate reader with an injection function.

• Cell Culture: Plate HEK293 or GH3 cells stably expressing human α7-nAChR into black-walled, clear-bottom 96-well plates. Culture until they reach ~80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Aspirate the culture medium from the wells.

  • Add the loading buffer to each well and incubate for 45-60 minutes at 37°C.

• Washing: Gently wash the cells 2-3 times with the assay buffer to remove extracellular dye. Leave a final volume of buffer in each well.

• Compound Preparation: Prepare a dilution series of (S)-VQW-765 at 2x the final desired concentration in the assay buffer. Also prepare a positive control (e.g., acetylcholine) and a negative control (buffer only).

• Measurement:

  • Place the plate into a fluorescent plate reader (e.g., FLIPR, FlexStation).

  • Set the instrument to record baseline fluorescence for 10-20 seconds.

  • Program the instrument to inject the 2x compound solutions into the wells.

  • Continue recording the fluorescence signal for at least 60-120 seconds post-injection. The signal will rise to a sharp peak and then decay as the receptors desensitize.[12]

• Data Analysis:

  • Calculate the peak fluorescence response over baseline for each concentration.

  • Plot the peak response against the log of the (S)-VQW-765 concentration to generate a dose-response curve and determine the EC₅₀.

  • Analyze the decay kinetics of the fluorescence signal to infer the rate of desensitization.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) for Desensitization Kinetics

This protocol is for measuring receptor activity in Xenopus oocytes.

• Oocyte Preparation: Harvest and prepare Stage V-VI Xenopus laevis oocytes. Inject each oocyte with cRNA encoding the human α7-nAChR. To enhance expression, co-injection with RIC-3 cRNA is often beneficial.[5] Incubate the oocytes for 2-5 days.

• Electrophysiology Setup:

  • Place a single oocyte in a recording chamber continuously perfused with Ringer's solution.

  • Impale the oocyte with two microelectrodes (voltage and current) filled with 3 M KCl.

  • Clamp the oocyte membrane potential at a holding potential of -60 mV.[5][6]

• Measurement of Desensitization:

  • Establish a stable baseline current.

  • Rapidly perfuse the chamber with a known concentration of (S)-VQW-765.

  • Record the inward current. You will observe a rapid activation followed by a decay back towards baseline, even as the agonist perfusion continues. This decay represents desensitization.

  • Wash out the agonist with Ringer's solution until the baseline current returns to normal.

• Measurement of Recovery from Desensitization (Two-Pulse Protocol):

  • Apply a first "conditioning" pulse of (S)-VQW-765 for a fixed duration to fully desensitize the receptors.

  • Wash out the agonist for a variable time interval (e.g., 1s, 5s, 10s, 30s).

  • Apply a second "test" pulse of the same concentration and duration.

  • Measure the peak amplitude of the second response relative to the first. Plot this ratio against the wash interval duration to determine the time constant of recovery from desensitization.[10]

• Data Analysis:

  • Fit the decay phase of the current during a single agonist application to an exponential function to calculate the time constant(s) (τ) of desensitization.[6]

  • Analyze the data from the two-pulse protocol to calculate the rate of recovery.

Troubleshooting Guides

Troubleshooting Calcium Flux Assays

Issue	Possible Cause(s)	Recommended Solution(s)
No response or very weak signal	1. Poor receptor expression in the cell line.2. Compound is inactive or degraded.3. Dye loading was inefficient.4. Voltage-gated calcium channels (VGCCs) are not being activated by the initial Na⁺ influx.	1. Verify α7-nAChR expression via Western blot or immunofluorescence. Consider using a cell line with higher expression or co-expressing chaperones like RIC-3.2. Use a fresh stock of (S)-VQW-765. Confirm activity with a positive control agonist (e.g., acetylcholine).3. Optimize dye concentration and loading time. Ensure Pluronic F-127 is used to aid dye entry.4. Some cell lines (like GH3) have endogenous VGCCs that amplify the signal.[12] If using a cell line like HEK293, the signal may be inherently smaller.
High background fluorescence	1. Incomplete removal of extracellular dye.2. Cell death or compromised membrane integrity.	1. Increase the number and duration of wash steps after dye loading.2. Check cell viability. Reduce dye loading time or concentration if cytotoxicity is suspected.
Signal decays too quickly to measure accurately	This is characteristic of α7-nAChR.	Ensure your plate reader has a fast read rate and can measure immediately upon or during injection. The peak response is the key metric. Using a positive allosteric modulator (PAM) like PNU-120596 can slow desensitization and prolong the signal for easier study.[5][11]

Troubleshooting Electrophysiology (TEVC)

Issue	Possible Cause(s)	Recommended Solution(s)
No current observed upon agonist application	1. Poor cRNA quality or injection.2. Low receptor expression on the oocyte surface.3. Oocyte is unhealthy.	1. Verify cRNA integrity on a gel. Re-inject with a fresh preparation.2. Co-inject with RIC-3 cRNA to improve functional expression.[5] Allow oocytes to incubate for another 1-2 days.3. Use only healthy-looking oocytes with a clear animal and vegetal pole separation. Maintain them in the correct buffer.
Currents are too large ("over-expression")	High receptor expression makes it difficult for the amplifier to clamp the voltage accurately.	1. Reduce the amount of cRNA injected.2. Record from oocytes 1-2 days post-injection instead of waiting longer.[5]
Response "rundown" (response to control agonist decreases with each application)	1. Receptor is not fully recovering from desensitization between applications.2. Oocyte health is declining during the experiment.	1. Increase the duration of the washout period between agonist applications. For α7-nAChR, several minutes may be required for full recovery.[5]2. Monitor the oocyte's resting membrane potential and input resistance. If they change significantly, discard the oocyte and use a new one.
Variable desensitization rates	1. Inconsistent speed of solution exchange.2. Agonist concentration is not stable.	1. Ensure the perfusion system provides rapid and complete solution exchange. A slow exchange will artificially slow the apparent desensitization rate.2. Use a stable perfusion setup and fresh agonist solutions.

Visualizations

Caption: α7-nAChR activation and desensitization cycle.

Caption: Experimental workflow for a calcium flux assay.

Caption: Troubleshooting logic for weak assay signals.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. α7 nicotinic ACh receptors as a ligand-gated source of Ca2+ ions: the search for a Ca2+ optimum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation and Desensitization of Nicotinic α7-type Acetylcholine Receptors by Benzylidene Anabaseines and Nicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rat nicotinic ACh receptor α7 and β2 subunits co-assemble to form functional heteromeric nicotinic receptor channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sophion.com [sophion.com]
• 8. mdpi.com [mdpi.com]
• 9. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural insights into the progressive recovery of α7 nicotinic acetylcholine receptor from nicotine-induced desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of α7 nicotinic acetylcholine receptors increases intracellular cAMP levels via activation of AC1 in hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Troubleshooting (S)-VQW-765 experimental variability

Technical Support Center: (S)-VQW-765

Introduction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the experimental compound (S)-VQW-765. As (S)-VQW-765 is a novel investigational agent, this resource is intended to address common challenges and experimental variability to ensure reliable and reproducible results. The information is tailored for researchers, scientists, and drug development professionals.

(S)-VQW-765 Profile:

• Mechanism of Action: (S)-VQW-765 is a potent and selective ATP-competitive inhibitor of the MEK1 and MEK2 kinases.

• Expected Biological Effect: Inhibition of the MAPK/ERK signaling pathway, leading to anti-proliferative effects in susceptible cell lines.

• Primary Applications: In vitro and in vivo studies of cancer biology, signal transduction, and drug efficacy.

Frequently Asked Questions (FAQs)

Compound Handling and Storage

• Q1: How should I prepare and store stock solutions of (S)-VQW-765?

  • A1: It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO.[1] To prevent degradation from repeated freeze-thaw cycles, store the stock solution in small aliquots at -20°C or -80°C.[1] When preparing working dilutions, thaw the stock solution slowly at room temperature and vortex gently to ensure it is fully dissolved.[2]

• Q2: I'm observing precipitation of (S)-VQW-765 in my cell culture medium. What should I do?

  • A2: Precipitation can occur if the final concentration of the compound exceeds its solubility in the aqueous medium. Ensure the final DMSO concentration in your cell culture is low (typically <0.5%) to avoid solvent-induced precipitation and toxicity.[3] If solubility issues persist, consider using a formulation with solubilizing agents like cyclodextrins, though this should be validated for your specific assay.[3]

• Q3: My (S)-VQW-765 solution has changed color. Is it still usable?

  • A3: A change in color may indicate chemical degradation or oxidation of the compound, potentially due to exposure to light or air.[2] It is advisable to discard the solution and prepare a fresh one from a new stock aliquot. To minimize degradation, store solutions in amber vials or protect them from light.[2]

Experimental Results and Troubleshooting

• Q4: My measured IC50 value for (S)-VQW-765 is significantly different from the expected value. What are the possible reasons?

  • A4: Discrepancies in IC50 values can arise from several factors:

    • Cell Line Variation: Different cell lines can have varying sensitivities to the inhibitor due to differences in the expression and activity of the target pathway.

    • Cell Culture Conditions: Factors such as cell passage number, confluency, and the specific batch of serum used can influence the cellular response.[3]

    • Assay Conditions: The duration of compound incubation, the type of assay used (e.g., MTT, CellTiter-Glo), and the specific protocol can all affect the outcome.[4]

    • Compound Stability: The compound may not be stable under your specific experimental conditions.[2]

• Q5: I am not observing the expected decrease in phosphorylation of ERK, the downstream target of MEK. What could be the problem?

  • A5:

    • Suboptimal Compound Concentration: Ensure you are using a concentration of (S)-VQW-765 that is sufficient to inhibit MEK in your cell line. A dose-response experiment is recommended.[1]

    • Timing of Analysis: The phosphorylation status of signaling proteins can be transient. It is important to perform a time-course experiment to identify the optimal time point for observing the maximal inhibitory effect.

    • Western Blotting Issues: Problems with the western blot procedure itself, such as inefficient protein transfer, inappropriate antibody concentrations, or issues with detection reagents, can lead to a lack of signal.[5][6][7][8]

• Q6: I'm seeing high levels of cytotoxicity at concentrations where I don't expect to see strong on-target effects. Could this be due to off-target effects?

  • A6: Yes, this is a possibility. While (S)-VQW-765 is designed to be a selective MEK inhibitor, it may have off-target activities at higher concentrations.[9] To investigate this, you can:

    • Use a Structurally Unrelated MEK Inhibitor: Comparing the effects of (S)-VQW-765 with another MEK inhibitor that has a different chemical structure can help determine if the observed phenotype is due to on-target inhibition.[3]

    • Rescue Experiments: If possible, overexpressing a resistant mutant of MEK should reverse the effects of the inhibitor if they are on-target.[3]

    • Kinase Profiling: Test the compound against a panel of other kinases to identify potential off-target interactions.[10]

Data Presentation

Table 1: IC50 Values of (S)-VQW-765 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Assay Type	Incubation Time (h)
A375	Melanoma	10	CellTiter-Glo	72
HT-29	Colon	25	MTT	72
HCT116	Colon	15	SRB	72
PANC-1	Pancreatic	150	CellTiter-Glo	72
MIA PaCa-2	Pancreatic	120	MTT	72

Table 2: Recommended Concentration Ranges for Common Assays

Assay Type	Recommended Concentration Range	Notes
Cell Viability Assays (e.g., MTT, CTG)	0.1 nM - 10 µM	Perform a full dose-response curve to determine the IC50 in your specific cell line.
Western Blotting (pERK Inhibition)	10 nM - 1 µM	A 1-hour incubation is often sufficient to see a reduction in pERK levels.
In Vitro Kinase Assay	1 nM - 1 µM	The IC50 will depend on the ATP concentration used in the assay.

Experimental Protocols

1. Cell Viability (MTT) Assay for IC50 Determination

This protocol describes the determination of the IC50 of (S)-VQW-765 in an adherent cell line.[11][12]

• Materials:

  • Adherent cell line of interest

  • Complete cell culture medium

  • (S)-VQW-765

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well cell culture plate

  • Incubator (37°C, 5% CO2)

  • Microplate reader (570 nm)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare a serial dilution of (S)-VQW-765 in complete cell culture medium.

  • Remove the existing medium from the cells and add the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO only).

  • Incubate the plate for a specified period (e.g., 72 hours).

  • Add MTT solution to each well and incubate for 4 hours, or until formazan (B1609692) crystals are visible.

  • Aspirate the medium and add DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot the results against the log of the compound concentration to determine the IC50 using non-linear regression.[11]

2. Western Blotting for Phospho-ERK Inhibition

This protocol details the detection of changes in ERK phosphorylation following treatment with (S)-VQW-765.

• Materials:

  • Cell line of interest

  • (S)-VQW-765

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

  • Primary antibodies (anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

• Procedure:

  • Plate cells and allow them to adhere.

  • Treat cells with various concentrations of (S)-VQW-765 for the desired time (e.g., 1 hour).

  • Wash the cells with cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature the protein samples by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

3. In Vitro Kinase Assay

This is a general protocol for an in vitro kinase assay to measure the inhibitory activity of (S)-VQW-765 against MEK1/2.[13][14][15][16][17]

• Materials:

  • Recombinant MEK1 or MEK2 enzyme

  • Kinase substrate (e.g., inactive ERK2)

  • ATP

  • Kinase assay buffer

  • (S)-VQW-765

  • Detection reagent (e.g., ADP-Glo, LanthaScreen)

• Procedure:

  • Set up the kinase reaction in a multi-well plate by combining the kinase, substrate, and assay buffer.

  • Add serial dilutions of (S)-VQW-765 to the wells.

  • Initiate the reaction by adding ATP.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the signal (luminescence or fluorescence) using a plate reader.

  • Calculate the percent inhibition for each concentration of the compound and determine the IC50.

Visualizations

Caption: The MAPK/ERK signaling pathway and the site of action of (S)-VQW-765.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. smart.dhgate.com [smart.dhgate.com]
• 5. bio-rad.com [bio-rad.com]
• 6. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 7. Western Blot Troubleshooting | Thermo Fisher Scientific - UK [thermofisher.com]
• 8. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 9. benchchem.com [benchchem.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. benchchem.com [benchchem.com]
• 12. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. In vitro kinase assay [protocols.io]
• 14. benchchem.com [benchchem.com]
• 15. In vitro NLK Kinase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In Vitro Kinase Assays | Revvity [revvity.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Investigating Sex Differences in (S)-VQW-765 Efficacy: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for investigating the efficacy of (S)-VQW-765, with a particular focus on observed sex differences. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and summaries of key data to facilitate the design and interpretation of experiments with this selective alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) agonist.

Frequently Asked Questions (FAQs)

Q1: What is (S)-VQW-765 and what is its primary mechanism of action?

(S)-VQW-765, also known as AQW051, is a selective partial agonist for the alpha-7 nicotinic acetylcholine receptor (α7-nAChR).[1][2][3][4] Its binding affinity for the α7-nAChR is significantly higher than that of nicotine.[1][3] The α7-nAChR is a ligand-gated ion channel that, upon activation, modulates neurotransmitter release, cognitive functions, and inflammatory responses.[5]

Q2: Have sex-based differences in the efficacy of (S)-VQW-765 been observed?

Yes, clinical trial data indicates a significant sex difference in the anxiolytic effects of (S)-VQW-765. In a study involving individuals with performance anxiety, female participants demonstrated a larger and statistically significant reduction in anxiety levels compared to male participants when treated with (S)-VQW-765.[1][2][5]

Q3: What is the leading hypothesis for the observed sex differences in efficacy?

The observed sex differences may be linked to baseline differences in stress response. In the clinical trial utilizing the Trier Social Stress Test (TSST), female participants under placebo conditions reported higher levels of anxiety and exhibited a greater increase in heart rate compared to male participants.[5] This suggests that the anxiolytic effect of (S)-VQW-765 may be more pronounced in individuals with a more robust stress response, which, in this context, was more prevalent in the female cohort.

Q4: What is the "inverted U-shaped" dose-response relationship reported for (S)-VQW-765?

Preclinical and clinical data have shown an inverted U-shaped dose-response curve for (S)-VQW-765.[5] This means that moderate plasma concentrations of the drug are more effective at reducing anxiety than both lower and higher concentrations. The reduced efficacy at higher doses is theorized to be due to prolonged desensitization of the α7-nAChR.[5] This is a critical consideration for dose-selection in experimental designs.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Lack of Efficacy or High Variability in Male Subjects	Asymmetry in stress induction; inherent sex differences in drug response.	Ensure the stressor (e.g., TSST) is sufficiently robust to elicit a consistent stress response in male participants. Consider increasing sample size to detect smaller effect sizes. Analyze data for both sexes separately.
Reduced Efficacy at Higher Doses	Inverted U-shaped dose-response curve; receptor desensitization.	Conduct a thorough dose-response study to identify the optimal concentration range. Avoid using excessively high concentrations that may lead to receptor desensitization.[5]
High Inter-Individual Variability in Response	Pharmacokinetic differences leading to varied plasma concentrations.	Measure plasma concentrations of (S)-VQW-765 post-administration to correlate exposure with response. Analyze efficacy based on concentration quantiles to identify the most effective exposure range.[5]
Difficulty Replicating Anxiolytic Effects In Vitro	The anxiolytic effect is a complex physiological response.	Utilize in vitro assays that measure downstream effects of α7-nAChR activation, such as calcium influx or changes in downstream signaling proteins (e.g., phosphorylation of STAT3), rather than solely relying on binding affinity.

Data on Sex Differences in (S)-VQW-765 Efficacy

The following tables summarize the key quantitative findings from a Phase II clinical study of (S)-VQW-765 in participants with performance anxiety, as measured by the Subjective Units of Distress Scale (SUDS) during the Trier Social Stress Test (TSST).[5]

Table 1: Primary Efficacy of a Single 10 mg Dose of (S)-VQW-765 vs. Placebo

Population	Treatment Group	P-value vs. Placebo	Outcome
Intent-to-Treat (ITT)	(S)-VQW-765	0.1443	Trend of improvement in anxiety intensity.[5]
Female Participants	(S)-VQW-765	0.034	Significant reduction in anxiety intensity.[5]

Table 2: Efficacy Analysis by Plasma Concentration Quantiles

Population	Plasma Concentration	P-value vs. Placebo	Outcome
All Participants	Middle 50%	0.033	Significant improvement in SUDS rating.[5]
Female Participants	Middle 50%	0.005	Stronger and highly significant improvement in SUDS rating.[5]
All Participants	First & Fourth Quartiles	0.405 & 0.460	Performance similar to placebo.[5]

Experimental Protocols

In Vivo Assessment of Anxiolytic Efficacy: The Trier Social Stress Test (TSST)

The TSST is a standardized protocol for inducing psychosocial stress in a laboratory setting.[6][7]

Objective: To assess the efficacy of (S)-VQW-765 in reducing acute performance anxiety.

Methodology:

• Participant Recruitment: Recruit adult participants with a history of public speaking anxiety.[5] Screen for inclusion/exclusion criteria as per the specific study protocol.

• Pre-Test Preparation: Participants should rest for at least 60 minutes upon arrival at the laboratory.[5] During this time, they should abstain from eating, smoking, and consuming caffeinated or alcoholic beverages.[5]

• Baseline Measurements: Collect baseline physiological (e.g., heart rate, blood pressure) and psychological (e.g., SUDS) data.[5]

• Drug Administration: Administer a single oral dose of (S)-VQW-765 or a matching placebo in a double-blind manner.[5]

• TSST Procedure:

  • Anticipation Phase (5 minutes): The participant is brought into a room with a panel of judges (typically 2-3 individuals) and informed they will have to deliver a speech. They are given 5 minutes to prepare.[8]

  • Performance Phase (Speech, 5 minutes): The participant delivers a speech on a given topic (e.g., why they are the ideal candidate for a job) in front of the judges, who maintain neutral expressions.[5][7]

  • Performance Phase (Arithmetic Task, 5 minutes): Immediately following the speech, the participant is given a challenging mental arithmetic task (e.g., serial subtraction) to perform aloud.[7]

• Data Collection During TSST: Continuously monitor heart rate.[5] Assess SUDS ratings at multiple time points (e.g., resting, anticipation, and performance phases).[5]

• Post-TSST Follow-up: Collect blood samples to measure plasma concentrations of (S)-VQW-765.[5] Continue to monitor physiological and psychological measures during a recovery period.

In Vitro Characterization of (S)-VQW-765 Activity

Objective: To quantify the agonist activity of (S)-VQW-765 at the human α7-nAChR.

Methodology A: Calcium Flux Assay

• Cell Culture: Use a cell line stably expressing the human α7-nAChR (e.g., GH3-ha7-22 cells).[8]

• Cell Plating: Plate the cells in a suitable microplate format for fluorescence-based assays.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Add varying concentrations of (S)-VQW-765 to the wells.

• Fluorescence Measurement: Use a fluorescence plate reader (e.g., a FLIPR system) to measure the change in intracellular calcium concentration over time.

• Data Analysis: Plot the concentration-response curve and calculate the EC50 value to determine the potency of (S)-VQW-765.

Methodology B: Two-Electrode Voltage Clamp (TEVC) Electrophysiology

• Oocyte Preparation: Use Xenopus laevis oocytes injected with cRNA encoding the human α7-nAChR.

• Electrophysiological Recording: Perfuse the oocytes with a recording solution and clamp the membrane potential.

• Compound Application: Apply varying concentrations of (S)-VQW-765 to the oocyte and record the evoked inward currents.

• Data Analysis: Measure the peak current amplitude at each concentration and plot a dose-response curve to determine the EC50 and maximal efficacy.

Visualizations

Signaling Pathway of (S)-VQW-765

Caption: (S)-VQW-765 activates the α7-nAChR, leading to Ca²⁺ influx and JAK2-STAT3 signaling.

Experimental Workflow for Investigating Sex Differences

Caption: Parallel experimental design for assessing (S)-VQW-765 efficacy in male and female cohorts.

References

• 1. ohsu.edu [ohsu.edu]
• 2. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - Xu - Annals of Translational Medicine [atm.amegroups.org]
• 3. Role of α7 nicotinic receptor in the immune system and intracellular signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alpha-7 nicotinic receptor - Wikipedia [en.wikipedia.org]
• 5. Inducing Psychosocial Stress in the Laboratory: A Study Protocol for the Trier Social Stress Test (TSST) [protocols.io]
• 6. The Trier Social Stress Test protocol for inducing psychological stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Trier Social Stress Test Protocol for Inducing Psychological Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Trier social stress test - Wikipedia [en.wikipedia.org]

Technical Support Center: VX-765 Assay Interference and Artifacts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on utilizing the caspase-1 inhibitor VX-765 in biochemical and cellular assays. Below you will find troubleshooting guides and frequently asked questions (FAQs) to help you identify, understand, and mitigate potential sources of assay interference and artifacts, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is VX-765 and how does it inhibit caspase-1?

VX-765 is an orally bioavailable prodrug that is rapidly converted by plasma esterases to its active metabolite, VRT-043198.[1] VRT-043198 is a potent and selective inhibitor of the interleukin-converting enzyme (ICE)/caspase-1 subfamily of caspases.[1][2] Its mechanism of action involves the covalent modification of the catalytic cysteine residue in the active site of caspase-1, thereby blocking its proteolytic activity.[1] This inhibition prevents the maturation and secretion of the pro-inflammatory cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18).[1][3]

Q2: What are the typical working concentrations for VX-765 in in vitro assays?

For cellular assays, VX-765 is typically pre-incubated with cells for 30-60 minutes at concentrations ranging from 0.1 to 10 µM.[3] The active metabolite, VRT-043198, exhibits potent inhibition of caspase-1 with a Ki value of 0.8 nM in cell-free enzyme assays.[2][4]

Q3: How should I prepare and store VX-765 stock solutions?

VX-765 is soluble in DMSO (≥313 mg/mL) and ethanol (B145695) (≥50.5 mg/mL with sonication), but it is insoluble in water.[3] It is recommended to prepare stock solutions in fresh, high-quality DMSO and store them in aliquots at -20°C to maintain stability.[3][4] For experiments, dilute the stock solution into your assay buffer, ensuring the final DMSO concentration is non-toxic to your cells (typically ≤0.1%).[3]

Q4: What are the most common types of assay interference observed with small molecules like VX-765?

Small molecule compounds can cause various types of assay interference, leading to false-positive or false-negative results. Common mechanisms include:

• Light-Based Interference: Autofluorescence of the compound at the assay's excitation and emission wavelengths can lead to a false positive signal. Conversely, fluorescence quenching, where the compound absorbs light emitted by the fluorophore, can cause a false negative.

• Chemical Reactivity: The compound may react with assay components, such as the target protein, substrate, or detection reagents.

• Colloidal Aggregation: At higher concentrations, some small molecules can form aggregates that nonspecifically inhibit enzymes by sequestering them.

• Chelation: The compound might chelate essential metal ions required for enzyme activity.

Q5: How can I confirm that the observed activity is specific to caspase-1 inhibition?

To ensure the specificity of caspase-1 inhibition, it is crucial to include proper controls in your experiments. A highly recommended control is the use of a selective caspase-1 peptide inhibitor, such as Ac-YVAD-CHO, in parallel with your VX-765 treatment.[5][6] A reduction in the signal in the presence of Ac-YVAD-CHO confirms that the activity is specific to caspase-1. Additionally, performing counter-screens and orthogonal assays is recommended to rule out off-target effects and other interference mechanisms.

Troubleshooting Guides

Issue 1: High background fluorescence in a fluorometric caspase-1 assay.

• Possible Cause: Autofluorescence of VX-765.

• Troubleshooting Steps:

  • Prepare a serial dilution of VX-765 in the assay buffer without any cells or enzyme.

  • Include a "buffer only" control.

  • Measure the fluorescence at the same excitation and emission wavelengths used in your assay.

  • Interpretation: A concentration-dependent increase in fluorescence from the wells containing only VX-765 indicates autofluorescence. If significant, consider using a different detection method (e.g., a luminescence-based assay) or subtract the background fluorescence from your experimental wells.

Issue 2: Inconsistent or lower-than-expected caspase-1 inhibition.

• Possible Cause 1: Degradation of VX-765 or its active metabolite.

• Troubleshooting Steps:

  • Ensure that stock solutions of VX-765 are fresh and have been stored properly at -20°C.

  • Prepare fresh dilutions for each experiment.

  • Consider the stability of VX-765 and VRT-043198 at the pH of your assay buffer; VRT-043198 shows pH-dependent stability.[7]

• Possible Cause 2: Suboptimal assay conditions.

• Troubleshooting Steps:

  • Optimize the pre-incubation time of VX-765 with the cells or enzyme. A 30-60 minute pre-incubation is generally recommended.[3]

  • Ensure that the concentration of the caspase-1 substrate is appropriate.

  • Verify the activity of your caspase-1 enzyme using a known positive control.

Issue 3: Apparent inhibition is observed, but it is not reproducible in orthogonal assays.

• Possible Cause: Inhibition by colloidal aggregation of VX-765.

• Troubleshooting Steps:

  • Repeat the assay in the presence of a non-ionic detergent, such as 0.01% Triton X-100.

  • Interpretation: If the inhibitory activity of VX-765 is significantly reduced in the presence of the detergent, it is likely due to non-specific inhibition by colloidal aggregates.

Data Presentation

Table 1: Inhibitory Activity of VRT-043198 (Active Metabolite of VX-765)

Target	K i (nM)	IC 50 (nM)	Selectivity (fold vs. Caspase-1)
Caspase-1	0.8[2][4]	0.204[8]	1
Caspase-4	<0.6[2][4]	14.5[8]	~0.75
Caspase-5	-	10.6[8]	-
Caspase-8	-	3.0[8]	~14.7
Caspase-9	-	5.07[8]	~24.8
Caspase-3, -6, -7	-	>10,000[2]	>49,000

Table 2: Recommended Substrates for Caspase-1 Assays

Substrate	Assay Type	Notes
Ac-YVAD-pNA	Colorimetric	Selective for caspase-1.[9]
Ac-YVAD-AFC	Fluorometric	Emits yellow-green fluorescence upon cleavage.
Z-WEHD-aminoluciferin	Luminescent	Highly selective for caspase-1.[5]
Ac-WEHD-AMC	Fluorometric	A preferred substrate for caspase-1.[10]

Experimental Protocols

Protocol 1: Fluorometric Caspase-1 Activity Assay in Cell Lysates

This protocol is adapted from commercially available kits.[11]

Materials:

• Cells treated with an apoptosis/inflammation inducer and VX-765.

• Untreated control cells.

• Chilled Cell Lysis Buffer.

• 2X Reaction Buffer.

• DTT (1 M stock).

• Caspase-1 substrate (e.g., YVAD-AFC, 1 mM stock).

• 96-well microplate (black, clear bottom).

• Fluorometric microplate reader.

Procedure:

• Induce inflammation in your cells with the desired stimulus in the presence and absence of VX-765.

• Harvest 1-5 x 10^6 cells by centrifugation.

• Resuspend the cell pellet in 50 µL of chilled Cell Lysis Buffer and incubate on ice for 10 minutes.

• Centrifuge at 10,000 x g for 1 minute at 4°C. Transfer the supernatant (cytosolic extract) to a new tube.

• Measure the protein concentration of the lysate. Dilute to a consistent concentration for all samples.

• Prepare the Reaction Buffer by adding DTT to the 2X Reaction Buffer to a final concentration of 10 mM.

• Add 50 µL of cell lysate to each well of a 96-well plate.

• Add 50 µL of 2X Reaction Buffer (with DTT) to each well.

• Add 5 µL of 1 mM YVAD-AFC substrate to each well (final concentration of 50 µM).

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Read the fluorescence at an excitation wavelength of 400 nm and an emission wavelength of 505 nm.

Protocol 2: Luminescence-based Caspase-1 Activity Assay (Homogeneous)

This protocol is based on the principles of the Caspase-Glo® 1 Inflammasome Assay.[5][12]

Materials:

• Cells cultured in a 96-well opaque white plate.

• Caspase-Glo® 1 Reagent (containing Z-WEHD-aminoluciferin substrate, luciferase, and a proteasome inhibitor).

• Caspase-1 inhibitor (e.g., Ac-YVAD-CHO) for specificity control.

• Luminometer.

Procedure:

• Plate 40,000–60,000 cells per well in a 96-well opaque white plate.

• Treat cells with your compound of interest (e.g., VX-765) followed by an inflammasome activator. Include appropriate vehicle and positive controls.

• Equilibrate the plate to room temperature.

• Prepare the Caspase-Glo® 1 Reagent according to the manufacturer's instructions. For the specificity control, add Ac-YVAD-CHO to a portion of the reagent.

• Add a volume of Caspase-Glo® 1 Reagent (with or without Ac-YVAD-CHO) equal to the volume of cell culture medium in each well.

• Mix the contents of the wells by gentle shaking for 30 seconds.

• Incubate at room temperature for 1 hour to allow the signal to stabilize.

• Measure the luminescence using a plate-reading luminometer.

Mandatory Visualizations

Caption: Caspase-1 signaling pathway and the mechanism of inhibition by VX-765.

Caption: Workflow for troubleshooting small molecule assay interference.

References

• 1. invivogen.com [invivogen.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biotin-azide.com [biotin-azide.com]
• 4. selleckchem.com [selleckchem.com]
• 5. promega.com [promega.com]
• 6. FAQ: Caspase-Glo® 1 Inflammasome Assay [promega.sg]
• 7. Figure 1, Aqueous stability of prodrugs VX-765 (1)(♦) and NCGC-00185682 (3)(X) and drugs VRT-043198 (2b)(▴), NCGC-00183434/CID-44620939/ML132 (4)(■) and NCGC-00183681 (16)(●) at neutral (pH 7 - black), acidic (pH 2 - red), and basic (pH 8 - blue) conditions - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. A small molecule inhibitor of Caspase 1 - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. Extensive peptide and natural protein substrate screens reveal that mouse caspase-11 has much narrower substrate specificity than caspase-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. abcam.com [abcam.com]
• 12. Caspase-Glo® 1 Inflammasome Assay | NLRP3 | Caspase-1 Assay [promega.kr]

Improving the solubility of (S)-VQW-765 for in vitro assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the solubility of (S)-VQW-765 for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is (S)-VQW-765 and what is its primary mechanism of action?

(S)-VQW-765, also known as AQW-051, is a selective and orally active partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2] It is investigated for its potential in treating cognitive and anxiety disorders.[2][3][4][5] The α7-nAChR is an ion channel that plays a role in neurotransmitter release and cognitive functions.[3]

Q2: What are the known solubility properties of (S)-VQW-765?

(S)-VQW-765 is a poorly water-soluble compound.[6][7][8] Limited data from suppliers indicates the following solubilities in organic solvents:

• DMSO: 16.67 mg/mL (56.63 mM) with ultrasonication and warming to 60°C. It is important to use newly opened, non-hygroscopic DMSO for optimal solubility.[1]

• Ethanol (B145695): ≥10 mg/mL.[9]

Q3: Why is my (S)-VQW-765 precipitating when I dilute it into my aqueous assay buffer?

This is a common issue with compounds that are poorly soluble in water.[10] When a stock solution of (S)-VQW-765 in an organic solvent (like DMSO) is diluted into an aqueous buffer (e.g., PBS or cell culture media), the solvent environment changes drastically. The aqueous buffer cannot maintain the compound in solution at higher concentrations, leading to precipitation.

Troubleshooting Guide: Improving (S)-VQW-765 Solubility

This guide provides a systematic approach to troubleshoot and improve the solubility of (S)-VQW-765 in your in vitro experiments.

Problem: Precipitate formation upon dilution of (S)-VQW-765 stock solution into aqueous buffer.

Initial Assessment Workflow

Caption: Initial workflow for troubleshooting (S)-VQW-765 precipitation.

Step 1: Verify Stock Solution and Dilution Technique

1.1. Check DMSO Quality: Hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of (S)-VQW-765.[1] Always use fresh, anhydrous DMSO to prepare your stock solutions.

1.2. Optimize Stock Concentration: While a high concentration stock is convenient, it can exacerbate precipitation upon dilution. If you are using a stock concentration higher than 10 mM, consider preparing a new stock at 10 mM.

1.3. Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock in your aqueous buffer. This gradual change in solvent composition can sometimes help keep the compound in solution.

Step 2: Employ Solubility Enhancement Techniques

If optimizing the stock solution and dilution method is insufficient, the following techniques can be employed. These are categorized from the simplest to the more complex methods.

Solubility Enhancement Decision Tree

Caption: Decision tree for selecting a solubility enhancement technique.

2.1. Co-solvents: The use of a water-miscible organic solvent in your final assay buffer can increase the solubility of hydrophobic compounds.[8][11]

• Protocol: Prepare your aqueous buffer with a small percentage of a co-solvent like ethanol or polyethylene (B3416737) glycol (PEG).

• Considerations: Ensure the final concentration of the co-solvent is compatible with your assay system (e.g., does not affect cell viability or enzyme activity).

Co-solvent	Typical Final Concentration	Advantages	Disadvantages
Ethanol	0.1% - 1%	Readily available, effective for many compounds.	Can be toxic to cells at higher concentrations.
PEG 300/400	1% - 5%	Generally low toxicity.	Can be viscous.

2.2. pH Adjustment: The solubility of ionizable compounds can be significantly influenced by the pH of the solution.[11][12] (S)-VQW-765 has basic nitrogen atoms, suggesting its solubility may increase at a lower pH.

• Protocol: Prepare your assay buffer at a slightly more acidic pH (e.g., pH 6.0-7.0) and assess the solubility of (S)-VQW-765.

• Considerations: The chosen pH must be compatible with your biological assay.

2.3. Use of Surfactants: Surfactants form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[7][13]

• Protocol: Add a small amount of a non-ionic surfactant to your assay buffer.

• Considerations: Surfactants can be toxic to cells, especially at concentrations above their critical micelle concentration (CMC).[10] It is crucial to determine the non-toxic concentration range for your specific cell line or assay.

Surfactant	Typical Final Concentration	Advantages	Disadvantages
Tween® 20/80	0.01% - 0.1%	Commonly used, effective at low concentrations.	Can interfere with some assays and may be cytotoxic.
Pluronic® F-68	0.02% - 0.2%	Generally biocompatible.	May be less effective than other surfactants.

2.4. Inclusion Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[7][13]

• Protocol: Prepare a stock solution of the cyclodextrin in your assay buffer. Add the (S)-VQW-765 stock solution to the cyclodextrin-containing buffer.

• Considerations: The type of cyclodextrin and its concentration may need to be optimized.

Cyclodextrin	Typical Concentration	Advantages	Disadvantages
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1% - 10%	High aqueous solubility and low toxicity.	Can sometimes extract cholesterol from cell membranes.

Experimental Protocols

Protocol 1: Preparation of (S)-VQW-765 Stock Solution

• Use a fresh, unopened vial of anhydrous DMSO.

• Weigh the desired amount of (S)-VQW-765 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• To aid dissolution, sonicate the solution in a water bath and gently warm to 60°C.[1]

• Ensure the compound is fully dissolved before storing at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: General Method for Assessing Solubility in Assay Buffer

• Prepare your chosen assay buffer with any potential solubility enhancers (e.g., co-solvent, surfactant).

• Create a series of dilutions of your (S)-VQW-765 DMSO stock into the prepared buffer.

• Visually inspect for any precipitation immediately and after a set incubation period (e.g., 1-2 hours) at the assay temperature.

• For a more quantitative assessment, centrifuge the samples and measure the concentration of (S)-VQW-765 in the supernatant using a suitable analytical method like HPLC-UV.

Signaling Pathway

(S)-VQW-765 is an agonist for the α7 nicotinic acetylcholine receptor, which is an ion channel. Upon binding of an agonist, the channel opens, leading to an influx of cations (primarily Ca²⁺ and Na⁺).

Caption: Simplified signaling pathway of (S)-VQW-765 via the α7-nAChR.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wjbphs.com [wjbphs.com]
• 9. caymanchem.com [caymanchem.com]
• 10. researchgate.net [researchgate.net]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. Advancements in Solubility Enhancement Techniques for Poorly Soluble Drugs [wisdomlib.org]
• 13. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

(S)-VQW-765 stability issues in long-term experiments

Welcome to the technical support center for (S)-VQW-765. This resource is designed to assist researchers, scientists, and drug development professionals in addressing potential stability issues and other common challenges encountered during long-term experiments with this selective alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) partial agonist.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the handling and use of (S)-VQW-765.

Issue	Possible Cause	Recommended Solution
Inconsistent or lower-than-expected activity in assays	Compound degradation due to improper storage.	Ensure the solid compound is stored at 4°C, tightly sealed, and protected from moisture. For stock solutions in DMSO, store at -20°C for short-term (up to 1 month) and -80°C for long-term (up to 6 months) storage.[1] Avoid repeated freeze-thaw cycles.
Inaccurate solution concentration.	Prepare fresh stock solutions and verify the concentration using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.
pH-dependent instability in aqueous buffers.	The stability of similar compounds can be pH-dependent. Prepare fresh dilutions in your assay buffer immediately before use. If you suspect pH-related degradation, conduct a pilot experiment to assess stability at the working pH over the experiment's duration.
Precipitation of the compound in aqueous buffer	Exceeding the aqueous solubility limit.	(S)-VQW-765 is a hydrophobic molecule. Try lowering the final concentration in your assay. You can also consider using a co-solvent system, but be sure to include a vehicle control in your experiments.
Use of a cold aqueous buffer.	Ensure your aqueous buffer is at room temperature before adding the concentrated stock solution of (S)-VQW-765.
Color change in stock solution	Oxidation or degradation of the compound.	A change in the color of your stock solution may indicate chemical instability. Discard the solution and prepare a fresh stock from the solid compound. Protect solutions from light, especially during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (S)-VQW-765?

A1: For long-term stability, the solid form of (S)-VQW-765 should be stored at 4°C, tightly sealed and desiccated. Stock solutions prepared in a solvent like DMSO should be stored at -20°C for up to one month or at -80°C for up to six months.[1]

Q2: How many times can I freeze and thaw my stock solution of (S)-VQW-765?

A2: To maintain the integrity of the compound, it is recommended to minimize freeze-thaw cycles. Aliquoting the stock solution into smaller, single-use volumes is the best practice to avoid degradation that can occur with repeated temperature changes.

Q3: My experimental results are variable. Could this be related to the stability of (S)-VQW-765?

A3: Yes, inconsistent results can be a sign of compound instability. This could be due to improper storage, repeated freeze-thaw cycles, or degradation in the assay medium. We recommend preparing fresh dilutions for each experiment and following the storage guidelines strictly. If variability persists, consider performing a stability test of the compound in your specific assay conditions.

Q4: What is the mechanism of action of (S)-VQW-765?

A4: (S)-VQW-765, also known as AQW-051, is a selective partial agonist of the alpha-7 nicotinic acetylcholine receptor (α7-nAChR).[2] Activation of α7-nAChR is being investigated for its potential to modulate cognitive function and anxiety.[3]

Experimental Protocols

Assessment of (S)-VQW-765 Stability in Aqueous Buffer

This protocol provides a method to evaluate the stability of (S)-VQW-765 in a specific aqueous buffer over time.

Materials:

• (S)-VQW-765 solid compound

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• HPLC system with a suitable column (e.g., C18)

• Incubator or water bath

Procedure:

• Prepare a 10 mM stock solution of (S)-VQW-765 in anhydrous DMSO.

• Dilute the stock solution to a final concentration of 100 µM in the aqueous buffer.

• Immediately after preparation (T=0), take an aliquot of the solution and analyze it by HPLC to determine the initial peak area of (S)-VQW-765.

• Incubate the remaining solution at the desired temperature (e.g., room temperature or 37°C).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), take aliquots and analyze them by HPLC.

• Compare the peak area of (S)-VQW-765 at each time point to the initial peak area at T=0 to determine the percentage of the compound remaining.

Preclinical Model of Performance Anxiety: Modified Trier Social Stress Test (TSST) for Rodents

This protocol is a conceptual adaptation of the clinical TSST for preclinical evaluation of anxiolytic compounds like (S)-VQW-765.

Materials:

• (S)-VQW-765

• Vehicle (e.g., saline with 0.5% Tween 80)

• Rodents (rats or mice)

• Novel, brightly lit open field arena

• Social stimulus (e.g., novel, unfamiliar rodent)

• Behavioral tracking software

Procedure:

• Administer (S)-VQW-765 or vehicle to the test subjects at the desired dose and route (e.g., oral gavage).

• After a predetermined pretreatment time, introduce the subject to the center of the brightly lit open field arena.

• Simultaneously, introduce a novel social stimulus animal in a wire-mesh cage placed at one end of the arena.

• Record the subject's behavior for a set duration (e.g., 10 minutes).

• Analyze behavioral parameters such as time spent in the center of the arena, latency to approach the social stimulus, and total distance traveled. Anxiolytic effects would be indicated by increased time in the center and increased interaction with the social stimulus.

Visualizations

Caption: Recommended workflow for the storage and handling of (S)-VQW-765.

Caption: Simplified signaling pathway of the α7-nAChR activated by (S)-VQW-765.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating ceiling effects in (S)-VQW-765 behavioral studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-VQW-765. The information is designed to help mitigate ceiling effects and other common issues encountered during behavioral experiments.

Frequently Asked Questions (FAQs)

Q1: What is (S)-VQW-765 and what is its primary mechanism of action?

(S)-VQW-765 is a selective, orally active partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2] Its mechanism of action involves binding to and enhancing the activity of these receptors, which are highly expressed in brain regions associated with cognition and anxiety, such as the hippocampus and cortex. The α7-nAChR signaling pathway is involved in neurotransmitter release, cognitive processes, and the cholinergic anti-inflammatory response.[3]

Q2: We are observing a lack of dose-response with (S)-VQW-765 in our behavioral assay. What could be the cause?

A lack of a clear dose-response, particularly at higher doses, may be indicative of a ceiling effect. For (S)-VQW-765 and other α7-nAChR agonists, an inverted U-shaped dose-response curve has been observed in preclinical and clinical studies.[3] This means that after reaching a peak effect at an optimal dose, higher doses can lead to a decrease in the behavioral response, likely due to prolonged receptor desensitization.[3] It is crucial to test a wide range of doses, including lower concentrations, to fully characterize the dose-response relationship.

Q3: What are ceiling effects in the context of behavioral studies?

A ceiling effect occurs when a significant proportion of subjects in a study achieve the maximum possible score or performance on a behavioral task. This clustering of data at the upper limit of the measurement scale can mask the true effects of a compound like (S)-VQW-765, as it becomes impossible to detect any further improvement.[4] This can be caused by the task being too easy, the drug dose being too high (leading to a maximal response), or the chosen behavioral endpoint having a limited dynamic range.

Troubleshooting Guides for Common Behavioral Assays

Novel Object Recognition (NOR) Test

Issue: All animals, including the control group, show high discrimination indices, making it difficult to detect cognitive enhancement with (S)-VQW-765.

This suggests a ceiling effect due to the task being too simple for the age and strain of the animals.

Troubleshooting Steps:

• Increase Task Difficulty: The most effective way to mitigate ceiling effects in the NOR test is to increase the delay between the familiarization (T1) and the testing (T2) phase. For assessing nootropic effects, a 24-hour retention interval is often used to avoid ceiling effects that can occur with shorter intervals (e.g., 20 minutes to 4 hours).[5]

• Optimize Object Selection: Ensure that the objects used have similar complexity and are not inherently rewarding or aversive to the animals.[6][7] Test for innate preferences for the objects before starting the experiment.

• Adjust Habituation: While habituation to the testing arena is necessary, excessive habituation can reduce anxiety and increase exploration, potentially leading to ceiling performance. A standard habituation is typically one or two sessions of 5-10 minutes.[6][8]

Elevated Plus Maze (EPM)

Issue: Vehicle-treated animals spend very little time in the open arms, making it difficult to observe an anxiolytic effect of (S)-VQW-765 (a floor effect, which is the opposite of a ceiling effect but with similar consequences for data interpretation). Conversely, if the baseline anxiety is too low, a ceiling effect may be observed where anxiolytic effects cannot be detected.

This indicates that the baseline level of anxiety in the test is not optimal for detecting a drug effect.

Troubleshooting Steps:

• Adjust Lighting Conditions: The level of illumination in the testing room can significantly impact anxiety levels. Higher illumination is more anxiogenic and can increase the time spent in the closed arms, providing a better range to detect anxiolytic effects.[9] Conversely, if a floor effect is observed (animals are too anxious), slightly reducing the light intensity might be beneficial.

• Modify Maze Characteristics: The dimensions of the maze, particularly the width of the open arms and the height of the walls of the closed arms, can be adjusted. Wider open arms are generally more anxiogenic.

• Optimize Handling and Acclimation: Ensure consistent and minimal handling of the animals before testing. A proper acclimation period to the testing room (typically 30-60 minutes) is crucial.[9] Over-handling or insufficient acclimation can alter baseline anxiety.

Data Presentation

Table 1: Troubleshooting Summary for Ceiling Effects in Behavioral Assays

Behavioral Assay	Common Cause of Ceiling Effect	Primary Mitigation Strategy	Secondary Strategies
Novel Object Recognition (NOR)	Task is too easy (short retention interval).	Increase the inter-trial interval (ITI) between familiarization and testing (e.g., to 24 hours).[5]	Use more complex or similar objects; adjust habituation time.
Elevated Plus Maze (EPM)	Baseline anxiety is too low.	Increase illumination in the testing room to increase baseline anxiety.[9]	Modify maze dimensions; ensure consistent handling and acclimation.
General	Inverted U-shaped dose-response.	Test a wider range of doses, including lower concentrations, to identify the optimal dose.[3]	Conduct pilot studies to establish the dose-response curve for the specific behavioral paradigm.

Experimental Protocols

Novel Object Recognition (NOR) Test Protocol

This protocol is adapted for mice to assess the cognitive-enhancing effects of (S)-VQW-765.

• Habituation:

  • Acclimate mice to the testing room for at least 30 minutes before each session.[10]

  • Place each mouse in the empty open-field arena (e.g., 40x40 cm) for 5-10 minutes for 1-2 days prior to the training day.[6][8]

• Training (Familiarization Phase - T1):

  • Place two identical objects in opposite corners of the arena.

  • Administer (S)-VQW-765 or vehicle at the appropriate time before the session.

  • Place the mouse in the center of the arena and allow it to explore the objects for 10 minutes.[6]

  • Record the time spent exploring each object. Exploration is defined as the nose being within 2 cm of the object and pointing towards it.

• Testing (T2):

  • After a retention interval (e.g., 24 hours to avoid ceiling effects), place one of the familiar objects and one novel object in the same locations as in T1.[5]

  • Place the mouse back in the arena and record its exploration of the objects for 5-10 minutes.

  • Clean the arena and objects with 70% ethanol (B145695) between each animal to remove olfactory cues.

• Data Analysis:

  • Calculate the discrimination index (DI): (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A higher DI indicates better recognition memory.

Elevated Plus Maze (EPM) Protocol

This protocol is for assessing anxiety-like behavior in rodents.

• Acclimation:

  • Allow the animals to acclimate to the testing room for at least 30-60 minutes before the test.[9]

• Testing:

  • Administer (S)-VQW-765 or vehicle at the appropriate pre-treatment time.

  • Place the animal in the center of the plus-shaped maze, facing an open arm.[11]

  • Allow the animal to freely explore the maze for 5 minutes.[11][12]

  • Record the session using a video camera mounted above the maze.

• Data Analysis:

  • Use behavioral tracking software to score the following parameters:

    • Time spent in the open arms.

    • Time spent in the closed arms.

    • Number of entries into the open arms.

    • Number of entries into the closed arms.

  • An anxiolytic effect is indicated by a significant increase in the time spent and/or the number of entries into the open arms.

  • Clean the maze thoroughly between each animal.[11]

Visualizations

Caption: Simplified signaling pathway of (S)-VQW-765 via the α7-nAChR.

Caption: Decision workflow for identifying and mitigating ceiling effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. news.biobuzz.io [news.biobuzz.io]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Stop Signal Task for Measuring Behavioral Inhibition in Mice With Increased Sensitivity and High-Throughput Operation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel Object Recognition and Object Location Behavioral Testing in Mice on a Budget - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. maze.conductscience.com [maze.conductscience.com]
• 9. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 10. mmpc.org [mmpc.org]
• 11. Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse [bio-protocol.org]
• 12. Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse [en.bio-protocol.org]

Reference Data & Comparative Studies

A Preclinical Comparative Analysis of (S)-VQW-765 and GTS-21 in Anxiety Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data for two investigational α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) partial agonists, (S)-VQW-765 and GTS-21, in the context of anxiety-related behaviors. The following sections detail their performance in established animal models, outline the experimental methodologies employed, and illustrate the proposed signaling pathways.

Overview of Compounds

(S)-VQW-765 and GTS-21 are both selective agonists for the α7-nAChR, a ligand-gated ion channel expressed in brain regions critical for cognitive function and emotional regulation, including the hippocampus, amygdala, and prefrontal cortex. Activation of these receptors is being explored as a therapeutic strategy for a range of neurological and psychiatric disorders, including anxiety.

Quantitative Comparison of Anxiolytic Effects

The following table summarizes the key quantitative findings from preclinical studies evaluating the anxiolytic-like effects of (S)-VQW-765 and GTS-21. Direct comparative studies are limited; therefore, data from separate studies are presented.

Compound	Animal Model	Anxiety Test	Key Efficacy Parameter	Effective Dose Range	Observed Effect
(S)-VQW-765	Rat	Social Interaction Test	Duration of Social Contact	0.3 - 3 mg/kg (oral)	Significantly increased social interaction, comparable to chlordiazepoxide. Showed an inverted U-shaped dose-response curve.
GTS-21	Mouse	Resident-Intruder Test	Reduction in Aggressive Behavior	1 - 10 mg/kg (i.p.)	Dose-dependently reduced aggressive behavior, an effect blocked by the α7-nAChR antagonist MLA.

Experimental Protocols

Social Interaction Test (for (S)-VQW-765)

This test is a widely used paradigm to assess anxiolytic drug effects in rodents.

• Subjects: Male rats are typically used. They are housed individually for a period before testing to increase anxiety-like behaviors.

• Apparatus: The test is conducted in a novel, brightly lit open field arena.

• Procedure:

  • Rats are administered a single oral dose of (S)-VQW-765, a placebo, or a reference anxiolytic (e.g., chlordiazepoxide).

  • After a predetermined pretreatment time, pairs of unfamiliar rats (one drug-treated, one untreated) are placed in the arena.

  • Their social behaviors (e.g., sniffing, grooming, following) are recorded for a set duration.

• Data Analysis: The primary endpoint is the total time spent in active social interaction. An increase in this duration is indicative of an anxiolytic effect.

Resident-Intruder Test (for GTS-21)

This paradigm is used to study aggressive and social behaviors, which can be modulated by anxiety.

• Subjects: Male mice are housed in isolation to induce territorial aggression (residents). Smaller, group-housed male mice serve as intruders.

• Procedure:

  • Resident mice are administered GTS-21 or a vehicle control via intraperitoneal (i.p.) injection.

  • Following a short absorption period, an intruder mouse is introduced into the resident's home cage.

  • The latency to the first attack and the total number of attacks by the resident mouse are recorded over a fixed time period.

• Data Analysis: A reduction in aggressive behaviors (e.g., increased latency to attack, fewer attacks) can suggest an anxiolytic or "serenic" effect.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for α7-nAChR Agonists in Anxiety

The anxiolytic effects of α7-nAChR agonists like (S)-VQW-765 and GTS-21 are thought to be mediated through the modulation of neurotransmitter release and downstream signaling cascades in key brain circuits. The following diagram illustrates a simplified proposed pathway.

Caption: Proposed signaling cascade for α7-nAChR-mediated anxiolysis.

Experimental Workflow for Preclinical Anxiety Testing

The following diagram outlines the typical workflow for evaluating a novel compound in a preclinical anxiety model.

Caption: Standard workflow for preclinical anxiolytic drug testing.

Concluding Remarks

Both (S)-VQW-765 and GTS-21 demonstrate promising anxiolytic-like properties in preclinical models through their action on the α7-nAChR. (S)-VQW-765 has been shown to increase social interaction in rats, a direct measure of anxiolysis, with an efficacy comparable to a benzodiazepine. GTS-21 has been found to reduce aggression in mice, which may be indicative of an anxiety-reducing effect. The inverted U-shaped dose-response curve observed for (S)-VQW-765 suggests that optimal dosing will be critical for therapeutic efficacy, a common characteristic for agonists at this receptor. Further head-to-head comparative studies would be beneficial to fully elucidate the relative potency and efficacy of these two compounds. The continued investigation into α7-nAChR agonists represents a promising avenue for the development of novel anxiolytic therapies.

Preclinical Comparison of (S)-VQW-765 and Chlordiazepoxide: A Guide for Researchers

This guide provides a preclinical comparison of (S)-VQW-765 and the traditional anxiolytic agent, chlordiazepoxide. The information is intended for researchers, scientists, and drug development professionals, offering a summary of available data on their mechanisms of action, receptor binding, and anxiolytic effects.

(S)-VQW-765 , also known as AQW-051, is a novel compound under investigation for anxiety disorders. It acts as a selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR)[1]. In contrast, chlordiazepoxide is a well-established benzodiazepine (B76468) that exerts its anxiolytic effects through positive allosteric modulation of the GABA-A receptor[2][3].

Quantitative Data Summary

The following tables summarize the available quantitative preclinical data for (S)-VQW-765 and chlordiazepoxide. It is important to note that direct head-to-head preclinical studies with detailed quantitative comparisons are limited in publicly available literature.

Table 1: In Vitro Receptor Binding and Potency

Compound	Target Receptor	Binding Affinity (pKD)	Functional Potency (pEC50)	Notes
(S)-VQW-765	Human α7-nAChR	7.56[1]	7.41[1]	Data from in vitro studies on recombinantly expressed human receptors.
Chlordiazepoxide	GABA-A Receptor	Not Available	Not Available	Specific Ki or pKD values for chlordiazepoxide at the GABA-A receptor are not readily available in the surveyed literature. It is known to potentiate GABA-mediated chloride ion influx[3].

Table 2: Preclinical In Vivo Anxiolytic Activity (Rat Social Interaction Test)

Compound	Effective Dose Range	Observed Effect	Key Findings
(S)-VQW-765	1 mg/kg (oral)[1]	Increased social interaction time[1]	A single oral dose demonstrated a significant anxiolytic-like effect. The dose-response relationship is reported to be an inverted U-shape[1].
Chlordiazepoxide	2.5 - 10.0 mg/kg[4][5]	Increased social interaction time[4][6]	Demonstrates a clear anxiolytic effect in this model.
Comparative Note	Preclinical studies have reported the anxiolytic effect of (S)-VQW-765 to be "comparable" to that of chlordiazepoxide in the rat social interaction test[1]. However, detailed quantitative data from a direct comparative study is not publicly available.

Experimental Protocols

Rat Social Interaction Test

The rat social interaction test is a widely used preclinical model to assess anxiolytic drug effects. The protocol is designed to create a mildly stressful environment for the animals, where anxiolytic compounds are expected to increase the duration of social engagement.

Objective: To evaluate the anxiolytic-like effects of a test compound by measuring the time spent in active social interaction between two unfamiliar male rats.

Methodology:

• Animals: Male rats (e.g., Sprague-Dawley or Wistar strains) are typically used[2]. They are housed in groups under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Apparatus: The test is conducted in a novel, open-field arena. The level of illumination can be adjusted to modify the aversiveness of the environment, with brighter light being more anxiogenic[6].

• Procedure:

  • Rats are habituated to the testing room for a specified period before the test.

  • A single dose of the test compound (e.g., (S)-VQW-765 or chlordiazepoxide) or vehicle is administered to the animals at a predetermined time before the test (e.g., 30-60 minutes).

  • Two unfamiliar rats, treated with the same compound/vehicle, are placed in the center of the open-field arena.

  • Their behavior is recorded for a set duration (e.g., 5-10 minutes).

• Data Analysis: The primary measure is the total time the pair of rats spends in active social interaction. This includes behaviors such as sniffing, grooming, following, and crawling over or under each other. An increase in the duration of social interaction is indicative of an anxiolytic effect[6]. Locomotor activity is also often measured to rule out confounding effects of sedation or hyperactivity.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathways

Caption: Signaling pathways for (S)-VQW-765 and Chlordiazepoxide.

Experimental Workflow

Caption: Workflow for the Rat Social Interaction Test.

References

• 1. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Chlordiazepoxide? [synapse.patsnap.com]
• 3. Effect of a benzodiazepine (chlordiazepoxide) on a GABAA receptor from rat brain. Requirement of only one bound GABA molecule for channel opening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Social interaction: responses to chlordiazepoxide and the loss of isolation-reared effects with paired-housing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anxiety- and activity-related effects of diazepam and chlordiazepoxide in the rat light/dark and dark/light tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Assessment of anxiolytics (4)--Social interaction test] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (S)-VQW-765 and SSRIs for the Treatment of Social Anxiety Disorder

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel α7-nicotinic acetylcholine (B1216132) receptor (α7-nAChR) partial agonist, (S)-VQW-765, and the established class of Selective Serotonin (B10506) Reuptake Inhibitors (SSRIs) for the treatment of social anxiety disorder (SAD). The information presented is based on available preclinical and clinical data to inform research and development in this therapeutic area.

Executive Summary

(S)-VQW-765 represents a departure from traditional SAD treatments, offering a novel mechanism of action with the potential for on-demand use in performance-related anxiety situations. In contrast, SSRIs are the current first-line pharmacological treatment for generalized SAD, requiring chronic administration to achieve therapeutic effects. While direct comparative trials are not yet available, this guide synthesizes existing data to highlight the key differences in their efficacy, mechanism of action, and clinical application.

Mechanism of Action

(S)-VQW-765: A Novel Approach

(S)-VQW-765 is a selective partial agonist of the α7-nicotinic acetylcholine receptor (α7-nAChR).[1] The activation of these receptors is thought to modulate neurotransmitter systems involved in anxiety and stress responses. Preclinical studies suggest that α7-nAChR activation can increase GABAergic neurotransmission and reduce glutamatergic activity, leading to anxiolytic effects. This distinct mechanism offers a potential alternative for patients who do not respond to or tolerate existing treatments.

SSRIs: The Serotonergic Pathway

SSRIs, including sertraline, paroxetine, and escitalopram, exert their therapeutic effects by blocking the reuptake of serotonin in the synaptic cleft.[2] This leads to an increase in the extracellular concentration of serotonin, a neurotransmitter crucial for mood and anxiety regulation. The therapeutic effects of SSRIs in SAD are believed to be mediated by downstream adaptations in serotonergic pathways, which typically take several weeks to manifest.

Efficacy Data: A Head-to-Head Look (Based on Placebo-Controlled Trials)

Direct head-to-head clinical trials comparing (S)-VQW-765 and SSRIs for social anxiety have not been conducted. The following tables summarize efficacy data from separate placebo-controlled trials.

(S)-VQW-765: Phase II Clinical Trial Data

Parameter	(S)-VQW-765	Placebo	p-value	Study Population
Primary Outcome: Change in Subjective Units of Distress Scale (SUDS) during Trier Social Stress Test (TSST)
Overall Population	Trend towards improvement	-	p = 0.1443[3]	230 adults with public speaking anxiety
Female Subgroup	Significant improvement	-	p = 0.034[3]	Female participants in the trial
Middle 50% Plasma Concentration (Overall)	Significant improvement	-	p = 0.033[3]	Subgroup with optimal drug exposure
Middle 50% Plasma Concentration (Females)	Stronger significant response	-	p = 0.005[3]	Female subgroup with optimal drug exposure

Note: Specific mean change and standard deviation values for SUDS scores were not publicly available in the reviewed literature.

SSRIs: Representative Clinical Trial Data for Social Anxiety Disorder

Drug	Primary Outcome Measure	Mean Change from Baseline (Drug)	Mean Change from Baseline (Placebo)	p-value	Treatment Duration
Sertraline	Liebowitz Social Anxiety Scale (LSAS) Total Score	-31.0	-21.7	p = 0.001	12 weeks
Paroxetine	Liebowitz Social Anxiety Scale (LSAS) Total Score	-29.4	-15.6	p ≤ 0.001	12 weeks
Escitalopram (20mg)	Liebowitz Social Anxiety Scale (LSAS) Total Score	Treatment difference of -10.1 points vs. placebo	-	p < 0.01	12 weeks
Sertraline	Clinical Global Impression - Improvement (CGI-I) Responders	46.8%	25.5%	p < 0.001	12 weeks
Paroxetine	Clinical Global Impression - Improvement (CGI-I) Responders	65.7%	32.4%	p < 0.001	12 weeks

Experimental Protocols

(S)-VQW-765: Phase II Study Protocol for Performance Anxiety

A randomized, double-blind, placebo-controlled, single-dose study was conducted in 230 adult volunteers with a history of public speaking anxiety.[1][3][4]

• Intervention: A single oral dose of (S)-VQW-765 or placebo administered before a standardized stressor.

• Stressor: The Trier Social Stress Test (TSST), which involves a mock job interview and a mental arithmetic task in front of an audience.[1][4]

• Primary Efficacy Endpoint: The Subjective Units of Distress Scale (SUDS), a self-rated scale of anxiety (0-100), was measured at multiple timepoints during the TSST.[1][4]

• Key Inclusion Criteria: Adults with a history of performance anxiety.

• Key Exclusion Criteria: Current psychiatric medications.

Typical SSRI: Pivotal Trial Protocol for Generalized Social Anxiety Disorder

The efficacy of SSRIs for generalized SAD is typically established through multicenter, randomized, double-blind, placebo-controlled trials.[5][6]

• Intervention: Daily oral administration of a fixed or flexible dose of an SSRI or placebo.

• Duration: Typically 12 weeks or longer to assess the full therapeutic effect.

• Primary Efficacy Endpoints:

  • Liebowitz Social Anxiety Scale (LSAS): A clinician- or self-rated scale assessing fear and avoidance in a range of social and performance situations.[7][8][9][10][11]

  • Clinical Global Impression (CGI) Scale: A clinician-rated scale assessing the severity of illness (CGI-S) and overall improvement (CGI-I).[12][13][14][15][16]

• Key Inclusion Criteria: Patients meeting DSM criteria for generalized social anxiety disorder and a minimum score on the LSAS (e.g., ≥60).[5]

• Key Exclusion Criteria: Other primary psychiatric disorders, recent use of other psychotropic medications.

Visualizing the Pathways and Processes

Signaling Pathway of (S)-VQW-765

Caption: Proposed mechanism of (S)-VQW-765 in mediating anxiolysis.

Signaling Pathway of SSRIs

Caption: Mechanism of action for SSRIs in treating social anxiety.

Experimental Workflow for (S)-VQW-765 Phase II Trial

Caption: Workflow of the Phase II clinical trial for (S)-VQW-765.

Experimental Workflow for a Typical SSRI SAD Trial

Caption: Typical workflow for a pivotal SSRI trial in social anxiety.

Conclusion

(S)-VQW-765 and SSRIs represent two distinct therapeutic strategies for managing social anxiety. (S)-VQW-765, with its novel α7-nAChR partial agonist mechanism, shows promise as a potential on-demand treatment for performance-related anxiety, a significant unmet need. Its rapid onset of action would be a key differentiator from SSRIs. Conversely, SSRIs have a well-established efficacy and safety profile for the long-term management of generalized social anxiety disorder, supported by a large body of clinical evidence. Future research, including head-to-head comparative trials, will be crucial to fully elucidate the relative efficacy and optimal clinical positioning of these two classes of medication in the treatment landscape of social anxiety disorder. The development of (S)-VQW-765 could offer a valuable new tool for clinicians and patients, particularly for situational anxiety where a rapid anxiolytic effect is desired.

References

• 1. news.biobuzz.io [news.biobuzz.io]
• 2. Japanese Society of Anxiety and Related Disorders/Japanese Society of Neuropsychopharmacology: Clinical practice guideline for social anxiety disorder (2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vandapharmaceuticalsinc.gcs-web.com [vandapharmaceuticalsinc.gcs-web.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. bmjopen.bmj.com [bmjopen.bmj.com]
• 7. brightpinepsychology.com [brightpinepsychology.com]
• 8. Liebowitz Social Anxiety Scale (LSAS) Guide | How It Works & Scoring - Mindtalk [mindtalk.in]
• 9. anxietysolve.org [anxietysolve.org]
• 10. The Liebowitz Social Anxiety Scale | Embrace Autism [embrace-autism.com]
• 11. Liebowitz social anxiety scale - Wikipedia [en.wikipedia.org]
• 12. Evaluation of the clinical global impression scale among individuals with social anxiety disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. psywellness.com.sg [psywellness.com.sg]
• 14. [PDF] Evaluation of the Clinical Global Impression Scale among individuals with social anxiety disorder | Semantic Scholar [semanticscholar.org]
• 15. Evaluation of the Clinical Global Impression Scale among individuals with social anxiety disorder | Psychological Medicine | Cambridge Core [cambridge.org]
• 16. A direct comparison of effect sizes from the clinical global impression-improvement scale to effect sizes from other rating scales in controlled trials of adult social anxiety disorder - PubMed [pubmed.ncbi.nlm.nih.gov]

A Cross-Study Comparison of (S)-VQW-765 for Social and Performance Anxiety

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the clinical trial results of (S)-VQW-765 with alternative treatments for social anxiety disorder and performance anxiety. The information is compiled from publicly available clinical trial data and research publications to assist in the evaluation of this novel therapeutic agent.

Executive Summary

(S)-VQW-765 is an orally administered, selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) under investigation for the on-demand treatment of social and performance anxiety.[1][2][3] Clinical trial data suggests a potential anxiolytic effect, particularly in female participants, in a standardized stress-inducing environment. This guide compares the available data for (S)-VQW-765 with established treatments for social anxiety disorder, namely Selective Serotonin Reuptake Inhibitors (SSRIs) like paroxetine (B1678475) and sertraline (B1200038), and treatments for performance anxiety, such as beta-blockers like propranolol (B1214883) and atenolol (B1665814).

Quantitative Data Comparison

The following tables summarize the key quantitative outcomes from clinical trials of (S)-VQW-765 and its comparators.

Table 1: (S)-VQW-765 for Performance Anxiety

Outcome Measure	(S)-VQW-765	Placebo	p-value	Study Population
Mean SUDS Score (Performance Phase)	Trend of improvement	-	0.1443	Overall Population[1][4]
Mean SUDS Score (Performance Phase)	Significant improvement	-	0.034	Female Participants[1][4]
Mean SUDS Score (Middle 50% Plasma Concentration)	Significant improvement	-	0.033	Overall Population[1][4]
Mean SUDS Score (Middle 50% Plasma Concentration)	Stronger response	-	0.005	Female Participants[1][4]

SUDS: Subjective Units of Distress Scale

Table 2: SSRIs for Social Anxiety Disorder

Drug	Outcome Measure	Active Drug	Placebo	p-value	Study Duration
Paroxetine	Mean Change in LSAS Total Score	-29.4	-15.6	< 0.001	12 weeks[5]
Responder Rate (CGI-I ≤ 2)	65.7%	32.4%	< 0.001	12 weeks[5]
Sertraline	Mean Change in LSAS Total Score	-31.0	-21.7	0.001	12 weeks[6][7]
Responder Rate (CGI-I ≤ 2)	46.8%	25.5%	< 0.001	12 weeks[6][7]

LSAS: Liebowitz Social Anxiety Scale; CGI-I: Clinical Global Impressions-Improvement

Table 3: Beta-Blockers for Performance Anxiety

Drug	Outcome Measure	Finding	Study Type
Propranolol	Self-reported speech distress	No significant difference compared to placebo	Randomized Controlled Trial[8]
Observer-rated anxiety	Significantly reduced	Controlled Study[9]
Atenolol	Patient-reported positive effect	81% of patients with anxiety disorders reported a positive effect	Retrospective Observational Study[8][10]

Experimental Protocols

A detailed understanding of the methodologies used in these clinical trials is crucial for a fair comparison of their outcomes.

(S)-VQW-765: Trier Social Stress Test (TSST)

The clinical trial for (S)-VQW-765 utilized the Trier Social Stress Test (TSST) to induce performance anxiety.[1][2][3]

• Objective: To assess the efficacy of a single oral dose of (S)-VQW-765 in reducing anxiety during a stressful public speaking task.

• Procedure:

  • Randomization and Dosing: 230 adult participants with a history of public speaking anxiety were randomized to receive a single oral dose of 10 mg of (S)-VQW-765 or a placebo.[1][3]

  • Stress Induction: Two hours after dosing, participants were subjected to the TSST. This involved a 3-minute preparation phase followed by a 5-minute mock job interview speech delivered in front of a panel of two clinical staff members.[1][11]

  • Outcome Assessment: The primary efficacy endpoint was the Subjective Units of Distress Scale (SUDS), a self-rated scale of nervousness or distress ranging from 0 to 100. SUDS ratings were collected every 60 seconds during the TSST.[1][12]

SSRIs (Paroxetine and Sertraline): Liebowitz Social Anxiety Scale (LSAS)

The clinical trials for paroxetine and sertraline in social anxiety disorder used the Liebowitz Social Anxiety Scale (LSAS) as a primary outcome measure.[5][6][7]

• Objective: To evaluate the efficacy and tolerability of daily dosing of SSRIs over several weeks in reducing symptoms of generalized social anxiety disorder.

• Procedure:

  • Study Design: The studies were randomized, double-blind, placebo-controlled trials lasting 12 weeks.[5][6][7]

  • Dosing: Participants received flexible daily doses of the SSRI (paroxetine: 20-50 mg/day; sertraline: 50-200 mg/day) or a placebo.[5][6][7]

  • Outcome Assessment: The primary efficacy outcome was the mean change from baseline in the LSAS total score. The LSAS is a 24-item scale that assesses fear and avoidance in social and performance situations, with scores ranging from 0 to 144.[13][14] Responder rates were also assessed using the Clinical Global Impressions-Improvement (CGI-I) scale.[5][6][7]

Beta-Blockers (Propranolol and Atenolol): Performance Anxiety Paradigms

The methodologies for assessing beta-blockers in performance anxiety are more varied and less standardized than for SSRIs and (S)-VQW-765.

• Propranolol: Studies have involved public speaking tasks where outcomes were measured through observer ratings of anxiety, physiological measures (heart rate, blood pressure), and self-reported distress.[8][9] Dosing is typically a single administration of 20-40 mg taken 1-2 hours before the performance.[15]

• Atenolol: The available data for atenolol in anxiety is primarily from a retrospective observational study where patient-reported outcomes were collected from individuals who had received atenolol for mental health-related symptoms.[8][10] This study lacks the rigorous control of a randomized clinical trial.

Signaling Pathways and Mechanisms of Action

The distinct mechanisms of action of these therapeutic agents are visualized in the following diagrams.

Caption: Mechanism of Action of (S)-VQW-765.

Caption: Mechanism of Action of SSRIs.

Caption: Mechanism of Action of Beta-Blockers.

References

• 1. experts.nau.edu [experts.nau.edu]
• 2. Randomized comparison of atenolol and placebo in the treatment of anxiety: a double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liebowitz Social Anxiety Scale: How It Works [verywellmind.com]
• 4. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Video: The Trier Social Stress Test Protocol for Inducing Psychological Stress [jove.com]
• 6. researchgate.net [researchgate.net]
• 7. The Trier Social Stress Test Protocol for Inducing Psychological Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Serotonin transporter - Wikipedia [en.wikipedia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Frontiers | The Trier Social Stress Test as a paradigm to study how people respond to threat in social interactions [frontiersin.org]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. Liebowitz Social Anxiety Scale (LSAS) Guide | How It Works & Scoring - Mindtalk [mindtalk.in]
• 14. heilbrigdisvisindastofnun.hi.is [heilbrigdisvisindastofnun.hi.is]
• 15. What To Know About Using Propranolol for Performance Anxiety - GoodRx [goodrx.com]

(S)-VQW-765: A Comparative Selectivity Profile Against Nicotinic Acetylcholine Receptor Subtypes

(S)-VQW-765 , also known as AQW051, is a potent and selective partial agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR).[1][2][3][4][5] Its high affinity and selectivity for the α7 subtype make it a promising candidate for therapeutic interventions in cognitive and neurological disorders.[4] This guide provides a comprehensive comparison of (S)-VQW-765's binding affinity and functional activity across various nAChR subtypes, supported by experimental data and detailed methodologies.

Quantitative Selectivity Profiling

The selectivity of (S)-VQW-765 for the human α7-nAChR over other nAChR subtypes and the murine 5-HT3 receptor has been quantitatively assessed through binding and functional assays. The data clearly demonstrates a significantly higher affinity and potency for the α7-nAChR.

Receptor Subtype	Ligand	Assay Type	Parameter	Value	Selectivity (fold) vs. α7
Human α7-nAChR	(S)-VQW-765	Radioligand Binding ([¹²⁵I]-α-BTX)	pKD	7.56 ± 0.04	-
Human α7-nAChR	(S)-VQW-765	Functional (Calcium Influx)	pEC₅₀	7.41 ± 0.09	-
Eₘₐₓ	73 ± 4.1%
Human α3β4-nAChR	(S)-VQW-765	Functional (Antagonist)	pIC₅₀	< 5	>241
Human α4β2-nAChR	(S)-VQW-765	Functional (Antagonist)	pIC₅₀	< 5	>241
Human α1β1γδ-nAChR	(S)-VQW-765	Functional (Antagonist)	pIC₅₀	4.97 ± 0.06	269
Murine 5-HT3	(S)-VQW-765	Functional (Antagonist)	pIC₅₀	< 5	>241
Data sourced from Feuerbach et al., 2015.[1]

Experimental Protocols

The following methodologies were employed to determine the selectivity profile of (S)-VQW-765.

Radioligand Binding Assay

Objective: To determine the binding affinity (pKD) of (S)-VQW-765 to the human α7-nAChR.

• Receptor Source: Recombinantly expressed human α7-nAChR.

• Radioligand: [¹²⁵I]-α-bungarotoxin ([¹²⁵I]-α-BTX), a selective antagonist for the α7-nAChR.

• Procedure:

  • Membranes from cells expressing the human α7-nAChR were incubated with a fixed concentration of [¹²⁵I]-α-BTX.

  • Increasing concentrations of unlabeled (S)-VQW-765 were added to compete for binding to the receptor.

  • Following incubation, the bound and free radioligand were separated by filtration.

  • The amount of bound radioactivity was quantified using a scintillation counter.

  • The inhibition constant (Ki) was calculated from the IC₅₀ value (the concentration of (S)-VQW-765 that inhibits 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation. The pKD is the negative logarithm of the KD.

Functional Assay (Calcium Influx)

Objective: To determine the functional potency (pEC₅₀) and efficacy (Eₘₐₓ) of (S)-VQW-765 at the human α7-nAChR and its antagonist activity (pIC₅₀) at other nAChR subtypes.

• Cell Line: GH3 cells recombinantly expressing the human α7-nAChR.

• Readout: Measurement of intracellular calcium influx using a fluorescent calcium indicator.

• Procedure for Agonist Activity (α7-nAChR):

  • Cells were loaded with a calcium-sensitive fluorescent dye.

  • A baseline fluorescence reading was established.

  • Increasing concentrations of (S)-VQW-765 were added to the cells.

  • The change in fluorescence, indicating an increase in intracellular calcium upon receptor activation, was measured.

  • The EC₅₀ value (the concentration of (S)-VQW-765 that produces 50% of the maximal response) was determined from the dose-response curve. The pEC₅₀ is the negative logarithm of the EC₅₀. Eₘₐₓ represents the maximum response as a percentage of a reference full agonist.

• Procedure for Antagonist Activity (Other Subtypes):

  • Cells expressing the respective receptor subtype (α3β4, α4β2, α1β1γδ, or 5-HT3) were pre-incubated with varying concentrations of (S)-VQW-765.

  • A known agonist for the specific receptor was then added at a concentration that elicits a submaximal response.

  • The inhibitory effect of (S)-VQW-765 on the agonist-induced response was measured.

  • The IC₅₀ value (the concentration of (S)-VQW-765 that inhibits 50% of the agonist-induced response) was calculated. The pIC₅₀ is the negative logarithm of the IC₅₀.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflows for determining the binding affinity and functional activity of (S)-VQW-765.

References

• 1. AQW051, a novel, potent and selective α7 nicotinic ACh receptor partial agonist: pharmacological characterization and phase I evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AQW051, a novel, potent and selective nicotinic acetylcholine receptor α7 partial agonist: Pharmacological characterisation and Phase I evaluation in healthy subjects - OAK Open Access Archive [oak.novartis.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

A Head-to-Head Examination of (S)-VQW-765 and Other Anxiolytics in Development

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of (S)-VQW-765, a novel anxiolytic candidate, against established classes of anti-anxiety medications. The following sections provide a detailed overview of the available preclinical and clinical data, focusing on experimental protocols and quantitative outcomes to facilitate an objective assessment of (S)-VQW-765's potential in the therapeutic landscape for anxiety disorders.

Executive Summary

(S)-VQW-765 is a selective agonist of the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) under investigation for the on-demand treatment of social and performance anxiety.[1] Clinical trial data from a Phase II study suggest a potential anxiolytic effect, particularly in females, with a favorable safety profile compared to placebo.[1][2] This guide will compare these findings with data from other anxiolytic classes, including benzodiazepines, Selective Serotonin Reuptake Inhibitors (SSRIs), and buspirone, with a focus on studies employing comparable experimental stress paradigms where available.

(S)-VQW-765: Clinical and Preclinical Data

Clinical Efficacy in Performance Anxiety: The Trier Social Stress Test (TSST)

A key clinical trial (NCT04800237) evaluated the efficacy of a single oral dose of (S)-VQW-765 in adults with a history of public speaking anxiety using the Trier Social Stress Test (TSST).[1][2] The TSST is a standardized experimental protocol designed to induce psychosocial stress.[3][4][5][6]

Experimental Protocol: Trier Social Stress Test (TSST) with (S)-VQW-765

• Objective: To assess the efficacy of a single 10 mg oral dose of (S)-VQW-765 versus placebo in reducing acute anxiety induced by a public speaking challenge.[7]

• Participants: 230 adults with a history of performance anxiety.[2]

• Procedure:

  • Participants were randomly assigned to receive either (S)-VQW-765 or a placebo.[7]

  • Following drug administration, participants underwent the TSST, which involves an anticipation phase and a performance phase (a mock job interview and a mental arithmetic task) in front of an unresponsive panel.[3][4]

• Primary Outcome Measure: The Subjective Units of Distress Scale (SUDS), a self-reported rating of anxiety on a scale of 0 to 100, was administered at multiple time points.[7]

Quantitative Data Summary: (S)-VQW-765 vs. Placebo in the TSST

Population	Treatment Group	Mean SUDS Score (Performance Phase)	p-value vs. Placebo
Intent-to-Treat (ITT)	(S)-VQW-765	Trend towards improvement	0.1443[1][2]
Placebo	-
Female Participants	(S)-VQW-765	Statistically significant improvement	0.034[1][2]
Placebo	-

Preclinical Comparative Data: Social Interaction Test in Rats

Preclinical studies in rats have compared the anxiolytic effects of (S)-VQW-765 to chlordiazepoxide, a benzodiazepine (B76468), using the social interaction test.[1]

Experimental Protocol: Social Interaction Test

• Objective: To assess the anxiolytic-like effects of (S)-VQW-765 and chlordiazepoxide by measuring the duration of social interaction between pairs of rats.

• Procedure:

  • Rats were administered either (S)-VQW-765, chlordiazepoxide, or a vehicle.

  • Pairs of rats were then placed in a novel, brightly lit arena, and the time spent in active social interaction (e.g., sniffing, grooming, following) was recorded. Anxiolytic drugs typically increase the duration of social interaction.

• Outcome Measure: Time (in seconds) of active social interaction.

Quantitative Data Summary: (S)-VQW-765 vs. Chlordiazepoxide in the Social Interaction Test

Treatment Group	Effect on Social Interaction Duration
(S)-VQW-765	Significant increase, comparable to chlordiazepoxide[1]
Chlordiazepoxide	Significant increase[1]

Safety and Tolerability of (S)-VQW-765

In the Phase II clinical trial (NCT04800237), (S)-VQW-765 was found to be safe and well-tolerated.[1] The incidence of treatment-emergent adverse events was lower in the (S)-VQW-765 group compared to the placebo group.[1] No serious adverse events were reported.[1]

Comparative Anxiolytics: Data and Mechanisms

Direct head-to-head clinical trials comparing (S)-VQW-765 with other anxiolytics using the same protocol are not yet available. However, an indirect comparison can be made by examining studies of other anxiolytics that have utilized the TSST.

Benzodiazepines (Alprazolam)

Benzodiazepines are positive allosteric modulators of the GABA-A receptor, enhancing the inhibitory effects of GABA in the central nervous system.[8][9][10]

Clinical Efficacy in the TSST

A study investigated the effects of a single 1 mg oral dose of alprazolam on the stress response to the TSST in healthy male subjects.[11]

Experimental Protocol: TSST with Alprazolam

• Objective: To assess the effect of alprazolam on the hypothalamic-pituitary-adrenal (HPA) axis and sympathetic-adrenal-medullary (SAM) axis responses to the TSST.[11]

• Participants: 46 healthy males.[11]

• Procedure: Similar to the (S)-VQW-765 study, participants received alprazolam or placebo one hour before the TSST.[11]

• Outcome Measures:

  • Hormonal: ACTH and cortisol levels.[11]

  • Autonomic: Epinephrine, norepinephrine, heart rate, and blood pressure.[11]

  • Psychological: Self-reported anxiety, wakefulness, good mood, and calmness.[11]

Quantitative Data Summary: Alprazolam vs. Placebo in the TSST

Outcome Measure	Alprazolam Effect
ACTH and Cortisol Response	Strongly blunted[11]
Epinephrine and Norepinephrine Response	No significant difference from placebo[11]
Heart Rate Response	No significant difference from placebo[11]
Self-Reported Anxiety	Not significantly affected[11]
Wakefulness	Significantly decreased[11]
Good Mood	Significantly increased[11]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental designs, the following diagrams are provided in Graphviz DOT language.

Caption: Mechanism of action of (S)-VQW-765.

Caption: Mechanism of action of Benzodiazepines.

Caption: Mechanism of action of SSRIs.

Caption: Mechanism of action of Buspirone.

Caption: Experimental workflow for the (S)-VQW-765 Phase II clinical trial.

Discussion and Future Directions

The available data suggests that (S)-VQW-765 holds promise as a novel, on-demand treatment for performance anxiety, with a distinct mechanism of action centered on the α7-nAChR. The Phase II clinical trial demonstrated a statistically significant anxiolytic effect in female participants experiencing psychosocial stress induced by the TSST. Furthermore, preclinical data indicate anxiolytic efficacy comparable to the benzodiazepine chlordiazepoxide.

The comparison with alprazolam in the TSST highlights different pharmacological profiles. While alprazolam potently suppressed the HPA axis response (cortisol and ACTH), it did not significantly reduce self-reported anxiety in that particular study and induced sedation.[11] In contrast, (S)-VQW-765 showed a signal in reducing subjective distress (SUDS) in a subset of participants without reported sedative effects.[1]

Direct comparative studies of (S)-VQW-765 against other anxiolytics, particularly in paradigms like the TSST that measure both subjective distress and physiological stress markers, are warranted. Future research should also aim to elucidate the sex-specific effects observed with (S)-VQW-765 and further explore its potential in broader anxiety disorder populations. The favorable safety and tolerability profile observed thus far makes (S)-VQW-765 a compelling candidate for further development in the anxiolytic landscape.

References

• 1. pharmacyfreak.com [pharmacyfreak.com]
• 2. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Trier Social Stress Test Protocol for Inducing Psychological Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trier social stress test - Wikipedia [en.wikipedia.org]
• 5. A systematic review of the Trier Social Stress Test methodology: Issues in promoting study comparison and replicable research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The 'Trier Social Stress Test'--a tool for investigating psychobiological stress responses in a laboratory setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficacy and safety of an alpha 7-nicotinic acetylcholine receptor agonist, VQW-765, in subjects with performance anxiety: randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benzoinfo.com [benzoinfo.com]
• 9. Benzodiazepines - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. ClinPGx [clinpgx.org]
• 11. Attenuation of the hypothalamic-pituitary-adrenal axis responsivity to the Trier Social Stress Test by the benzodiazepine alprazolam - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-VQW-765: A Novel Approach to Anxiety Treatment and the Reproducibility of its Clinical Findings

A Comparative Analysis for Researchers and Drug Development Professionals

(S)-VQW-765, a novel small molecule, has emerged as a promising candidate for the on-demand treatment of performance and social anxiety. Its unique mechanism of action, targeting the alpha-7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR), sets it apart from traditional anxiolytics. This guide provides a comprehensive comparison of (S)-VQW-765 with other emerging and established anxiety treatments, focusing on the reproducibility of its initial findings, experimental data, and underlying signaling pathways.

Executive Summary

Initial Phase II clinical trial data for (S)-VQW-765 demonstrated a statistically significant anxiolytic effect in female participants experiencing performance anxiety.[1][2][3][4][5] The compound is a partial agonist of the α7-nAChR, a mechanism distinct from benzodiazepines, SSRIs, and other common anxiolytics.[3][6] Preclinical studies in rats showed its anxiolytic effect to be comparable to chlordiazepoxide.[2][5][7] A Phase III clinical trial is currently underway to further evaluate its efficacy and safety, which will be critical in determining the reproducibility of the initial findings.[8][9][10][11] This guide compares (S)-VQW-765 with other novel anxiolytics, PH94B and cannabidiol (B1668261) (CBD), which have also shown promise in treating social and performance anxiety. While direct head-to-head comparative studies are not yet available, this analysis provides a parallel examination of their performance based on existing clinical trial data.

Comparative Performance of Anxiolytic Agents

The following table summarizes the key characteristics and clinical trial outcomes for (S)-VQW-765 and its comparators.

Feature	(S)-VQW-765	PH94B (Fasedienol)	Cannabidiol (CBD)	Benzodiazepines (e.g., Chlordiazepoxide)
Mechanism of Action	α7-nAChR Partial Agonist[1][3][6]	Neuroactive steroid, acts on nasal chemosensory neurons[2][3]	Partial agonist of 5-HT1A receptor, negative allosteric modulator of CB1 receptors[12]	Positive allosteric modulator of GABA-A receptors
Administration	Oral[2][4][5]	Intranasal[1][2][3]	Oral[4][7]	Oral, Intravenous
Key Clinical Indication	Performance and Social Anxiety[1][4][8]	Social Anxiety Disorder[1][2][3]	Social Anxiety, Generalized Anxiety Disorder[4][7][12]	Generalized Anxiety Disorder, Panic Disorder
Efficacy in Performance Anxiety	Statistically significant reduction in SUDS scores in females (P=0.034) in a Phase II trial.[2][4][5]	Statistically significant decrease in SUDS scores in a Phase 2 trial in women.[1] Phase 3 trial showed significant reduction in SUDS (p=0.015).[2]	Significantly reduced anxiety in a simulated public speaking test.[4]	Effective for acute anxiety, but risk of sedation and dependency.[13]
Key Clinical Trial	Phase II (Completed), Phase III (Recruiting)[8][9][10][11]	Phase 3 (Positive Results Reported)[2][3]	Multiple Phase II and III trials ongoing for various anxiety disorders.[5]	Widely established in clinical practice.
Side Effect Profile	Adverse event profile similar to placebo in Phase II.[3][8][14]	Well-tolerated with no significant adverse events reported.[1][2]	Generally well-tolerated, but can have drug interactions.[12]	Sedation, cognitive impairment, risk of dependence and withdrawal.[13][15]

Experimental Protocols

(S)-VQW-765 Phase II Clinical Trial (Study 2201)

• Objective: To assess the efficacy and safety of a single oral dose of (S)-VQW-765 for acute performance anxiety.[1][6]

• Design: A multicenter, randomized, double-blind, placebo-controlled study.[1][4][5]

• Participants: 230 adult volunteers with a history of performance anxiety.[1][3][4]

• Intervention: A single oral dose of 10 mg (S)-VQW-765 or placebo administered before a stress challenge.[4][5]

• Stress Challenge: The Trier Social Stress Test (TSST) was used to induce acute social stress. This test involves an interview-style presentation and a mental arithmetic task in front of an unresponsive panel.[1][3][6]

• Primary Outcome Measure: The primary efficacy endpoint was the change in the Subjective Units of Distress Scale (SUDS), a self-rated scale of nervousness or distress ranging from 0 to 100, measured at multiple timepoints during the TSST.[3][6]

Signaling Pathways and Experimental Workflows

Signaling Pathway of (S)-VQW-765

(S)-VQW-765 acts as a partial agonist at the α7 nicotinic acetylcholine receptor (α7-nAChR). Activation of this receptor, a ligand-gated ion channel, leads to a cascade of downstream events believed to underlie its anxiolytic effects.

Signaling cascade following (S)-VQW-765 binding to α7-nAChR.

Experimental Workflow for Assessing Performance Anxiety

The Trier Social Stress Test (TSST) is a standardized and widely used protocol to induce and measure acute psychosocial stress in a laboratory setting.

Experimental workflow of the Trier Social Stress Test.

Reproducibility and Future Directions

The initial findings from the Phase II trial of (S)-VQW-765 are encouraging, particularly the significant anxiolytic effect observed in the female subpopulation.[2][4][5] However, the lack of a statistically significant effect in the overall study population highlights the need for further investigation to confirm these findings and understand the potential sex-specific differences in response.

The ongoing Phase III clinical trial (NCT07221578) is a critical step in assessing the reproducibility of the anxiolytic effects of (S)-VQW-765.[8][9][10][11] This larger, multicenter study will provide more robust data on the efficacy and safety of (S)-VQW-765 in a broader population with social anxiety disorder. The design of this trial, which also utilizes a psychosocial stress test, will allow for a more direct assessment of the reproducibility of the initial findings from the Phase II study.

Conclusion

(S)-VQW-765 represents a novel therapeutic approach for the on-demand treatment of performance and social anxiety, with a distinct mechanism of action centered on the α7-nAChR. The initial Phase II data are promising, particularly in female subjects, but the reproducibility of these findings is yet to be confirmed by the ongoing Phase III trial. In comparison to other novel anxiolytics like PH94B and CBD, (S)-VQW-765 offers a different pharmacological target. While direct comparative efficacy data is lacking, all three compounds have shown potential in placebo-controlled trials for anxiety disorders. The results of the Phase III trial for (S)-VQW-765 are eagerly awaited and will be instrumental in determining its future role in the therapeutic landscape for anxiety.

References

• 1. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - Xu - Annals of Translational Medicine [atm.amegroups.org]
• 2. Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. α7 Nicotinic acetylcholine receptor: a key receptor in the cholinergic anti-inflammatory pathway exerting an antidepressant effect - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological treatment of social anxiety disorder: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activation of the α7 nicotinic ACh receptor induces anxiogenic effects in rats which is blocked by a 5-HT1a receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hippocampal α7 nicotinic ACh receptors contribute to modulation of depression‐like behaviour in C57BL/6J mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Phase III, Multicenter, Randomized, Double-Blind, Placebo-Controlled Study to Evaluate the Efficacy and Safety of VQW-765 for the On-Demand Treatment of Acute Anxiety in Patients With Social Anxiety Disorder - AdisInsight [adisinsight.springer.com]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. Pharmacological treatments for social anxiety disorder in adults: a systematic review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The new and newer antianxiety agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Efficacy of treatments for anxiety disorders: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Differential effects of the anxiolytic drugs, diazepam and buspirone, on memory function - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Meta-Analysis of (S)-VQW-765 Clinical Trial Data for Performance Anxiety

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the clinical trial data for (S)-VQW-765, a novel α7 nicotinic acetylcholine (B1216132) receptor (α7-nAChR) partial agonist, for the on-demand treatment of performance anxiety. The product's performance is objectively compared with established alternatives, propranolol (B1214883) and alprazolam, supported by available experimental data.

Executive Summary

(S)-VQW-765 has demonstrated promise as a rapid-acting anxiolytic for performance anxiety, particularly in a female subpopulation, with a favorable safety profile comparable to placebo.[1][2] Unlike beta-blockers such as propranolol that primarily target peripheral sympathetic symptoms, or benzodiazepines like alprazolam which have a broader, more sedative effect, (S)-VQW-765 offers a novel mechanism of action by modulating cholinergic pathways. This guide presents a detailed comparison of the available clinical trial data to aid in the evaluation of (S)-VQW-765's potential therapeutic niche.

(S)-VQW-765: Mechanism of Action and Signaling Pathway

(S)-VQW-765 is a partial agonist of the α7 nicotinic acetylcholine receptor (α7-nAChR), a ligand-gated ion channel widely expressed in the central nervous system.[3][4][5] Activation of α7-nAChR by agonists like (S)-VQW-765 leads to an influx of calcium ions, which in turn modulates various downstream signaling pathways implicated in neuronal excitability, inflammation, and cognitive processes.[3][4][5] The anxiolytic effect of (S)-VQW-765 is thought to be mediated through the modulation of these pathways in brain regions associated with fear and anxiety.

References

• 1. patlynk.com [patlynk.com]
• 2. Randomized Controlled Trial of Mindfulness Meditation for Generalized Anxiety Disorder: Effects on Anxiety and Stress Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Propranolol versus Other Selected Drugs in the Treatment of Various Types of Anxiety or Stress, with Particular Reference to Stage Fright and Post-Traumatic Stress Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Randomized controlled trial of propranolol on social communication and anxiety in children and young adults with autism spectrum disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Navigating the Disposal of (S)-VQW-765: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of investigational compounds like (S)-VQW-765 is a critical component of laboratory safety and environmental responsibility. While specific disposal protocols for (S)-VQW-765 are not publicly available, a systematic approach based on established principles of chemical waste management can ensure safe and compliant handling. This guide provides essential, immediate safety and logistical information to navigate the disposal process effectively.

Prioritizing Safety: Handling and Storage

Before disposal, proper handling and storage of (S)-VQW-765 are paramount. Based on general safety practices for novel chemical entities, the following precautions should be observed:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling the compound.

• Ventilation: Work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.

• Storage: Store (S)-VQW-765 in a cool, dry, and well-ventilated place away from incompatible materials. Keep the container tightly closed.

General Disposal Workflow for Investigational Compounds

The disposal of any chemical, including investigational compounds like (S)-VQW-765, must adhere to local, state, and federal regulations. The following workflow provides a logical approach to determine the appropriate disposal method in the absence of a specific Safety Data Sheet (SDS).

Caption: Disposal decision workflow for (S)-VQW-765.

Step-by-Step Disposal Procedure

In the absence of a specific Safety Data Sheet (SDS) for (S)-VQW-765, a conservative approach must be taken, treating the compound as potentially hazardous.

• Consult Your Institutional Environmental Health & Safety (EHS) Office: This is the most critical step. Your EHS office can provide guidance based on the known chemical class of the compound and institutional protocols. They can also assist in waste characterization.

• Waste Characterization: If an SDS is unavailable, an attempt to characterize the waste based on available information should be made in consultation with EHS. Key questions to consider include:

  • Is it a regulated substance? (e.g., controlled substance).

  • Does it exhibit hazardous characteristics? (ignitability, corrosivity, reactivity, toxicity).

  • Is it a P-listed or U-listed waste according to the Resource Conservation and Recovery Act (RCRA)?

• Segregation and Labeling:

  • Segregate (S)-VQW-765 waste from other laboratory waste streams.

  • Use a designated, sealed, and properly labeled waste container. The label should clearly state "Hazardous Waste" (or as directed by your EHS office) and include the chemical name "(S)-VQW-765" and any known hazard information.

• Container Management:

  • Keep the waste container closed at all times except when adding waste.

  • Store the container in a designated satellite accumulation area.

• Arrange for Pickup and Disposal:

  • Contact your institution's EHS office to arrange for the pickup of the hazardous waste. They will ensure it is transported to a licensed treatment, storage, and disposal facility (TSDF).

Quantitative Data Summary

As specific quantitative data for the disposal of (S)-VQW-765 is not available, the following table provides a template for the types of information that would typically be found in an SDS and are crucial for proper disposal decisions.

Property	Value (To be determined by user)	Significance for Disposal
Physical State	Solid, Liquid, Gas	Determines appropriate container type and handling procedures.
pH	0-14	Indicates corrosivity. A pH of ≤ 2 or ≥ 12.5 is considered corrosive hazardous waste.
Flash Point	°C / °F	Indicates ignitability. A flash point below 60°C (140°F) may classify it as hazardous.
Reactivity	Stable, Unstable, Reactive with…	Identifies potential for dangerous reactions during storage or disposal.
Toxicity Data (e.g., LD50)	mg/kg (oral, dermal)	Determines if the waste meets the criteria for toxic hazardous waste.

Experimental Protocols

Since disposal is a procedural matter rather than an experimental one in this context, no experimental protocols are cited. The provided workflow and step-by-step guidance constitute the procedural information for safe disposal.

Disclaimer: This information is intended as a general guide. Always consult your institution's Environmental Health & Safety office and adhere to all applicable local, state, and federal regulations for chemical waste disposal. The absence of specific data for (S)-VQW-765 necessitates a cautious approach, treating the substance as potentially hazardous until a formal waste characterization is completed.

Personal protective equipment for handling (S)-VQW-765

(S)-VQW-765 is a novel research compound. As such, a comprehensive Safety Data Sheet (SDS) is not publicly available. In the absence of specific toxicological data, this compound must be handled as a potentially hazardous substance. [1] Researchers, scientists, and drug development professionals should adhere to stringent safety protocols to minimize exposure and ensure a safe laboratory environment. The following guidelines are based on best practices for handling new or uncharacterized chemical entities.

Hazard Assessment and Control

Given the unknown nature of (S)-VQW-765, a thorough hazard assessment is the first critical step before any handling.[1] It is prudent to assume the compound may be an irritant to the skin, eyes, and respiratory tract, and could potentially be harmful if inhaled, ingested, or absorbed through the skin. For a compound with a similar designation, VX-765, the material is noted to be potentially irritating to mucous membranes and the upper respiratory tract, and may be harmful through inhalation, ingestion, or skin absorption.

All work with (S)-VQW-765 should be conducted within a certified chemical fume hood to control airborne exposure.[1] Engineering controls like fume hoods are the primary line of defense.

Personal Protective Equipment (PPE) Recommendations

A multi-layered approach to personal protective equipment is mandatory to prevent accidental exposure. The following table summarizes the recommended PPE for handling (S)-VQW-765.

Body Part	Personal Protective Equipment	Specifications and Best Practices
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles are required. A face shield should be worn over safety goggles, especially when handling larger quantities or if there is a significant splash risk.
Hands	Chemical-Resistant Gloves	Nitrile gloves are a common choice for research laboratories. Consider double-gloving for added protection. If prolonged or direct contact is anticipated, consult glove manufacturer's compatibility charts for appropriate material selection.
Body	Laboratory Coat	A flame-resistant lab coat that fits properly and is fully buttoned is required to protect skin and personal clothing from contamination.
Respiratory	Respirator (if required)	A NIOSH-approved respirator may be necessary if work cannot be conducted in a fume hood or if there is a risk of aerosol generation. The type of respirator should be determined by a qualified safety professional based on a risk assessment.

Experimental Workflow for PPE Selection

The selection of appropriate PPE is a critical step in the experimental planning process. The following diagram illustrates a logical workflow for determining the necessary protective equipment when handling novel compounds like (S)-VQW-765.

Caption: PPE Selection Workflow for (S)-VQW-765.

Decontamination and Disposal Plan

Decontamination:

• All surfaces and equipment potentially contaminated with (S)-VQW-765 should be thoroughly decontaminated. The appropriate decontamination solution will depend on the chemical properties of the compound; however, a standard laboratory detergent and water wash, followed by a solvent rinse (such as ethanol (B145695) or isopropanol, if compatible), is a general starting point.

• Contaminated PPE should be removed carefully to avoid cross-contamination and disposed of as hazardous waste.

Disposal:

• All waste materials contaminated with (S)-VQW-765, including disposable gloves, bench paper, and empty containers, must be disposed of as hazardous chemical waste.

• Follow all institutional, local, and national regulations for the disposal of chemical waste. Do not dispose of (S)-VQW-765 down the drain or in the regular trash.

By adhering to these stringent safety protocols, researchers can safely handle novel compounds like (S)-VQW-765 while minimizing the risk of personal exposure and environmental contamination.

References

• 1. Newly Synthesized Chemical Hazard Information | Office of Clinical and Research Safety [vumc.org]